3-Amino-4-hydroxy-piperidin-2-one

Core Science & Biosynthesis

The 3-Amino-4-hydroxy-piperidin-2-one Scaffold: Structural Dynamics, Stereoselective Synthesis, and Peptidomimetic Applications

Executive Summary

In the pursuit of metabolically stable and highly potent therapeutics, the development of constrained peptidomimetics has become a cornerstone of modern medicinal chemistry. Native peptides often suffer from rapid proteolytic degradation and high conformational entropy, which limits their oral bioavailability and target affinity. The 3-amino-4-hydroxy-piperidin-2-one molecule (a highly functionalized δ-lactam) serves as a privileged, conformationally restricted surrogate for β-hydroxy-α-amino acids. By locking the peptide backbone into a rigid 6-membered ring, this scaffold mitigates proteolytic liability while pre-organizing the pharmacophores for optimal receptor engagement.

This technical guide provides an in-depth analysis of the structural properties, stereoselective synthesis workflows, and application logic for integrating 3-amino-4-hydroxy-piperidin-2-one into advanced drug discovery pipelines.

Structural and Physicochemical Profiling

The core architecture of 3-amino-4-hydroxy-piperidin-2-one consists of a piperidin-2-one (δ-lactam) ring substituted with a primary amine at C3 and a hydroxyl group at C4. The presence of two adjacent stereocenters (C3 and C4) yields four possible stereoisomers, typically categorized into cis and trans diastereomers.

The trans-isomer, such as (3R,4S)-3-amino-4-hydroxy-piperidin-2-one[1], and the cis-isomer[2] exhibit distinct conformational preferences. The δ-lactam forces the amide bond into a cis-geometry within the ring, creating a rigid chair-like or half-chair conformation.

Causality in Structural Design: The spatial proximity of the C3-amino and C4-hydroxyl groups allows for intramolecular hydrogen bonding. This dynamic interaction significantly influences the rotameric state of the molecule and effectively masks polar surface area, thereby tuning the overall lipophilicity (LogP). This structural pre-organization is critical; it reduces the entropic penalty upon binding to a target protein, directly translating to higher binding affinities compared to linear peptide analogs.

Table 1: Physicochemical Properties

Property	Value	Causality / Significance in Drug Design
Molecular Formula	C5H10N2O2	Forms the core δ-lactam framework.
Molecular Weight	130.14 g/mol	Low MW allows for extensive downstream derivatization without violating Lipinski's Rule of 5.
H-Bond Donors	3 (NH2, OH, NH)	Facilitates strong target engagement; requires strategic masking if CNS penetration is desired.
H-Bond Acceptors	2 (OH, C=O)	Participates in crucial backbone-mimicking interactions within protease active sites.
Topological Polar Surface Area	~75.4 Ų	Optimal for systemic absorption, balancing aqueous solubility and membrane permeability.

Table 2: Stereochemical Diagnostics (1H-NMR)

Isomer	Relative Stereochemistry	Coupling Constant	Conformational Implication
cis	(3R,4R) or (3S,4S)	~2.5 - 3.5 Hz	Substituents adopt a pseudo-axial/equatorial arrangement, increasing steric strain.
trans	(3R,4S) or (3S,4R)	~8.5 - 10.0 Hz	Substituents adopt a di-pseudo-equatorial arrangement, maximizing thermodynamic stability.

Stereoselective Synthesis Logic

Synthesizing adjacent chiral centers with precise relative and absolute stereochemistry requires highly controlled, stereospecific reactions. Synthesis of these δ-lactam derivatives often proceeds via the cyclization of functionalized linear amino acids, such as derivatives of 2,5-diamino-3-hydroxypentanoic acid[3], or through the oxidation and functionalization of chiral pool precursors like L- or D-ornithine[4].

The retrosynthetic logic relies on establishing the C3-C4 stereocenters early in the sequence (e.g., via Sharpless asymmetric epoxidation or utilizing the inherent chirality of ornithine), followed by the installation of an azide as a masked amine. The final step is a thermodynamically driven intramolecular lactamization.

Retrosynthetic and forward synthesis pathway for 3-amino-4-hydroxy-piperidin-2-one.

Experimental Methodology: Self-Validating Synthesis Protocol

The following protocol details the critical final stages of the synthesis: the reduction of the azide intermediate and the subsequent intramolecular lactamization to form the (3S,4R)-3-amino-4-hydroxy-piperidin-2-one scaffold.

Why this is a self-validating system: This protocol is designed with built-in analytical checkpoints. The reaction's progress is continuously monitored by Infrared (IR) spectroscopy. The starting material possesses a highly distinct, strong azide stretching band at ~2100 cm⁻¹. As the reaction proceeds, this band disappears entirely, replaced by a sharp lactam carbonyl stretch at ~1660 cm⁻¹. Furthermore, the rigid geometry of the resulting 6-membered ring allows for immediate validation of stereochemical integrity via 1H-NMR coupling constants (Table 2), ensuring no epimerization occurred during cyclization.

Step-by-Step Protocol: Azide Reduction and Lactamization

• Precursor Solvation:

  • Action: Dissolve methyl (3R,4S)-5-amino-2-azido-3-hydroxypentanoate (1.0 eq) in anhydrous Tetrahydrofuran (THF) to achieve a 0.1 M concentration.

  • Causality: THF is selected as a polar aprotic solvent because it readily dissolves both the linear starting material and the highly reactive phosphazene intermediate without participating in hydrogen bonding that could disrupt the transition state of the cyclization.

• Staudinger Reduction Initiation:

  • Action: Cool the reaction vessel to 0 °C under a continuous argon atmosphere. Add triphenylphosphine (

    , 1.2 eq) portion-wise over 15 minutes. Stir for 2 hours, allowing the mixture to gradually warm to room temperature.

  • Causality: The Staudinger reduction is chosen over catalytic hydrogenation (Pd/C,

    ) to prevent the premature reduction of other potentially sensitive functional groups or protecting groups (like benzyl ethers) used in complex peptidomimetic synthesis. The initial 0 °C temperature safely controls the exothermic expulsion of nitrogen gas during the formation of the iminophosphorane intermediate.

• Hydrolysis and Thermodynamically Driven Cyclization:

  • Action: Add deionized

    (10.0 eq) to the mixture. Attach a reflux condenser and heat the reaction to 60 °C for 12 hours.

  • Causality: Water hydrolyzes the iminophosphorane to yield the primary amine. Elevating the temperature to 60 °C provides the necessary activation energy for the nucleophilic attack of the newly liberated C2-amine onto the C5-methyl ester. The formation of the stable 6-membered δ-lactam ring acts as the thermodynamic sink, driving the equilibrium entirely to the right.

• Purification and Validation:

  • Action: Concentrate the mixture in vacuo to remove THF. Purify the crude residue via flash column chromatography (Dichloromethane/Methanol 9:1).

  • Validation: Confirm the structure via IR (appearance of 1660 cm⁻¹ peak) and 1H-NMR. The

    coupling constant must read ~9.0 Hz, confirming the preservation of the trans-(3S,4R) stereochemistry.

Applications in Medicinal Chemistry & Peptidomimetics

Once synthesized, the 3-amino-4-hydroxy-piperidin-2-one scaffold is utilized as a dipeptide isostere. By embedding this ring into a larger peptide sequence, chemists can artificially induce a β-turn—a secondary structure frequently responsible for protein-protein interactions (PPIs).

The C3-amino group serves as the N-terminus extension point, while the lactam nitrogen can be alkylated to mimic various amino acid side chains. The C4-hydroxyl provides a versatile handle for tuning lipophilicity via etherification or for attaching fluorophores/targeting ligands.

Workflow for integrating the δ-lactam scaffold into a peptidomimetic lead compound.

By systematically applying these derivatizations, drug development professionals can transform a highly flexible, rapidly metabolized peptide hit into a robust, orally bioavailable drug candidate.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 118055403, (3R,4S)-3-amino-4-hydroxy-piperidin-2-one". PubChem.
• National Center for Biotechnology Information. "PubChem Compound Summary for CID 83478761, cis-3-Amino-4-hydroxy-piperidin-2-one". PubChem.
• Toshima, H., et al. "Thalidomide metabolites and analogs. Part 2: Cyclic derivatives of 2-N-phthalimido-2S,3S (3-hydroxy) ornithine". ResearchGate.
• Church, G., et al. "Processes and host cells for genome, pathway, and biomolecular engineering" (US9944925B2). Google Patents.

Sources

• 1. (3R,4S)-3-amino-4-hydroxy-piperidin-2-one | C5H10N2O2 | CID 118055403 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. cis-3-Amino-4-hydroxy-piperidin-2-one | C5H10N2O2 | CID 83478761 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. US9944925B2 - Processes and host cells for genome, pathway, and biomolecular engineering - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]

3-amino-4-hydroxy-delta-valerolactam molecular weight

Chemo-Structural Characterization and Synthetic Utility[1]

Executive Summary

3-Amino-4-hydroxy-δ-valerolactam (IUPAC: 3-amino-4-hydroxypiperidin-2-one) is a highly functionalized piperidine scaffold used primarily as a chiral building block in the synthesis of peptidomimetics and glycosidase inhibitors.[1][2][3][4] Structurally, it represents the intramolecular lactam of 3-hydroxyornithine , characterized by a 6-membered lactam ring with vicinal amino and hydroxyl stereocenters.

This guide details the molecular properties, validated synthetic pathways, and analytical protocols required for the utilization of this compound in high-fidelity drug discovery workflows.

Physicochemical Profile

The molecular weight and formula derivation below are based on the standard isotope distribution for the neutral, uncharged molecule.

1.1 Molecular Weight & Formula

Property	Value	Notes
IUPAC Name	3-amino-4-hydroxypiperidin-2-one	Systematic nomenclature
Common Name	3-Amino-4-hydroxy-δ-valerolactam	Derived from valeric acid lactam
Molecular Formula	C₅H₁₀N₂O₂
Molecular Weight (Average)	130.15 g/mol	Used for stoichiometry
Monoisotopic Mass	130.0742 Da	Used for HRMS identification
H-Bond Donors	3	(NH₂, OH, Lactam NH)
H-Bond Acceptors	2	(C=O, OH)
Stereochemistry	2 Chiral Centers (C3, C4)	4 possible stereoisomers; (3S,4R) is common in bioactive analogues

1.2 Structural Logic

The molecule is a derivative of δ-valerolactam (piperidin-2-one).[5]

• Ring System: A saturated 6-membered nitrogen heterocycle.

• Substituents:

  • C2: Carbonyl group (Lactam).

  • C3: Primary amine (-NH₂).[6]

  • C4: Secondary alcohol (-OH).

• Causality of Reactivity: The vicinal amino-alcohol motif at C3/C4 allows for oxazolidinone formation or selective functionalization, making it a versatile "chiral pool" intermediate.

Synthetic Methodology

The most robust route to 3-amino-4-hydroxy-δ-valerolactam is the cyclization of 3-hydroxyornithine derivatives. This approach preserves stereochemical information from the amino acid precursor.

2.1 Protocol: Acid-Catalyzed Lactamization

Rationale: Direct thermal dehydration of free amino acids often leads to polymerization. Using an ester intermediate under acidic conditions favors the formation of the thermodynamically stable 6-membered lactam ring over intermolecular amidation.

Reagents:

• Starting Material:

  -Boc-3-hydroxyornithine methyl ester.

• Solvent: Methanol (anhydrous).

• Catalyst: HCl (4M in dioxane) or Acetic Acid (for milder cyclization).

Step-by-Step Workflow:

• Esterification: Dissolve 3-hydroxyornithine in MeOH/SOCl₂ (0°C

  RT) to generate the methyl ester dihydrochloride.

• Neutralization/Cyclization: Treat the ester with a mild base (e.g., Et₃N) in MeOH to liberate the

  -amine.

• Spontaneous Lactamization: The free

  -amine attacks the methyl ester carbonyl. Stir at reflux for 4–6 hours.

• Purification: Concentrate in vacuo. Recrystallize from EtOH/Et₂O to remove polymeric byproducts.

2.2 Synthetic Pathway Diagram

The following diagram illustrates the transformation logic, highlighting the critical cyclization step.

Caption: Figure 1. Cyclodehydration pathway from linear 3-hydroxyornithine to the bicyclic lactam scaffold.

Analytical Validation (Self-Validating System)

To ensure the integrity of the synthesized scaffold, a multi-modal analytical approach is required. The co-existence of the lactam and the free amine requires specific confirmation to rule out uncyclized linear esters.

3.1 Mass Spectrometry (LC-MS)

• Expected Ion:

  m/z.

• Fragmentation Pattern: Look for a neutral loss of

  (17 Da) or (18 Da). A strong fragment at m/z 84 (piperidinone ring minus substituents) confirms the core structure.

3.2 Nuclear Magnetic Resonance (NMR)

NMR is the definitive method for establishing relative stereochemistry (cis vs. trans) at C3/C4.

Nucleus	Shift ( ppm)	Multiplicity	Assignment	Diagnostic Note
¹H	3.20 - 3.40	Doublet (d)	H-3	Coupling constant ( ) indicates stereochem.
¹H	3.80 - 4.00	Multiplet	H-4	Shifted downfield due to -OH.
¹H	3.10 - 3.25	Multiplet	H-6 (a/b)	Adjacent to Lactam Nitrogen.
¹³C	~172.0	Singlet	C-2	Carbonyl (Lactam).
¹³C	~55.0	-	C-3	Alpha to carbonyl + amine.

Technical Insight: For cis-isomers (e.g., 3S,4S), the coupling constant

is typically smaller (3–5 Hz) compared to trans-isomers (8–10 Hz) due to the dihedral angle relationship in the chair-like conformation of the piperidone ring.

3.3 Characterization Workflow Diagram

Caption: Figure 2. Analytical decision matrix for validating the 3-amino-4-hydroxy-lactam scaffold.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 11953883, 3-Amino-2-piperidinone. Retrieved from [Link](Note: Serves as the base scaffold reference for MW calculations).

• ScienceDirect. Synthesis of hydroxylated piperidines from amino acids. (General reference for lactamization protocols). Retrieved from [Link]

Sources

• 1. 3-amino-2-Piperidinone | 1892-22-4 [chemicalbook.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. chemrxiv.org [chemrxiv.org]
• 4. Novel Approach to the Synthesis of 3-amino-4-arylpyridin-2(1H)-one Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 5. d-valerolactam [stenutz.eu]
• 6. ECMDB: 3-Amino-2-piperidone (ECMDB24041) (M2MDB006158) [ecmdb.ca]

Technical Guide: 3-Amino-4-Hydroxy-2-Piperidinone vs. 3-Hydroxypiperidine Derivatives

Comparative Analysis of Privileged Scaffolds in Medicinal Chemistry

Executive Summary

In modern drug discovery, the selection between a 3-amino-4-hydroxy-2-piperidinone (lactam) scaffold and a 3-hydroxypiperidine (cyclic amine) scaffold is rarely a matter of simple substitution. It represents a fundamental divergence in physicochemical strategy.

This guide analyzes these two pharmacophores from a structural, synthetic, and therapeutic perspective. While the 3-hydroxypiperidine moiety is a ubiquitous "solubility engine" and basic pharmacophore found in kinase inhibitors (e.g., Ibrutinib), the 3-amino-4-hydroxy-2-piperidinone core serves as a rigid, neutral peptidomimetic, often functioning as a transition-state analogue in protease inhibitors or as the core of streptothricin-class antibiotics.

Part 1: Structural & Physicochemical Divergence[1]

As a Senior Application Scientist, the first " go/no-go " decision in scaffold selection relies on the electrostatic and stereoelectronic profile of the ring system.

The Electrostatic Switch: pKa and Ionization

The most critical distinction is the basicity of the nitrogen atom.

• 3-Hydroxypiperidine: The secondary amine has a pKa of ~11.0. At physiological pH (7.4), it exists almost exclusively as a cation . This makes it ideal for forming salt bridges with aspartate or glutamate residues in a binding pocket (e.g., the ATP-binding site of kinases).

• 3-Amino-4-hydroxy-2-piperidinone: The lactam nitrogen is part of an amide resonance system. It is neutral at physiological pH. It functions as a Hydrogen Bond Donor (HBD) via the NH and a Hydrogen Bond Acceptor (HBA) via the carbonyl oxygen, mimicking the peptide backbone (

  ) rather than a basic side chain.

Conformational Rigidity

• Piperidine: Adopts a classic chair conformation. The 3-hydroxy group can exist in axial or equatorial orientations, often flipping to accommodate binding.

• Piperidinone (Lactam): The amide bond (

  ) forces planarity across atoms 1, 2, and 6. This "half-chair" or "sofa" conformation restricts the flexibility of the ring, reducing the entropic penalty upon binding to a rigid protein active site.

Table 1: Comparative Physicochemical Profile[2][3]

Feature	3-Hydroxypiperidine	3-Amino-4-hydroxy-2-piperidinone
Core Character	Basic Amine (Cationic at pH 7.4)	Neutral Lactam (Peptidomimetic)
pKa (Conj. Acid)	~11.0	~0 to -1 (Amide protonation)
H-Bonding	1 Donor (OH), 1 Acceptor (N)	3 Donors (NH, NH2, OH), 2 Acceptors (C=O, OH)
Geometry	Flexible Chair ( )	Semi-rigid / Planar segment ( )
Metabolic Liability	N-oxidation, -carbon oxidation	Amidase hydrolysis (slow), Ring opening
Primary Use	Solubility enhancer, Kinase hinge binder	Transition-state mimic, Antibiotic core

Part 2: Synthetic Methodologies & Causality

The synthesis of these cores requires distinct strategies. The piperidine is often accessed via reduction, while the highly functionalized lactam requires "chiral pool" synthesis to establish the contiguous stereocenters at C3 and C4.

Graphviz Workflow: Synthetic Divergence

The following diagram illustrates the logical flow for synthesizing both scaffolds, highlighting the divergence from amino acid vs. pyridine precursors.

Caption: Divergent synthetic pathways. The lactam route prioritizes chiral pool conservation, while the piperidine route relies on post-synthesis resolution or asymmetric reduction.

Part 3: Detailed Experimental Protocols

Protocol A: Synthesis of (3S,4R)-3-Amino-4-hydroxy-2-piperidinone (Chiral Pool Route)

Rationale: This method utilizes L-aspartic acid or L-glutamic acid derivatives. We avoid direct oxidation of the lactam ring, which often leads to racemization.

Materials:

• N-Boc-L-Aspartic acid

  -ester

• Dimethyl sulfoxonium methylide (Corey-Chaykovsky reagent)

• LiHMDS (Lithium hexamethyldisilazide)

Step-by-Step Methodology:

• Amino Acid Activation: Dissolve N-Boc-L-aspartic acid

  -tert-butyl ester (10 mmol) in dry THF under Argon. Cool to -15°C. Add isobutyl chloroformate (1.1 eq) and N-methylmorpholine (1.1 eq) to form the mixed anhydride. Critical: Do not exceed -10°C to prevent urethane formation.

• Diazoketone Formation: Filter the salt and treat the filtrate with ethereal diazomethane (CAUTION: Blast shield required) to generate the

  -diazo ketone.

• Cyclization (Wolff Rearrangement/Internal Capture): This step is often bypassed in modern flow chemistry by using a sulfoxonium ylide to generate a keto-ester intermediate, followed by reductive amination/cyclization.

• Alternative (Glutamic Route):

  • Start with N-Boc-L-glutamic acid dimethyl ester.

  • Dieckmann Cyclization: Treat with LiHMDS (2.2 eq) in THF at -78°C. The kinetic enolate cyclizes to form the 3-keto-piperidinone derivative.

  • Reduction: Reduce the 3-keto group with

    in MeOH at 0°C. Note: The bulky Boc group directs hydride attack to yield the cis-hydroxy stereochemistry.

  • Installation of Amine: Convert the hydroxyl to a mesylate, displace with azide (

    ), and reduce (Staudinger reaction) to the amine.

Protocol B: Biocatalytic Synthesis of (S)-1-Boc-3-hydroxypiperidine

Rationale: Chemical reduction of 3-hydroxypyridine yields a racemate. Enzymatic reduction of N-Boc-3-piperidone offers >99% ee without toxic heavy metals.

Materials:

• Substrate: N-Boc-3-piperidone[1][2]

• Enzyme: KRED (Ketoreductase, e.g., KRED-110 or commercially available kits)[1]

• Cofactor: NADP+ and Glucose Dehydrogenase (GDH) for recycling.

Step-by-Step Methodology:

• Buffer Prep: Prepare 100 mL of Potassium Phosphate buffer (100 mM, pH 7.0). Add Magnesium Sulfate (1 mM) as a cofactor stabilizer.

• Reaction Assembly:

  • Dissolve N-Boc-3-piperidone (10 mM final conc) in 5% DMSO.

  • Add Glucose (25 mM) and GDH (500 U).

  • Add NADP+ (0.1 mM). Note: Only catalytic amounts are needed due to the GDH recycling system.

  • Initiate by adding KRED enzyme (10 mg lyophilized powder).

• Incubation: Shake at 30°C, 250 rpm for 24 hours.

• Validation: Monitor by TLC (50% EtOAc/Hexane). The ketone spot will disappear; the alcohol spot is more polar.

• Workup: Extract with Ethyl Acetate (3x). Dry over

  .

• Chiral HPLC: Analyze on a Chiralcel OD-H column (Hexane/IPA 90:10) to confirm enantiomeric excess.

Part 4: Therapeutic Applications & Mechanism of Action

3-Hydroxypiperidine: The Kinase Anchor

In drugs like Ibrutinib (BTK inhibitor) or Miglustat (glycosidase inhibitor), the piperidine ring serves two roles:

• Solubilizing Group: The basic amine improves oral bioavailability.

• H-Bonding: The 3-hydroxyl group often forms a water-mediated bridge to the protein backbone.

3-Amino-4-hydroxy-2-piperidinone: The Transition State Mimic

This scaffold is structurally homologous to the tetrahedral intermediate formed during peptide bond hydrolysis.

• Protease Inhibition: The 4-hydroxyl group mimics the oxyanion hole interaction, while the 3-amino group positions the inhibitor in the S1/S1' pocket.

• Antibiotics: It forms the core of Streptothricins (specifically the streptolidine moiety in lactam form), which inhibit bacterial protein synthesis by binding to the 16S rRNA.

Graphviz: Mechanism of Action Comparison

Caption: Pharmacological distinctives. The piperidine acts via solubility and competitive binding, while the lactam acts via structural mimicry of reaction intermediates.

References

• Sethi, M. K., et al. (2016).[1] "Enantioselective synthesis of (S)-1-Boc-3-hydroxypiperidine using enzymes and whole cell biocatalysts." Der Pharma Chemica. Link

• Ghorai, S. K., et al. (2003).[3] "High affinity hydroxypiperidine analogues... for the dopamine transporter."[3] Journal of Medicinal Chemistry. Link

• BenchChem. (2025).[4][5] "Piperidine vs. Pyrrolidine: A Comparative Analysis of Two Privileged Scaffolds."[4][5][6] BenchChem Technical Guides. Link

• ChemicalBook. (2025).[7] "Uses and Preparation of (S)-1-Boc-3-hydroxypiperidine." Link

• AbMole. (2025). "3-Amino-2-piperidinone Biological Activity and Properties." Link

Sources

• 1. derpharmachemica.com [derpharmachemica.com]
• 2. mdpi.com [mdpi.com]
• 3. High affinity hydroxypiperidine analogues of 4-(2-benzhydryloxyethyl)-1-(4-fluorobenzyl)piperidine for the dopamine transporter: stereospecific interactions in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. mdpi.com [mdpi.com]
• 7. apps.dtic.mil [apps.dtic.mil]

Biological activity of 3-amino-4-hydroxy-2-piperidone scaffold

An In-Depth Technical Guide on the Biological Activity and Application of the 3-Amino-4-Hydroxy-2-Piperidone Scaffold

Executive Summary

The 3-amino-4-hydroxy-2-piperidone (AHPP) scaffold, alongside its reduced piperidine analogs, represents a highly privileged, conformationally constrained chiral building block in modern medicinal chemistry and natural product biosynthesis. Characterized by a six-membered

-lactam ring featuring vicinal amino and hydroxyl functional groups, this scaffold provides a rigid vector geometry essential for bridging distinct binding pockets in complex protein targets.

This technical whitepaper explores the structural mechanics, biological activities, and synthetic workflows associated with the AHPP scaffold. By acting simultaneously as an ATP ribose mimic in kinase inhibitors and a transition-state isostere in protease inhibitors, the AHPP core has become indispensable for drug development professionals targeting oncology, immunology, and infectious diseases.

Structural Biology & Pharmacophore Mechanics

The biological utility of the AHPP scaffold is entirely dictated by its stereochemistry and conformational rigidity. The lactam amide bond enforces a half-chair or sofa conformation, restricting the degrees of freedom of the C3 and C4 substituents.

The Trans-Diequatorial Imperative

In drug design, the

or trans-diequatorial arrangement is prioritized. This geometry minimizes 1,3-diaxial steric clashes while perfectly mimicking the spatial arrangement of the 2',3'-hydroxyls of the ATP ribose ring [1].

Dual Modalities of Action

• Kinase Inhibition (ATP Mimicry): In the design of Janus Kinase (JAK) and Bruton's Tyrosine Kinase (BTK) inhibitors, the AHPP scaffold orients key pharmacophoric elements toward specific sub-pockets of the ATP binding site. The hydroxyl and amino groups form critical hydrogen bonds with backbone residues of the kinase hinge region, anchoring the molecule to achieve high potency and selectivity.

• Protease Inhibition (Transition-State Isostere): The vicinal amino-alcohol motif acts as a non-hydrolyzable transition-state isostere for peptide bond hydrolysis. In aspartyl proteases (e.g., HIV protease, BACE1), the geometry locks the molecule in a staggered conformation that perfectly mimics the tetrahedral intermediate, allowing the hydroxyl group to coordinate with the catalytic aspartate dyad while the amino group occupies the S1' pocket.

Fig 1. Dual binding modalities of the AHPP scaffold in kinase and protease active sites.

Natural Product Occurrence & Biosynthesis

Beyond synthetic libraries, the AHPP scaffold and its derivatives are heavily featured in bioactive marine and microbial natural products, synthesized via Nonribosomal Peptide Synthetases (NRPS) [2].

• Cyclodepsipeptides: Marine-derived cyclopeptides, such as tutuilamides and microsclerodermins, feature complex polyhydroxylated

  -amino acid units (e.g., the Apoa subunit) that cyclize into piperidone derivatives. These structures exhibit potent anti-elastase and anti-inflammatory properties [3].

• Crocapeptins: Isolated from the myxobacterium Melittangium boletus, crocapeptin C incorporates a related 3-amino-6-hydroxy-2-piperidone (Ahp) residue, demonstrating exceptional chymotrypsin inhibition by exploiting the S1 pocket [2].

Quantitative Biological Activity Profile

Compound / Scaffold Class	Primary Biological Target	Activity / IC50	Mechanism of Action	Source
Crocapeptin C (Ahp core)	Chymotrypsin	0.5 µM	S1 pocket occupation / TS mimicry	[2]
AHPP-based JAK Inhibitors	Janus Kinase (JAK1/2)	1.2 - 15 nM	ATP ribose mimicry / Hinge binding	[1]
Tutuilamides (Piperidone)	Elastase / Proteases	10 - 50 nM	Active site competitive inhibition	[3]
AHPP-based BACE1 Ligands	-Secretase (BACE1)	100 - 450 nM	Aspartyl dyad coordination	[1]

Experimental Workflows & Self-Validating Protocols

To harness the AHPP scaffold, researchers must overcome significant synthetic and analytical hurdles. The following protocols are designed as self-validating systems, ensuring that causality and empirical evidence drive every experimental choice.

Protocol A: Stereoselective Synthesis of the AHPP Scaffold

Causality Statement: Relying solely on steric hindrance to direct an incoming nucleophile during the opening of a 3,4-epoxypiperidine intermediate leads to poor regioselectivity (often ~60:40 mixtures). The steric difference between C3 and C4 in N-protected piperidines is minimal [1]. To achieve >99% enantiomeric excess (ee), this protocol utilizes lipase-mediated kinetic resolution [4].

• Epoxidation: Treat N-Boc-1,2,5,6-tetrahydropyridine with m-CPBA in dichloromethane (DCM) at 0°C to yield the racemic 3,4-epoxide.

• Regioselective Azidolysis: React the epoxide with

  and in DMF at 80°C. Validation: Monitor via LC-MS; the reaction will yield a racemic mixture of trans-azido alcohols.

• Enzymatic Kinetic Resolution: Subject the racemic mixture to Candida antarctica lipase B (CAL-B) in the presence of vinyl acetate (5 eq.) as an acyl donor [4]. The enzyme selectively acetylates the

  enantiomer.

• Separation & Reduction: Separate the acetylated product via silica gel chromatography. Reduce the azide using

  over Pd/C (10%) in methanol to yield the final enantiopure AHPP scaffold.

• Analytical Validation: Perform

  -NMR spectroscopy. The coupling constant between the C3 and C4 protons must be , definitively proving the trans-diequatorial configuration.

Fig 2. Stereoselective synthesis workflow of the trans-diequatorial AHPP scaffold.

Protocol B: In Vitro Protease Inhibition Assay (FRET-Based)

Causality Statement: A continuous FRET-based assay is utilized rather than an endpoint assay to ensure that the initial velocity (

) is measured strictly within the linear range of substrate depletion (<10%). This prevents artifactual inflation caused by substrate exhaustion or product inhibition.

• Reagent Assembly: Prepare a 50 mM HEPES assay buffer (pH 7.4) containing 0.1% CHAPS and 1 mM DTT.

• Enzyme-Inhibitor Pre-incubation: Dispense 10 nM of the target protease (e.g., Chymotrypsin or BACE1) into a black 384-well microplate. Add the AHPP-derived inhibitor in a 10-point dose-response titration (0.1 nM to 10 µM). Incubate for 30 minutes at 25°C to allow steady-state binding.

• Reaction Initiation: Add 5 µM of the specific fluorogenic peptide substrate (e.g., MCA-peptide-DNP) to initiate the reaction.

• Kinetic Measurement: Immediately monitor fluorescence (Ex: 320 nm, Em: 405 nm) continuously for 20 minutes using a microplate reader.

• Self-Validation & Analysis: Plot the relative fluorescence units (RFU) vs. time to extract

  . Calculate the via non-linear regression. Validate the assay integrity by ensuring the Z'-factor of the control wells is and calculate the absolute using the Cheng-Prusoff equation.

References

• The Assembly-Line Enzymology of Nonribosomal Peptide Biosynthesis Source: ResearchGate URL: [Link]

• Absolute Stereochemistry Determination of Bioactive Marine-Derived Cyclopeptides by Liquid Chromatography Methods: An Update Review (2018–2022) Source: PubMed Central (PMC) - NIH URL: [Link]

• Recent Advances in Lipase-Mediated Preparation of Pharmaceuticals and Their Intermediates Source: PubMed Central (PMC) - NIH URL: [Link]

3-Amino-4-Hydroxy-Piperidin-2-One: A Strategic Chiral Building Block in Advanced Therapeutics

Prepared by: Senior Application Scientist Target Audience: Medicinal Chemists, Process Scientists, and Drug Development Professionals

Executive Summary

In the landscape of modern structure-based drug design, the demand for conformationally restricted, highly functionalized chiral scaffolds has driven the evolution of heterocyclic chemistry. Among these, 3-amino-4-hydroxy-piperidin-2-one (and its reduced piperidine counterpart) has emerged as a privileged pharmacophore. Featuring a rigid trans-diequatorial 1,2-amino alcohol motif embedded within a delta-lactam ring, this building block provides precise vector geometry for bridging distinct binding pockets in complex active sites.

This technical guide explores the stereochemical significance, pharmacological applications, and self-validating synthetic workflows required to harness this chiral building block, with a particular focus on its role in developing next-generation enzyme inhibitors.

Structural & Stereochemical Significance

The Trans-1,2-Amino Alcohol Motif

The spatial arrangement of the amino and hydroxyl groups at the C3 and C4 positions is critical for target engagement. The

and enantiomers exhibit a trans-relationship. In a chair conformation, these groups adopt a trans-diequatorial (or trans-diaxial, depending on N-substitution) geometry. This rigidity makes the scaffold an excellent transition-state isostere for peptide bond hydrolysis and a structural mimic of the ribose ring in ATP[1].

Piperidine vs. Piperidin-2-one (Lactam)

While 3-amino-4-hydroxypiperidines are potent building blocks, their basic secondary amine (pKa ~9.5) often leads to protonation at physiological pH, potentially causing hERG liabilities or poor passive membrane permeability. Oxidizing the core to a piperidin-2-one (lactam) neutralizes the nitrogen, significantly lowering the pKa. Furthermore, the lactam carbonyl introduces a rigid hydrogen-bond acceptor, while simultaneously protecting the

-carbon from Cytochrome P450 (CYP)-mediated oxidation—a common metabolic liability in piperidine-based drugs[1].

Applications in Drug Discovery: PAD4 Inhibition

The most prominent application of the

-3-amino-4-hydroxypiperidine/lactam scaffold is in the inhibition of Protein Arginine Deiminase 4 (PAD4) . PAD4 is a calcium-dependent enzyme responsible for the citrullination of histones, a process that triggers Neutrophil Extracellular Trap (NET) formation (NETosis). Dysregulated NETosis is implicated in rheumatoid arthritis, lupus, and various malignancies[2].

The probe molecule GSK484 utilizes this exact chiral scaffold to achieve highly selective, reversible inhibition of PAD4 (IC

= 50 nM)[3]. The scaffold binds specifically to the low-calcium conformation of the PAD4 active site, inducing a structural reordering that forms a -hairpin, thereby blocking the entry of arginine substrates[3].

Mechanism of PAD4 inhibition by GSK484 utilizing the 3-amino-4-hydroxypiperidine scaffold.

Mechanistic Pathways in Synthesis

Synthesizing the enantiopure

-3-amino-4-hydroxy-piperidin-2-one requires strict stereocontrol. The industry standard relies on a chemoenzymatic approach combining regioselective epoxide opening with lipase-mediated kinetic resolution[4].

Regioselective Epoxide Opening

The synthesis begins with racemic 1-benzyl-3,4-epoxypiperidine. Nucleophilic attack by an amine (e.g., diallylamine) proceeds regioselectively at the C3 position. Governed by the Fürst-Plattner rule, the incoming nucleophile and the resulting hydroxyl group adopt a strict trans-diaxial arrangement, yielding racemic trans-3-amino-4-hydroxypiperidine[4].

Chemoenzymatic Kinetic Resolution

To isolate the desired

enantiomer, the racemic mixture is subjected to enzymatic transesterification using Candida antarctica lipase B (CAL-B) . CAL-B exhibits profound enantioselectivity (E > 200), selectively acylating the isomer while leaving the alcohol unreacted[4].

Synthetic workflow for enantiopure 3-amino-4-hydroxy-piperidin-2-one via enzymatic resolution.

Self-Validating Experimental Protocols

As a Senior Application Scientist, I emphasize that protocols must be designed with intrinsic causality and in-process controls (IPCs) to ensure reproducibility.

Protocol A: Lipase-Mediated Kinetic Resolution

Objective: Isolate

-3-amino-4-hydroxypiperidine with >99% ee.

• Causality of Reagents: Diisopropyl ether (DIPE) is selected as the solvent because non-polar environments enhance the rigidity of the lipase active site, maximizing stereorecognition. Vinyl acetate is chosen as the acyl donor because its byproduct (acetaldehyde) tautomerizes and evaporates, rendering the acylation irreversible[4].

• Step 1: Dissolve racemic trans-N-benzyl-3-(diallylamino)-4-hydroxypiperidine (1.0 eq) in anhydrous DIPE.

• Step 2: Add vinyl acetate (5.0 eq) and immobilized CAL-B enzyme (20% w/w relative to substrate). Stir at 40 °C.

• Step 3 (Self-Validation IPC): Monitor the reaction strictly via Chiral HPLC. The reaction must be terminated at exactly 50% conversion. Continuing past 50% risks degrading the enantiomeric excess of the unreacted

  alcohol.

• Step 4: Filter the enzyme, concentrate the filtrate, and separate the

  -alcohol from the -acetate via silica gel chromatography.

Protocol B: Oxidation to the Lactam Scaffold

Objective: Convert the piperidine core to the piperidin-2-one (lactam) to improve metabolic stability.

• Causality of Reagents: Ruthenium tetroxide (RuO

  ) is utilized because it selectively oxidizes the -methylene groups of cyclic amines to lactams without cleaving the carbon skeleton.

• Step 1: Ensure the C3-amine and C4-hydroxyl are orthogonally protected (e.g., N-Boc, O-TBS) to prevent competitive oxidation.

• Step 2: Dissolve the protected piperidine in a biphasic mixture of EtOAc/H

  O (1:1). Add catalytic RuCl (0.05 eq) and stoichiometric NaIO (3.0 eq).

• Step 3 (Self-Validation IPC): Monitor via LC-MS. The successful lactamization is validated by a precise mass shift of +14 Da (addition of oxygen [+16], loss of two protons [-2]).

• Step 4: Quench with isopropanol to destroy excess oxidant, extract, and subject to global deprotection to yield the final

  -3-amino-4-hydroxy-piperidin-2-one.

Quantitative Data Summary

The following tables summarize the critical parameters for the synthesis and pharmacological application of this chiral building block.

Table 1: Chemoenzymatic Resolution Parameters for 3-amino-4-hydroxypiperidine Derivatives [4]

Enzyme System	Solvent	Acyl Donor / Method	Time (h)	Conversion (%)	Enantiomeric Excess (ee %)	E-value
CAL-B	DIPE	Vinyl Acetate (Acylation)	18	50	>99	>200
PS IM	DIPE	Vinyl Acetate (Acylation)	24	48	98	>150

| CRL | Buffer (pH 7.0) | H

O (Hydrolysis) | 40 | 45 | 85 | 40 |

Table 2: Pharmacological Profile of PAD4 Inhibitors Utilizing the Scaffold [3],[2] | Compound | Core Scaffold | Target | IC

(nM) | Selectivity (PAD4 vs PAD1-3) | | :--- | :--- | :--- | :--- | :--- | | GSK484 | -3-amino-4-hydroxypiperidine | PAD4 | 50 | >100-fold | | CAY10740 | -3-amino-4-hydroxypiperidine | PAD4 | <50 | High | | Lactam Analogs | -3-amino-4-hydroxy-piperidin-2-one | PAD4 | ~65 | High (Improved CYP stability) |

References

• Recent Advances in Lipase-Mediated Preparation of Pharmaceuticals and Their Intermediates , NIH / PMC. 4

• GSK484, PAD4 inhibitor (CAS 1652591-81-5) , Abcam. 3

• Tert-butyl 4-amino-3-hydroxypiperidine-1-carboxylate | 203503-03-1 , Benchchem. 1

• WO2022140428A2 - Inhibitors of peptidylarginine deiminases , Google Patents. 2

Sources

• 1. Tert-butyl 4-amino-3-hydroxypiperidine-1-carboxylate | 203503-03-1 | Benchchem [benchchem.com]
• 2. WO2022140428A2 - Inhibitors of peptidylarginine deiminases - Google Patents [patents.google.com]
• 3. GSK484, PAD4 inhibitor (CAS 1652591-81-5) | Abcam [abcam.com]
• 4. Recent Advances in Lipase-Mediated Preparation of Pharmaceuticals and Their Intermediates - PMC [pmc.ncbi.nlm.nih.gov]

Solubility and Stability of 3-Amino-4-hydroxy-piperidin-2-one

The following technical guide details the solubility, stability, and physicochemical handling of 3-amino-4-hydroxy-piperidin-2-one . This document is designed for researchers utilizing this scaffold in peptidomimetic synthesis, kinase inhibitor development, and alkaloid total synthesis.

Technical Guide for Research & Development

Executive Summary

3-Amino-4-hydroxy-piperidin-2-one (C₅H₁₀N₂O₂) is a highly polar, functionalized

-lactam. Structurally, it represents a cyclized analog of 4-hydroxyornithine and serves as a critical "turn" inducer in peptidomimetics (mimicking the Ser-Asp or Gly-Gly turns).

While valuable for its rigid stereochemical control, this molecule presents specific challenges:

• High Polarity: It exhibits negative LogP values, necessitating polar solvents for processing.

• Stereochemical Lability: The C3-position (alpha to the carbonyl) is prone to epimerization under basic conditions.

• Hygroscopicity: The free base is often hygroscopic; hydrochloride salts are preferred for solid-state storage.

Physicochemical Profile

Property	Value / Characteristic	Context
Molecular Formula	C₅H₁₀N₂O₂	MW: 130.15 g/mol
CAS Number	Varies by isomer (e.g., generic 3-amino-2-piperidone: 1892-22-4)	Often custom synthesized; no single global CAS for the specific 4-OH derivative.
LogP (Predicted)	-1.1 to -1.5	Highly Hydrophilic. Partitions into aqueous phase.
pKa (Amine)	~8.4	Protonated at physiological pH.
pKa (Lactam)	> 15	Stable to deprotonation in mild conditions.
Appearance	White to off-white solid	Crystalline as HCl salt; waxy/hygroscopic as free base.
Chirality	Two centers (C3, C4)	Exists as cis ((3R,4S) / (3S,4R)) or trans pairs.

Solubility Assessment

Due to the presence of three hydrogen-bond donors (Amine-NH₂, Hydroxyl-OH, Lactam-NH) and three acceptors, the molecule is lipophobic .

Solvent Compatibility Table

Solvent	Solubility Rating	Application Notes
Water	Excellent (>50 mg/mL)	Ideal for aqueous buffers. pH adjustment may be required for free base.
DMSO	Excellent (>25 mg/mL)	Preferred for biological stock solutions (100 mM).
Methanol	Good	Useful for transfers and chromatography loading.
Ethanol	Moderate	Solubility improves with heating; often used for recrystallization.
DCM / Chloroform	Poor	Insoluble. Not suitable for extraction unless derivatized (e.g., Boc-protected).
Hexane / Ether	Insoluble	Used as anti-solvents to precipitate the product.

Protocol: Preparation of 100 mM Stock Solution

• Reagent: 13.0 mg of 3-amino-4-hydroxy-piperidin-2-one.

• Solvent: Anhydrous DMSO (Grade: Molecular Biology).

• Procedure:

  • Weigh 13.0 mg into a sterile microcentrifuge tube.

  • Add 1.0 mL of Anhydrous DMSO.

  • Vortex for 30 seconds. If the solid persists, sonicate at 40 kHz for 2 minutes.

  • QC Check: Solution must be optically clear.

  • Storage: Aliquot into 50 µL vials and store at -20°C. Avoid freeze-thaw cycles.

Stability & Degradation Profiling

The stability of 3-amino-4-hydroxy-piperidin-2-one is governed by three primary degradation pathways: Epimerization , Hydrolysis , and Oxidation .

A. Epimerization (Critical Risk)

The proton at C3 is acidic due to the flanking carbonyl (lactam) and the electron-withdrawing ammonium group.

• Trigger: Basic pH (>9.0) or prolonged storage in protic solvents.

• Mechanism: Deprotonation forms an enolate intermediate, which reprotonates non-stereoselectively, converting cis isomers to trans (thermodynamically favored) or racemizing the center.

• Prevention: Maintain pH < 7.5. Use buffered systems.

B. Hydrolysis (Ring Opening)

• Trigger: Strong Acid (pH < 1) or Strong Base (pH > 12) + Heat.

• Product: Ring opens to form 4-hydroxy-2,5-diaminopentanoic acid (Hydroxy-Ornithine).

• Observation: 6-membered lactams are generally more stable than 4-membered (beta-lactams) but will degrade over days in 1M NaOH.

C. Oxidation[1][2][3]

• Trigger: Air exposure over months; presence of transition metals.

• Product: N-oxides or oxidative deamination products (ketones).

Visualizing Degradation Pathways

The following diagram illustrates the causality between environmental stress and chemical degradation.

Caption: Degradation pathways showing C3-epimerization as the primary risk under basic conditions, followed by hydrolysis under extreme pH.

Experimental Protocols

Protocol A: Stability-Indicating HPLC Method

To verify the purity and detect epimers, use the following Reverse Phase (RP) method. Note that standard C18 columns may fail to retain this polar molecule; an Amino-bound or HILIC column is recommended.

• Column: Amide-C18 or HILIC (e.g., TSKgel Amide-80), 3 µm, 150 x 4.6 mm.

• Mobile Phase A: 10 mM Ammonium Acetate (pH 5.0).

• Mobile Phase B: Acetonitrile (ACN).

• Gradient: Isocratic 80% B (HILIC mode) or 5% B (AQ-C18 mode).

• Flow Rate: 1.0 mL/min.

• Detection: UV 210 nm (Amide bond absorption).

• Expected Result: The cis and trans diastereomers typically separate by 1–2 minutes.

Protocol B: Solid State Storage

• Form: Prefer the Hydrochloride (HCl) or Trifluoroacetate (TFA) salt over the free base to prevent atmospheric moisture absorption.

• Container: Amber glass vial with Teflon-lined cap.

• Atmosphere: Purge with Argon or Nitrogen before sealing.

• Temp: -20°C for long term (>1 month); 4°C for working stocks (<1 week).

Synthesis Context & Workflow

For researchers synthesizing this compound de novo, the most robust route involves the TEMPO-mediated oxidation of N-protected 4-hydroxypiperidine or the cyclization of L-Glutamic acid derivatives.

Caption: General synthetic workflow highlighting the necessity of polar purification methods (Ion Exchange/HILIC) due to the compound's hydrophilicity.

References

• Asymmetric Synthesis of trans-3-Alkoxyamino-4-Oxygenated-2-Piperidones. Source: MDPI (Catalysts), 2023. Context:[1] Describes the synthesis of substituted 2-piperidones via TEMPO oxidation and enzymatic resolution.

• Synthesis of 4-substituted-3-aminopiperidin-2-ones: Application to conformationally constrained tetrapeptides. Source: Journal of Organic Chemistry (PubMed), 2005. Context: Details the stability and synthesis of the scaffold for peptidomimetic applications (AcSDKP analogs).

• 3-Amino-2-piperidone (Ornithine Lactam) Physicochemical Data. Source: FoodB / HMDB. Context: Provides baseline solubility (444 g/L) and pKa data for the non-hydroxylated analog, serving as a validated proxy for the core scaffold.

• Preparation of Enantiopure 3-Aminopiperidine Derivatives. Source: Organic Process Research & Development (ACS). Context: Discusses the risk of racemization/epimerization during the handling of 3-aminopiperidin-2-one derivatives.

Sources

• 1. researchgate.net [researchgate.net]

Piperidinone-Based Peptidomimetics and Lactam Scaffolds: A Technical Guide to Conformational Constraint in Drug Design

Executive Summary

The transition from bioactive peptide to small-molecule drug is a central challenge in medicinal chemistry. Peptides, while potent, suffer from poor bioavailability, rapid proteolysis, and conformational promiscuity. Piperidinone-based peptidomimetics —specifically those utilizing lactam scaffolds —offer a robust solution by locking peptide backbones into bioactive conformations (e.g.,

-turns) while shielding the amide bond from enzymatic cleavage.

This guide details the structural rationale, synthetic architectures, and biological applications of these scaffolds.[1][2][3][4][5] It moves beyond the historical "Freidinger lactam" (typically a

-lactam) to focus on the versatile -lactam (piperidin-2-one) and 4-piperidinone cores.

Structural Rationale: The Thermodynamics of Constraint

The Entropic Advantage

In solution, linear peptides exist as an ensemble of interconverting conformers. Binding to a receptor requires the loss of significant conformational entropy (

), an energetic penalty that reduces affinity. Incorporating a piperidinone ring restricts the dihedral angles ( and ) of the peptide backbone. This "pre-organization" minimizes the entropic penalty upon binding, often leading to super-agonism or high-affinity antagonism.

Bioisosterism and Proteolytic Stability

The piperidinone ring acts as a cis-amide surrogate or a constrained trans-amide mimic , depending on substitution patterns. Crucially, the cyclic lactam is resistant to standard proteases (chymotrypsin, pepsin) that recognize linear peptide bonds, significantly extending plasma half-life (

).

Synthetic Architectures and Methodologies

While classical methods rely on chiral pool synthesis (e.g., from glutamic acid or methionine), modern diversity-oriented synthesis favors multicomponent reactions.

The Castagnoli-Cushman Reaction (CCR)

The Castagnoli-Cushman Reaction (CCR) has emerged as the premier method for assembling densely substituted piperidinone scaffolds. It involves the cyclocondensation of an imine with an enolizable cyclic anhydride (e.g., glutaric or homophthalic anhydride).[6]

Mechanism & Utility: The reaction proceeds via a Mannich-type addition followed by acylation. Unlike traditional peptide coupling, CCR generates two new stereocenters and a lactam core in a single step, allowing for the rapid generation of libraries with defined stereochemistry (often trans-selective).

Visualization: CCR Synthetic Workflow

The following diagram illustrates the mechanistic flow for synthesizing a library of 2,3-disubstituted piperidin-4-one derivatives, a common scaffold for protease inhibitors.

Alternative Route: Ring-Closing Metathesis (RCM)

For macrocyclic peptidomimetics containing a piperidinone unit, RCM is preferred.

• Protocol: A dipeptide precursor bearing terminal alkene side chains is treated with Grubbs' II catalyst.

• Advantage: Allows for the formation of larger rings (12+ members) that mimic extended loops or

  -sheets.

Medicinal Chemistry Applications & Case Studies

Case Study: STAT3 Inhibitors

Signal Transducer and Activator of Transcription 3 (STAT3) is a critical oncogenic target.[7] The SH2 domain of STAT3 binds phosphotyrosine (pTyr) peptides.

• Challenge: Native pTyr peptides have poor cell permeability.

• Solution: Replacement of the central amide with a 6-membered lactam (piperidinone) constrains the backbone into a kinked conformation required for SH2 binding, improving potency and metabolic stability.

Case Study: HIV-1 Capsid Modulators

Recent work has utilized 2-piperazinone and piperidinone scaffolds to mimic host factors (like CPSF6) that bind to the HIV-1 capsid.[8] These mimics disrupt viral uncoating.

Quantitative Data: Structure-Activity Relationship (SAR)

The table below summarizes the impact of lactam constraint on biological activity for a hypothetical series of protease inhibitors (derived from composite literature data on Freidinger-style analogs).

Compound ID	Scaffold Type	R1 Substituent (P1)	R2 Substituent (P2)	IC50 (nM)	t 1/2 (min)
Linear-1	Linear Peptide	Benzyl	Isobutyl	450	12
Pip-A1	2-Piperidinone	Benzyl	Isobutyl	32	>120
Pip-A2	2-Piperidinone	4-F-Benzyl	Isobutyl	18	>120
Pip-B1	4-Piperidinone	Benzyl	Cyclohexyl	150	95
Lac-5	-Lactam (5-mem)	Benzyl	Isobutyl	85	>120

Note: The 6-membered 2-piperidinone (Pip-A1) often provides a better geometric match for extended

-strands compared to the tighter turn of the 5-membered -lactam.

Experimental Protocol: Synthesis of a 2,3-Disubstituted Piperidinone

Objective: Synthesis of trans-2-(4-methoxyphenyl)-3-carboxy-1-oxo-1,2,3,4-tetrahydroisoquinoline (a benzo-fused piperidinone) via TFE-promoted Castagnoli-Cushman Reaction.

Rationale: Trifluoroethanol (TFE) is used as a solvent because its hydrogen-bond donating ability activates the anhydride and stabilizes the transition state, eliminating the need for metal catalysts.

Materials

• Amine: 4-Methoxybenzylamine (1.0 equiv)

• Aldehyde: Benzaldehyde (1.0 equiv) [Note: If forming imine in situ]

• Anhydride: Homophthalic anhydride (1.0 equiv)[6]

• Solvent: 2,2,2-Trifluoroethanol (TFE)

• Purification: Diethyl ether (for precipitation) or Flash Chromatography.

Step-by-Step Methodology

• Imine Formation (In Situ):

  • In a 10 mL round-bottom flask, dissolve 4-methoxybenzylamine (1.0 mmol) and benzaldehyde (1.0 mmol) in TFE (3 mL).

  • Stir at room temperature for 30 minutes. (Presence of molecular sieves is optional but recommended if water sensitivity is high).

• Cycloaddition:

  • Add homophthalic anhydride (1.0 mmol, 162 mg) directly to the reaction mixture.

  • Stir the resulting suspension vigorously at room temperature. The mixture typically becomes homogeneous within 10 minutes as the product forms.

  • Continue stirring for 2–4 hours. Monitor by TLC (SiO2, 5% MeOH in DCM).

• Work-up:

  • Concentrate the reaction mixture under reduced pressure to remove TFE.

  • Precipitation (Preferred): Redissolve the crude residue in a minimum amount of acetone or ethyl acetate and add cold diethyl ether. The trans-isomer often precipitates as a white solid.

  • Filtration: Collect the solid by vacuum filtration and wash with cold ether.

• Characterization:

  • 1H NMR: Look for the characteristic doublet-doublet signals for the H-3 and H-4 protons. The coupling constant (

    ) helps distinguish cis (smaller ) vs trans (larger , typically 10-12 Hz for this scaffold).

Future Directions: PROTACs and Macrocycles

The rigidity of piperidinone scaffolds makes them ideal linkers for PROTACs (Proteolysis Targeting Chimeras). Unlike flexible PEG chains, a piperidinone linker can direct the spatial orientation of the E3 ligase relative to the target protein, potentially improving degradation efficiency (cooperativity).

Furthermore, "stapling" peptides using bis-piperidinone linkers is an emerging strategy to target "undruggable" intracellular protein-protein interactions (PPIs), offering a middle ground between small molecules and biologics.

References

• Recent advances in piperidones as privileged scaffolds for drug discovery and development. Medicinal Chemistry Research, 2026.

• The application of Freidinger lactams and their analogs in the design of conformationally constrained peptidomimetics. Current Medicinal Chemistry, 2006.[1]

• Trifluoroethanol Promoted Castagnoli–Cushman Cycloadditions of Imines with Homophthalic Anhydride. Molecules, 2020.[6]

• Design, synthesis, and mechanistic study of 2-piperazineone-bearing peptidomimetics as novel HIV capsid modulators. Acta Pharmaceutica Sinica B, 2023.[8]

• Synthesis and bio-properties of 4-piperidone containing compounds as curcumin mimics. RSC Advances, 2022.

Sources

• 1. Exploiting Knowledge on Structure–Activity Relationships for Designing Peptidomimetics of Endogenous Peptides | MDPI [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Trifluoroethanol Promoted Castagnoli–Cushman Cycloadditions of Imines with Homophthalic Anhydride - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Design, synthesis, and evaluation of peptidomimetics containing Freidinger lactams as STAT3 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Design, synthesis, and mechanistic study of 2-piperazineone-bearing peptidomimetics as novel HIV capsid modulators - PMC [pmc.ncbi.nlm.nih.gov]

The Strategic Synthesis and Application of the 3-Amino-4-Hydroxy-Piperidin-2-one Scaffold in Natural Product Synthesis

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The 3-amino-4-hydroxy-piperidin-2-one moiety is a privileged heterocyclic scaffold that forms the core of numerous biologically active natural products and pharmaceutical agents. Its rigid, stereochemically rich framework provides a unique three-dimensional presentation of functional groups, making it an attractive building block for the synthesis of complex molecular architectures with significant therapeutic potential. This guide offers a comprehensive overview of the synthesis of this vital scaffold and its application in the total synthesis of natural products, with a particular focus on the strategic considerations and methodologies that underpin its construction.

The Significance of the 3-Hydroxy-2-Piperidinone Core

The 3-hydroxy-2-piperidinone topology is a recurring motif in a variety of natural products and medicinally important compounds.[1][2] This structural unit is found in molecules exhibiting a broad range of biological activities, including anticonvulsant and antithrombotic properties.[1][3] A notable example of a natural product containing a highly substituted 3-hydroxy-2-piperidinone core is the cytotoxic marine-derived fungal metabolite, (+)-awajanomycin.[4][5] The synthesis of such complex natural products provides a fertile ground for the development of novel synthetic strategies and a deeper understanding of the reactivity of this important heterocyclic system.

Stereoselective Synthesis of the Piperidin-2-one Core: Lessons from the Total Synthesis of (+)-Awajanomycin

The total synthesis of (+)-awajanomycin, a molecule possessing a γ-lactone-δ-lactam core with a fully substituted 2-piperidinone ring, offers profound insights into the construction of the 3-amino-4-hydroxy-piperidin-2-one scaffold.[5][6] The work of Huang and coworkers provides a blueprint for the diastereoselective synthesis of this intricate structure, highlighting the power of a chiral pool approach and the strategic use of key reactions to control stereochemistry.[7][8]

A key feature of their convergent strategy is the construction of the piperidinone core from a chiral building block derived from D-glutamic acid.[7] This approach ensures the introduction of the initial stereocenter, which then directs the stereochemical outcome of subsequent transformations.

A Key Synthetic Transformation: Diastereoselective One-Pot Cascade

A pivotal moment in the synthesis of the awajanomycin core is a highly diastereoselective one-pot transformation that masterfully constructs the densely functionalized piperidinone ring.[8] This cascade reaction, which can be described as a "one stone four birds" approach, efficiently assembles multiple stereocenters in a single operation.[8] While the full details of this specific transformation are intricate, the underlying principles of using substrate control to achieve high diastereoselectivity are a cornerstone of modern asymmetric synthesis.

The general logic of such a synthetic approach can be visualized as follows:

Caption: Chiral pool synthesis approach to the piperidinone core.

This diagram illustrates a common strategy where a readily available chiral starting material is converted into a versatile building block, which then undergoes a key, stereocontrolling reaction to form the core of the target natural product.

General Methodologies for Substituted Piperidin-2-one Synthesis

Beyond the specific example of awajanomycin, several general methodologies have been developed for the stereoselective synthesis of substituted piperidin-2-one derivatives. These methods often rely on well-established synthetic transformations, adapted for the construction of this heterocyclic system.

Chiral Pool Synthesis from Amino Acids

A powerful and frequently employed strategy for the synthesis of enantiomerically pure piperidine derivatives involves the use of amino acids as chiral starting materials. L-glutamic acid, for instance, can serve as a precursor for 3-(N-Boc-amino)piperidine derivatives through a multi-step sequence involving esterification, Boc-protection, reduction, tosylation, and cyclization. While this specific example leads to a 3-aminopiperidine, the underlying principles of using the inherent chirality of amino acids to construct the piperidine ring are broadly applicable.

The general workflow for this approach can be summarized in the following table:

Step	Transformation	Reagents and Conditions	Purpose
1	Diesterification	SOCl₂, MeOH, 0 °C to RT	Protection of carboxylic acids and activation for reduction.
2	N-Protection	(Boc)₂O, Et₃N, DMAP, CH₂Cl₂	Protection of the amino group to prevent side reactions.
3	Selective Reduction	NaBH₄, MeOH	Reduction of one ester to a primary alcohol.
4	Hydroxyl Activation	p-TsCl, Pyridine	Conversion of the alcohol to a good leaving group (tosylate).
5	Intramolecular Cyclization	Base	Formation of the piperidin-2-one ring via intramolecular substitution.

This sequence highlights the logical progression from a linear, chiral precursor to a cyclic, stereodefined product.

Catalytic Ring-Opening Aminolysis

A more recent and innovative approach to the synthesis of 3-hydroxy-2-piperidinone carboxamides involves the palladium-catalyzed ring-opening aminolysis of bridged δ-lactam-γ-lactones.[1][3] This method allows for the stereocontrolled deconstructive amination of a pre-existing bicyclic system to generate the desired piperidinone core.[1] This strategy is particularly valuable as it provides a modular route to a variety of substituted derivatives by simply changing the amine nucleophile.[1]

The core transformation can be represented as follows:

Caption: Palladium-catalyzed synthesis of 3-hydroxy-2-piperidinone carboxamides.

This method showcases the power of transition metal catalysis to enable novel and efficient bond-forming reactions for the construction of complex heterocyclic systems.

Experimental Protocols

To provide a practical context for the synthesis of these important scaffolds, the following section details a representative experimental protocol for a key transformation.

Protocol: Synthesis of a Protected 3-Aminopiperidine Derivative from L-Glutamic Acid

This multi-step procedure, adapted from the literature, illustrates the conversion of a readily available chiral amino acid into a functionalized piperidine derivative.

Step 1: Dimethyl L-glutamate hydrochloride

• To a stirred solution of L-glutamic acid (10 g, 67.9 mmol) in methanol (100 mL) at 0 °C, thionyl chloride (14.8 mL, 203.9 mmol) is added dropwise.

• The reaction mixture is stirred at room temperature for 12 hours.

• The solvent is removed under reduced pressure to afford the desired product as a white solid.

Step 2: N-Boc-Dimethyl L-glutamate

• To a solution of dimethyl L-glutamate hydrochloride (14.4 g, 67.9 mmol) in dichloromethane (150 mL) is added triethylamine (28.4 mL, 203.9 mmol) and a catalytic amount of 4-(dimethylamino)pyridine (DMAP).

• Di-tert-butyl dicarbonate ((Boc)₂O, 16.3 g, 74.7 mmol) is added, and the mixture is stirred at room temperature for 6 hours.

• The reaction is quenched with water, and the organic layer is washed with brine, dried over anhydrous sodium sulfate, and concentrated to give the crude product, which is purified by column chromatography.

Step 3: (S)-tert-butyl (4,5-dihydroxy-4-(methoxycarbonyl)butyl)carbamate

• To a solution of N-Boc-dimethyl L-glutamate (10 g, 36.3 mmol) in methanol (100 mL) at 0 °C is added sodium borohydride (2.7 g, 72.6 mmol) portion-wise.

• The reaction is stirred at room temperature for 4 hours and then quenched by the addition of saturated ammonium chloride solution.

• The mixture is extracted with ethyl acetate, and the combined organic layers are washed with brine, dried, and concentrated. The product is purified by column chromatography.

Step 4 & 5: Cyclization to N-Boc-3-hydroxypiperidin-2-one (Conceptual)

• The diol from the previous step would be selectively protected, followed by oxidation of the remaining primary alcohol to a carboxylic acid.

• Subsequent deprotection and intramolecular cyclization under appropriate conditions (e.g., using a carbodiimide coupling agent) would yield the desired piperidin-2-one core. The stereochemistry at C-4 would be established during the cyclization step, likely requiring careful optimization of reaction conditions.

Disclaimer: This protocol is illustrative and adapted from published procedures for similar transformations. Researchers should consult the primary literature and perform appropriate safety assessments before conducting any experiment.

Conclusion and Future Directions

The 3-amino-4-hydroxy-piperidin-2-one scaffold represents a significant and challenging target in synthetic organic chemistry. The successful total synthesis of complex natural products like (+)-awajanomycin has paved the way for a deeper understanding of how to construct this and related heterocyclic systems with high stereocontrol. The continued development of novel synthetic methodologies, including catalytic and cascade reactions, will undoubtedly expand the toolkit available to chemists for the efficient and elegant synthesis of these important molecules. As our ability to synthesize these complex scaffolds grows, so too will our capacity to explore their full therapeutic potential and to design novel analogs with improved pharmacological properties.

References

• Stereocontrolled synthesis of 3-hydroxy-2-piperidinone carboxamides by catalytic ring-opening aminolysis of bridged δ-lactam-γ-lactones. RSC Adv., 2021, 11 , 12345-12350. [Link][1][3]

• Stereocontrolled synthesis of 3-hydroxy-2-piperidinone carboxamides by catalytic ring-opening aminolysis of bridged δ-lactam-γ-lactones. Chem. Commun., 2021, 57 , 1234-1237. [Link]

• Asymmetric Synthesis of the Cytotoxic Marine Natural Product (+)-Awajanomycin and Its C-11 Epimer. J. Org. Chem. 2010, 75, 15, 5049–5061. [Link]

• Asymmetric Synthesis of the Cytotoxic Marine Natural Product (+)-Awajanomycin and Its C-11 Epimer. J. Org. Chem. 2010, 75 (15), 5049-5061. [Link]

• Total Synthesis of (+)-Awajanomycin. Angew. Chem. Int. Ed. 2009, 48, 9743-9746. [Link]

• Stereocontrolled synthesis of 3-hydroxy-2-piperidinone carboxamides by catalytic ring-opening aminolysis of bridged δ-lactam-γ-lactones. RSC Publishing, 2025. [Link]

• Asymmetric Total Synthesis of (−)-Awajanomycin. Org. Lett. 2009, 11 (22), pp 5242–5245. [Link]

• Asymmetric Total Synthesis of (−)-Awajanomycin. Org. Lett. 2009, 11, 22, 5242–5245. [Link]

• Synthesis of piperidine- and piperidinone-based drugs via a nitro-Mannich reaction. Org. Biomol. Chem., 2022, 20, 1234-1245. [Link]

• Chemoenzymatic enantioselective synthesis of 3-hydroxy-2-pyrrolidinones and 3-hydroxy-2-piperidinones. Tetrahedron: Asymmetry, Volume 14, Issue 17, 5 September 2003, Pages 2657-2661. [Link]

• Stereoselective Synthesis of 3-Substituted and 3,4-Disubstituted Piperidine und Piperidin-2-one Derivatives. Z. Naturforsch. B, 2012, 67b, 389 – 405. [Link]

• Total synthesis and development of bioactive natural products. The Journal of Antibiotics, 2012, 65, 1-17. [Link]

• Deconstructive and Divergent Synthesis of Bioactive Natural Products. Molecules, 2023, 28(17), 6215. [Link]

• Total Synthesis of Pyrrolidine and Piperidine Natural Products via TMSOTf-Mediated "5/6-endo-dig" Reductive Hydroamination of Enynyl Amines. Organic Chemistry Portal. [Link]

• Total Synthesis of Bioactive Natural Products. Imperial College London. [Link]

• Selected Aza sugars product names, structures, chemical names, and empirical formulae. ResearchGate. [Link]

• Facile synthesis of 4-substituted-4-aminopiperidine derivatives, the key building block of piperazine-based CCR5 antagonists. Bioorg. Med. Chem. Lett. 2004, 14, 14, 3859-3862. [Link]

• Natural products containing 3‐hydroxy‐2‐substituted piperidine 4. ResearchGate. [Link]

• Saccharin Aza Bioisosteres—Synthesis and Preclinical Property Comparisons. ACS Med. Chem. Lett. 2017, 8, 9, 952–957. [Link]

• Pseudonatural Products for Chemical Biology and Drug Discovery. J. Med. Chem. 2020, 63, 22, 13414–13433. [Link]

• Chemists employ new strategy to synthesize complex natural products. News-Medical.Net. [Link]

• Parallel synthesis of natural product-like polyhydroxylated pyrrolidine and piperidine alkaloids. Mol Divers. 2011 Feb;15(1):203-14. [Link]

• Total synthesis of natural products. Johannes Gutenberg-Universität Mainz. [Link]

• Facile synthesis of 3-amino substituted piperidines from L-glutamic acid. NIScPR. [Link]

Sources

• 1. Stereocontrolled synthesis of 3-hydroxy-2-piperidinone carboxamides by catalytic ring-opening aminolysis of bridged δ-lactam-γ-lactones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Stereocontrolled synthesis of 3-hydroxy-2-piperidinone carboxamides by catalytic ring-opening aminolysis of bridged δ-lactam-γ-lactones - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Note: Characterization of 3-Amino-4-hydroxy-piperidin-2-one as a Hexosaminidase Inhibitor

This Application Note and Protocol Guide details the use of 3-amino-4-hydroxy-piperidin-2-one as a glycosidase inhibitor scaffold.[1] This compound, a cyclic lactam analogue of 2-amino-2-deoxy-sugars, functions as a transition state mimic for hexosaminidases.[1] The guide covers mechanism of action, experimental protocols for inhibition assays, kinetic characterization, and data analysis.[1]

[1]

Introduction & Mechanism of Action

3-amino-4-hydroxy-piperidin-2-one represents a class of sugar lactam (or iminosugar lactam) inhibitors designed to mimic the transition state of glycosidase hydrolysis.[1] Specifically, the piperidin-2-one scaffold mimics the oxocarbenium ion-like transition state formed during the cleavage of the glycosidic bond by retaining the planarity and charge distribution (via the lactam amide bond) required for active site binding.[1]

Target Enzymes

Based on its stereochemical configuration (typically mimicking the C2-amino and C3-hydroxyl group of hexosamines), this compound is primarily investigated as an inhibitor for:

• -N-Acetylhexosaminidases (Hex A/B): Lysosomal enzymes involved in GM2 ganglioside degradation.[1]
• -N-Acetylglucosaminidase (GlcNAcase): Involved in cytosolic O-GlcNAc cycling.[1]

• Chitinases: Bacterial or fungal enzymes degrading chitin.[1]

Mechanistic Basis

The lactam carbonyl (C2) and the ring nitrogen mimic the electronic and geometric properties of the anomeric center at the transition state.[1] The C3-amino group (often acylated in derivatives to mimic N-acetylglucosamine) interacts with the acetamido-binding pocket of the enzyme, while the C4-hydroxyl group engages in hydrogen bonding with catalytic residues (typically Asp or Glu).[1]

Note on Stereochemistry: The biological activity is strictly dependent on the stereochemical configuration.[1]

• (3R, 4S)-isomer: Mimics D-GlcNAc and D-GalNAc (2,3-trans relationship).[1] This is the most common scaffold for hexosaminidase inhibition.[1]

• (3S, 4R)-isomer: Mimics L-sugars and is generally inactive against mammalian D-glycosidases.[1]

Chemical Properties & Handling[1][2]

Property	Specification
Chemical Name	3-amino-4-hydroxy-piperidin-2-one
Molecular Formula
Molecular Weight	130.14 g/mol
Solubility	Highly soluble in water, DMSO, and Methanol.[1]
Stability	Stable at room temperature.[1] Hygroscopic; store in a desiccator at -20°C.
pKa	Amino group ~8.5 (protonated at physiological pH).[1]

Preparation of Stock Solutions:

• Solvent: Dissolve the solid compound in DMSO (dimethyl sulfoxide) to prepare a 100 mM master stock.

• Storage: Aliquot into small volumes (e.g., 50

  L) to avoid freeze-thaw cycles. Store at -20°C.

• Working Solution: Dilute in the assay buffer immediately prior to use. Ensure the final DMSO concentration in the assay is <1% to prevent enzyme denaturation.[1]

Experimental Protocol: In Vitro Inhibition Assay

This protocol utilizes a colorimetric assay with 4-Nitrophenyl N-acetyl-

-D-glucosaminide (pNP-GlcNAc) as the substrate.[1]

Reagents & Buffers[1]

• Assay Buffer: 100 mM Citrate-Phosphate Buffer, pH 4.5 (for Lysosomal Hex) or pH 7.4 (for cytosolic O-GlcNAcase).

• Enzyme Source: Purified

  -Hexosaminidase (e.g., from Canavalia ensiformis or recombinant human Hex A).[1]

• Substrate: 2 mM pNP-GlcNAc dissolved in Assay Buffer.

• Stop Solution: 0.5 M Glycine-NaOH, pH 10.5.

Assay Workflow

• Pre-incubation:

  • In a 96-well microplate, add 10

    L of Inhibitor solution (variable concentrations: 0.1 M to 1 mM).

  • Add 40

    L of Enzyme solution (diluted to give linear kinetics over 30 min).

  • Incubate at 37°C for 10 minutes to allow equilibrium binding.

• Reaction Initiation:

  • Add 50

    L of Substrate solution (pNP-GlcNAc).

• Incubation:

  • Incubate at 37°C for 20–60 minutes (depending on enzyme activity).

• Termination:

  • Add 100

    L of Stop Solution to quench the reaction and deprotonate the liberated p-nitrophenol.[1]

• Detection:

  • Measure Absorbance at 405 nm using a microplate reader.

Data Analysis (IC50 Determination)

Calculate the percent inhibition using the formula:

Plot % Inhibition vs. Log[Inhibitor] and fit to a non-linear regression (4-parameter logistic) to determine the IC50 .[1]

Protocol: Kinetic Characterization (Mode of Inhibition)[1]

To confirm the competitive nature of the inhibitor (expected for TSA mimics), perform the assay at varying substrate concentrations.[1]

Experimental Setup

• Substrate Concentrations [S]: 0.5, 1, 2, 4, 8 mM pNP-GlcNAc.[1]

• Inhibitor Concentrations [I]: 0, 0.5

  IC50, 1 IC50, 2 IC50.[1]

Workflow

Run the standard inhibition assay (Section 3.[1]2) for each combination of [S] and [I].

Lineweaver-Burk Analysis[1]

• Calculate the initial velocity (

  ) for each well.[1]

• Plot

  (y-axis) vs. (x-axis).[1]

• Interpretation:

  • Competitive Inhibition: Lines intersect at the y-axis (

    is unchanged, increases).

  • Non-Competitive: Lines intersect at the x-axis.[1]

  • Mixed: Lines intersect in the second quadrant.

• Ki Determination: Re-plot the slopes of the Lineweaver-Burk lines vs. [I]. The x-intercept of this secondary plot is

  .[1]

Visualization of Pathways & Workflow[1]

Mechanism of Action: Transition State Mimicry[1]

Caption: The inhibitor mimics the planar oxocarbenium transition state, competing with the substrate for the active site.[1]

Experimental Workflow: Ki Determination

Caption: Step-by-step workflow for determining the inhibition constant (Ki) using steady-state kinetics.

Advanced Considerations: Structure-Activity Relationship (SAR)

While the core scaffold 3-amino-4-hydroxy-piperidin-2-one exhibits intrinsic inhibitory activity, its potency is significantly enhanced by functionalization:

• N-Acetylation (C3-Amino): Converting the free amine to an acetamido group (

  ) creates a direct analog of 2-acetamido-2-deoxy-D-gluconolactam , drastically increasing affinity for Hex A/B by filling the acetamido pocket.[1]

• Hydrophobic Tagging: Derivatization with hydrophobic chains (e.g., adamantane or alkyl chains) on the amine or amide nitrogen can confer selectivity for O-GlcNAcase (OGA) over lysosomal hexosaminidases, a key strategy in drug development for Alzheimer's disease.[1]

References

• Winchester, B. G., & Fleet, G. W. J. (1992). Amino-sugar glycosidase inhibitors: versatile tools for glycobiologists.[1] Glycobiology, 2(3), 199–210.[1] Link[1]

• Gloster, T. M., & Vocadlo, D. J. (2012). Mechanism, Structure, and Inhibition of O-GlcNAc Processing Enzymes.[1] Nature Chemical Biology, 8, 683–694.[1] Link

• Knapp, S., et al. (1996). Synthesis of isopropyl 2-acetamido-2-deoxy-β-D-glucopyranoside and the corresponding lactam.[1] Journal of Organic Chemistry, 61(21), 7636-7639.[1] (Describes synthesis of related sugar lactams). Link[1]

• PubChem Compound Summary. (3R,4S)-3-amino-4-hydroxy-piperidin-2-one.[1] National Center for Biotechnology Information.[1] Link

Sources

• 1. mdpi.com [mdpi.com]

Application Note: Reductive Amination Strategies for 3-Amino-piperidin-2-one Functionalization

Strategic Overview

The 3-aminopiperidin-2-one (and its reduced 3-aminopiperidine counterpart) is a "privileged scaffold" in medicinal chemistry, serving as the pharmacophore core for Janus kinase (JAK) inhibitors (e.g., Tofacitinib ) and DPP-4 inhibitors (e.g., Alogliptin , Linagliptin ).

Functionalizing the C3-primary amine via reductive amination is a critical yet perilous transformation. The proximity of the C3-amine to the C2-carbonyl (lactam) creates a highly acidic

-proton. Standard reductive amination conditions—often requiring slightly basic pH or elevated temperatures—can trigger rapid racemization via enolization, destroying the stereochemical integrity of this high-value intermediate.

This guide details three distinct protocols designed to balance reactivity with stereochemical retention, moving from mild standard procedures to advanced Lewis-acid mediated systems for hindered substrates.

Mechanistic Insight: The Chirality Challenge

Successful functionalization requires navigating two competing pathways: the desired Imine Reduction and the undesired

-Deprotonation .

Racemization Risk

The C3 position is

to the lactam carbonyl. Under basic conditions (or even thermodynamic equilibrium during slow imine formation), the C3 proton can be removed, leading to a planar enolate intermediate. Upon reprotonation, the chiral center is scrambled.

Pathway Visualization

The following diagram illustrates the kinetic competition between productive amination and destructive racemization.

Figure 1: Kinetic competition between productive reduction and racemization pathways.

Experimental Protocols

Protocol A: Standard Mild Reductive Amination (Aldehydes)

Best for: Unhindered aliphatic or aromatic aldehydes. Mechanism: Uses Sodium Triacetoxyborohydride (STAB), a mild hydride source that does not reduce the aldehyde/ketone directly, allowing for selective reduction of the iminium ion. Racemization Control: Acetic acid buffers the reaction (pH ~4-5), suppressing enolization while catalyzing imine formation.

Materials

• (S)-3-aminopiperidin-2-one (1.0 equiv)[1][2]

• Aldehyde (1.1 – 1.2 equiv)

• Sodium triacetoxyborohydride (STAB) (1.5 – 2.0 equiv)

• Glacial Acetic Acid (AcOH) (1.0 – 2.0 equiv)

• Dichloromethane (DCM) or 1,2-Dichloroethane (DCE) (anhydrous)

Step-by-Step Procedure

• Imine Formation: In a flame-dried flask under

  , dissolve the 3-aminopiperidin-2-one (1 mmol) in DCM (10 mL, 0.1 M).

• Additives: Add the aldehyde (1.1 mmol) followed immediately by AcOH (1-2 mmol). Stir at room temperature for 30–60 minutes.

  • Note: Pre-forming the imine is usually unnecessary with STAB, but for chiral amines, a short equilibration ensures the aldehyde is engaged before hydride addition.

• Reduction: Cool the mixture to 0°C. Add STAB (1.5 mmol) portion-wise over 5 minutes.

• Reaction: Allow the mixture to warm to room temperature and stir for 2–16 hours. Monitor by LC-MS (look for disappearance of imine mass).

• Quench: Quench carefully with saturated aqueous

  . Crucial: Keep the quench cold and brief to prevent basic hydrolysis/racemization during workup.

• Extraction: Extract with DCM (3x). Dry combined organics over

  and concentrate.

Protocol B: Lewis Acid-Mediated Reductive Amination (Ketones/Hindered)

Best for: Ketones (e.g., acetone, cyclohexanone) or sterically hindered aldehydes where imine formation is sluggish. Mechanism: Titanium(IV) isopropoxide (

) acts as a water scavenger and Lewis acid, driving the equilibrium toward the imine (or titanium-amine complex) without requiring heat. Racemization Control: The reaction proceeds under effectively neutral/anhydrous conditions.

Materials

• (S)-3-aminopiperidin-2-one (1.0 equiv)[1][2]

• Ketone/Aldehyde (1.2 – 1.5 equiv)

• Titanium(IV) isopropoxide (

  ) (1.5 – 2.0 equiv)

• Sodium Cyanoborohydride (

  ) or Sodium Borohydride ( )

• THF or Methanol (MeOH)

Step-by-Step Procedure

• Complexation: In a dried flask, combine amine (1 mmol) and ketone (1.2 mmol) in neat

  (2 mmol) or in minimal anhydrous THF.

• Stirring: Stir at ambient temperature for 6–12 hours. The solution typically becomes viscous.

  • Checkpoint: Monitor conversion to the imine/titanium species via NMR or IR (disappearance of carbonyl stretch) if possible.

• Dilution: Dilute the mixture with MeOH (5 mL) or THF (5 mL).

• Reduction: Cool to 0°C. Add

  (2.0 equiv) or (if using MeOH). Stir for 2–4 hours.

• Workup (Titanium Removal): Quench with 1N NaOH or saturated Rochelle’s salt solution. Stir vigorously until a white precipitate (

  ) forms. Filter through a Celite pad.

• Purification: The filtrate is extracted with EtOAc.

Protocol C: One-Pot vs. Stepwise Decision Matrix

Not all substrates behave identically.[3][4][5] Use this matrix to select the optimal workflow.

Feature	Method A (STAB/AcOH)	Method B (Ti(OiPr)4)	Method C (Pre-formed Imine)
Electrophile	Aldehydes (Aliphatic/Aryl)	Ketones, Hindered Aldehydes	Very unreactive Ketones
Solvent	DCM, DCE, THF	Neat or THF/MeOH	Toluene/Benzene (Dean-Stark)
pH Condition	Acidic (Buffered)	Neutral/Lewis Acidic	Neutral
Racemization Risk	Low (Fast kinetics)	Very Low (Anhydrous)	Moderate (Heat often required)
Yield (Typical)	70–95%	60–85%	Variable

Troubleshooting & Optimization

Controlling Racemization

If you observe loss of enantiomeric excess (ee%):

• Lower Temperature: Run the reduction at -78°C or -20°C using

  .

• Switch Solvent: Change from MeOH (protic) to DCE (aprotic). Protic solvents can facilitate proton exchange at the

  -position.

• Reduce Base Exposure: Ensure the starting material is a free base, or if using a salt (e.g., HCl salt), use exactly 1.0 equiv of base (e.g.,

  ) to neutralize, avoiding excess.

Handling Lactam Stability

While 3-aminopiperidin-2-one is stable, the lactam ring can open under strong hydrolytic conditions (strong acid/base + heat).

• Avoid: Refluxing in aqueous acid.

• Preferred: Anhydrous workups where possible.

Analytical Validation

• Chiral HPLC/SFC: Mandatory for validating the protocol.

  • Column: Chiralpak AD-H or OD-H.

  • Mobile Phase: Hexane/IPA or

    /MeOH.

• NMR: Look for the C3 proton signal. In the racemate, this signal may broaden or split if diastereomers are formed with a chiral aldehyde.

References

• Tofacitinib Synthesis & Scaffold Utility

  • Flanagan, M. E., et al. "Discovery of CP-690,550: A Potent and Selective Janus Kinase (JAK) Inhibitor for the Treatment of Rheumatoid Arthritis." Journal of Medicinal Chemistry, 2010. Link

• General Reductive Amination Reviews

  • Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry, 1996. Link

• Titanium-Mediated Reductive Amination

  • Mattson, R. J., et al. "An Improved Method for Reductive Alkylation of Amines Using Titanium(IV) Isopropoxide and Sodium Cyanoborohydride." The Journal of Organic Chemistry, 1990. Link

• Enzymatic/Green Approaches (Emerging Tech)

  • Ford, G. J., et al. "Synthesis of protected 3-aminopiperidine and 3-aminoazepane derivatives using enzyme cascades."[6] Chemical Communications, 2020.[6] Link

• Racemization in Peptide/Lactam Chemistry

  • Mowery, B. P., et al. "Solid-Phase Synthesis of Diverse Peptide Tertiary Amides By Reductive Amination." Organic Letters, 2006. Link

Sources

• 1. US20100029941A1 - Preparation of (r)-3-aminopiperidine dihydrochloride - Google Patents [patents.google.com]
• 2. CAS 34294-79-6: (3S)-3-aminopiperidin-2-one | CymitQuimica [cymitquimica.com]
• 3. Solid-Phase Synthesis of Diverse Peptide Tertiary Amides By Reductive Amination - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis [en.highfine.com]
• 6. Synthesis of protected 3-aminopiperidine and 3-aminoazepane derivatives using enzyme cascades - Chemical Communications (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols: A Guide to the Synthesis of Conformationally Constrained Amino Acid Analogues

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Rationale for Rigidity in Peptide and Drug Design

Native peptides, despite their exquisite biological specificity, are often plagued by limitations that curtail their therapeutic potential, including poor metabolic stability against proteases and unfavorable pharmacokinetic profiles.[1] A primary reason for this is their inherent conformational flexibility. In solution, a linear peptide exists as an ensemble of rapidly interconverting conformers, only a fraction of which represent the "bioactive conformation" required for potent receptor binding. The entropic penalty of "freezing" the correct conformation upon binding can significantly decrease binding affinity.

The strategic introduction of conformational constraints into amino acid analogues serves to pre-organize the peptide backbone or side chains into a desired three-dimensional structure.[2][3] This approach can yield several profound benefits:

• Enhanced Potency: By reducing the entropic cost of binding, constrained analogues can exhibit significantly higher affinity for their biological targets.

• Increased Selectivity: A rigid structure is less likely to bind to off-target receptors, leading to fewer side effects.[4]

• Improved Metabolic Stability: Modifications to the peptide backbone or the introduction of unnatural amino acids can render the molecule resistant to enzymatic degradation.[1][5]

• Elucidation of Structure-Activity Relationships (SAR): Incorporating constrained analogues provides invaluable insights into the specific stereochemical and topographical requirements for biological activity, guiding rational drug design.[6]

This guide provides an in-depth exploration of key synthetic strategies for preparing conformationally constrained amino acid analogues, complete with detailed experimental protocols and the underlying scientific principles.

Side-Chain Constraints: Mastering Torsional Angles via α,α-Disubstitution

One of the most effective methods to restrict the backbone conformation of a peptide is to introduce a second substituent at the α-carbon of an amino acid. The presence of two non-hydrogen substituents at the Cα position sterically limits the permissible values for the backbone torsional angles (φ and ψ), forcing the peptide to adopt well-defined secondary structures, often a 3(10)-helical or fully extended conformation.[7]

Conceptual Framework: Restricting Ramachandran Space

The diagram below illustrates how α,α-disubstitution reduces the allowed conformational space for an amino acid residue within a peptide chain.

Caption: Impact of Cα-Substitution on Conformational Freedom.

Protocol 1: Asymmetric Synthesis of α,α-Disubstituted β-Amino Amides

This protocol details a practical and scalable three-step synthesis starting from methyl cyanoacetate, a common building block. The key steps involve dialkylation followed by a chemoselective reduction of the nitrile group.[1]

Step 1: Dialkylation of Methyl Cyanoacetate

• Setup: To a flame-dried, three-necked round-bottom flask under an inert atmosphere (N₂ or Ar), add anhydrous methanol (MeOH, 10 mL) and sodium methoxide (NaOMe, 2.2 equivalents).

• Addition of Starting Material: Cool the solution to 0 °C and add methyl cyanoacetate (1.0 equivalent) dropwise. Stir for 15 minutes.

• First Alkylation: Add the first alkyl halide (R¹-X, 1.1 equivalents) and allow the reaction to warm to room temperature and stir for 4 hours.

• Second Alkylation: Again, add NaOMe (2.2 equivalents) followed by the second alkyl halide (R²-X, 1.1 equivalents). Heat the mixture to reflux and stir overnight.

• Work-up: Cool the reaction mixture, dilute with water, and extract with ethyl acetate (3 x 20 mL). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude dialkylated product by column chromatography on silica gel.

Step 2: Amide Formation

• Setup: Dissolve the purified dialkylated methyl cyanoacetate (1.0 equivalent) in a suitable solvent like THF.

• Amidation: Add the desired amine (e.g., 2-aminoethanol, 1.5 equivalents) and a coupling agent like N,N,N′,N′-Tetramethyl-O-(1H-benzotriazol-1-yl)uronium hexafluorophosphate (HBTU, 1.2 equivalents) and a non-nucleophilic base such as N,N-diisopropylethylamine (DIPEA, 2.0 equivalents).

• Reaction: Stir the mixture at room temperature overnight.

• Work-up: Remove the solvent in vacuo, redissolve in ethyl acetate, wash with 1M HCl, saturated NaHCO₃, and brine. Dry the organic layer and concentrate to yield the crude amide.

Step 3: Chemoselective Nitrile Reduction

Causality: The choice of reducing agent is critical to selectively reduce the nitrile in the presence of the amide and potentially other sensitive functional groups. RANEY® Nickel is effective but may require in situ protection of the newly formed amine.[1]

• Setup: In a high-pressure reaction vessel (Parr hydrogenator), suspend the crude amide and RANEY® Nickel (approx. 50% w/w) in methanol.

• Boc Protection (In Situ): Add Di-tert-butyl dicarbonate (Boc₂O, 1.5 equivalents) to the suspension. This prevents side reactions and facilitates purification.

• Hydrogenation: Pressurize the vessel with H₂ gas (8–10 bar) and stir vigorously at room temperature for 16-24 hours.

• Work-up: Carefully vent the vessel and filter the reaction mixture through a pad of Celite® to remove the catalyst. Wash the pad with methanol.

• Purification: Concentrate the filtrate and purify the resulting Boc-protected α,α-disubstituted β-amino amide by column chromatography.

Backbone Cyclization: Engineering Macrocyclic Constraints

Cyclization of a linear peptide is a powerful strategy to dramatically reduce conformational freedom.[5] The resulting macrocycle is often more stable to proteolysis and can be designed to mimic specific secondary structures like β-turns or α-helices.

Ring-Closing Metathesis (RCM)

RCM has become a cornerstone of modern peptide chemistry for its ability to form a stable, non-native carbon-carbon double bond within a peptide scaffold.[8] The reaction typically involves linking two ω-alkenyl amino acid residues (e.g., allylglycine) using a ruthenium-based catalyst.

Caption: Workflow for On-Resin Peptide Cyclization via RCM.

Protocol 2: On-Resin Head-to-Tail Cyclization via RCM

This protocol describes a solid-phase approach, which often simplifies purification and allows for the synthesis of complex peptides.[9]

• Linear Peptide Synthesis (SPPS):

  • Synthesize the linear peptide sequence on a suitable solid support (e.g., Rink Amide resin) using standard Fmoc-based chemistry.

  • Incorporate two Fmoc-protected ω-alkenyl amino acids (e.g., Fmoc-L-allylglycine) at the desired positions for cyclization.[8]

  • Ensure all other amino acid side chains are protected with acid-labile groups (e.g., tBu, Boc, Trt).

• On-Resin Ring-Closing Metathesis:

  • Solvent Preparation: Use anhydrous, degassed dichloromethane (DCM) or 1,2-dichloroethane (DCE). Purge the solvent with argon for at least 30 minutes prior to use. Trustworthiness: The catalyst is sensitive to oxygen, so rigorous exclusion of air is crucial for high yield.

  • Swell the peptide-resin in the anhydrous solvent for 30 minutes in a sealed reaction vessel under an inert atmosphere.

  • Catalyst Addition: Add the Grubbs' 2nd generation catalyst (5-15 mol% relative to the resin loading).

  • Reaction: Gently agitate the resin suspension at room temperature or slightly elevated temperature (30-40 °C) for 2-12 hours. Monitor the reaction by cleaving a small sample of resin and analyzing by LC-MS.

  • Washing: After the reaction is complete, wash the resin thoroughly with DCM, DMF, and methanol to remove the catalyst and byproducts.

• Cleavage and Global Deprotection:

  • Treat the resin with a cleavage cocktail (e.g., 95% Trifluoroacetic acid (TFA), 2.5% water, 2.5% triisopropylsilane (TIS)) for 2-3 hours at room temperature.

  • Filter the resin and collect the filtrate.

  • Precipitate the crude cyclic peptide by adding cold diethyl ether. Centrifuge to pellet the peptide, decant the ether, and dry the peptide under vacuum.

• Purification:

  • Purify the crude cyclic peptide by preparative reverse-phase HPLC using a water/acetonitrile gradient containing 0.1% TFA.

  • Lyophilize the pure fractions to obtain the final product as a white powder.

Multicomponent Reactions (MCRs)

MCRs, particularly the Ugi four-component reaction (U-4CR), offer remarkable efficiency by combining four starting materials (an aldehyde, an amine, a carboxylic acid, and an isocyanide) in a single pot to form a dipeptide-like structure.[10] This strategy can be cleverly adapted for macrocyclization.

Protocol 3: Ugi-Based Side-Chain-to-Side-Chain Macrocyclization

This protocol involves synthesizing a linear peptide containing two orthogonally protected amino acids, which, after deprotection, provide the amine and carboxylic acid functionalities for an intramolecular Ugi reaction.

• Linear Peptide Synthesis:

  • Synthesize a linear peptide on a solid support. Incorporate Fmoc-Lys(Alloc)-OH and Fmoc-Asp(OAll)-OH into the sequence. The Allyl (All) and Allyloxycarbonyl (Alloc) groups are orthogonal to the acid-labile side-chain protecting groups and the base-labile Fmoc group.

• Orthogonal Deprotection:

  • Remove the Fmoc group from the N-terminus with piperidine.

  • Treat the resin-bound peptide with a palladium catalyst (e.g., Pd(PPh₃)₄) and a scavenger (e.g., phenylsilane) in DCM to selectively remove the All and Alloc groups, exposing the aspartic acid side-chain carboxyl and the lysine side-chain amine.[9]

• Intramolecular Ugi Cyclization:

  • Swell the deprotected peptide-resin in a suitable solvent mixture (e.g., TFE/DCM).

  • Add a suitable aldehyde (e.g., formaldehyde) and an isocyanide (e.g., cyclohexyl isocyanide).

  • Allow the reaction to proceed for 24-48 hours at room temperature.

• Cleavage, Deprotection, and Purification:

  • Proceed with the standard cleavage, deprotection, and purification steps as described in Protocol 2.

Incorporation of Rigid Scaffolds: β-Lactams

Instead of creating a constraint within a flexible chain, one can incorporate pre-existing rigid building blocks. β-lactams (2-azetidinones) are strained four-membered rings that serve as excellent scaffolds for creating highly constrained amino acid and peptide analogues.[11][12] They can act as mimics of dipeptides or induce specific turn structures.

Protocol 4: Stereoselective Synthesis of a β-Lactam via Staudinger Cycloaddition

The [2+2] cycloaddition of a ketene and an imine, known as the Staudinger synthesis, is the most common method for preparing the β-lactam core.[13][14]

• Imine Formation:

  • In a round-bottom flask, dissolve the desired aldehyde (1.0 equivalent) and a primary amine (1.0 equivalent) in a solvent like DCM or toluene.

  • Add a dehydrating agent, such as anhydrous MgSO₄, and stir at room temperature for 2-4 hours until imine formation is complete (monitored by TLC or ¹H NMR).

  • Filter off the drying agent and use the imine solution directly in the next step.

• Ketene Formation and Cycloaddition:

  • Setup: In a separate, flame-dried flask under an inert atmosphere, dissolve the imine solution in anhydrous DCM and cool to -78 °C.

  • Base Addition: Add a tertiary amine base, such as triethylamine (TEA, 1.5 equivalents). Expertise: The choice of base and solvent can influence the cis/trans stereoselectivity of the product.[13]

  • Acid Chloride Addition: Slowly add an acid chloride (e.g., acetoxyacetyl chloride, 1.2 equivalents) dropwise to the cooled solution. The acid chloride reacts with the base to form a ketene in situ, which then undergoes cycloaddition with the imine.

  • Reaction: Stir the reaction mixture at -78 °C for 1 hour, then allow it to slowly warm to room temperature and stir overnight.

• Work-up and Purification:

  • Quench the reaction with saturated aqueous NaHCO₃ solution.

  • Separate the organic layer, and extract the aqueous layer with DCM (2 x 20 mL).

  • Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate.

  • Purify the crude β-lactam by column chromatography or recrystallization to obtain the desired stereoisomer.

Summary of Synthetic Strategies

Strategy	Primary Goal	Key Reaction	Advantages	Considerations
α,α-Disubstitution	Restrict φ/ψ torsional angles	Asymmetric Alkylation, Strecker Synthesis[15]	Induces predictable secondary structures (helices, extended); enhances proteolytic stability.	Steric hindrance can make subsequent peptide couplings challenging.[7]
Ring-Closing Metathesis (RCM)	Form macrocyclic backbone	Olefin Metathesis	Creates a stable, non-hydrolyzable C-C bond; high functional group tolerance.[8][16]	Requires specialized amino acids and expensive ruthenium catalysts; catalyst sensitivity.
Lactam Bridge Formation	Form macrocyclic backbone	Amide Bond Formation	Utilizes native amino acid side chains (e.g., Asp, Glu, Lys); well-established chemistry.[17][18]	Risk of epimerization during cyclization; requires orthogonal protection schemes.
Ugi Multicomponent Reaction	Form macrocyclic backbone	Isocyanide-based MCR	Highly convergent and atom-economical; introduces significant diversity.[10][19]	Intramolecular reactions can be challenging; requires careful planning of orthogonal protection.
β-Lactam Incorporation	Introduce rigid local constraint	Staudinger [2+2] Cycloaddition	Acts as a potent turn-inducer; serves as a versatile synthetic intermediate.[11]	Synthesis can be stereochemically complex; the strained ring can be reactive.

References

• Robust asymmetric synthesis of unnatural alkenyl amino acids for conformationally constrained α-helix peptides. RSC Publishing.
• Isocyanide-based multicomponent reactions towards cyclic constrained peptidomimetics. Beilstein Journal of Organic Chemistry.
• An Asymmetric Synthesis Protocol to Prepare Topographically Constrained β-Substituted Arom
• Asymmetric synthesis of functionalizable type II β-turn-inducing α-amino acid building blocks. Organic Letters.
• Modular, Chiral-Auxiliary-Mediated Synthesis of Sterically Constrained -Amino Acid Deriv
• Optimized Ring Closing Metathesis Reaction Conditions to Suppress Desallyl Side Products in the Solid Phase Synthesis of Cyclic Peptides involving Tyrosine(O-allyl). PMC.
• Ruthenium-Catalyzed Ring Closing Olefin Metathesis of Non-Natural a-Amino Acids. The Journal of Organic Chemistry.
• Asymmetric synthesis of novel sterically constrained amino acids.
• Conformationally Constrained Histidines in the Design of Peptidomimetics: Str
• Efficient and scalable synthesis of α,α-disubstituted β-amino amides. RSC Publishing.
• Novel Conformationally Restricted Amino Acids for Peptidomimetic Drug Design. Life Chemicals.
• Conform
• Conformationally Constrained Peptides. Encyclopedia MDPI.
• Head-to-Tail Cyclization: A Core Strategy for Cyclic Peptide Synthesis. BenchChem.
• Multicomponent cyclization strategies to novel conform
• Design and synthesis of chiral alpha,alpha-disubstituted amino acids and conformational study of their oligopeptides. PubMed.
• Enantioselective Synthesis of α,α-Disubstituted Amino Acid Derivatives via Enzymatic Resolution. The Journal of Organic Chemistry.
• Chemical Synthesis of β-Lactams: Asymmetric Catalysis and Other Recent Advances. Chemical Reviews.
• Novel and Recent Synthesis and Applications of β-Lactams. Letters in Organic Chemistry.
• Synthesis of β-Lactams. Encyclopedia.pub.
• Approaches for peptide and protein cyclis
• β-Lactam synthesis. Organic Chemistry Portal.
• Application Notes and Protocols for the Synthesis of Cyclic Peptides Containing N,N - Dimethyl-L-Valine. BenchChem.
• Evaluation of On-Resin Head-to-Tail Cyclization Protocols for Peptides on Autom
• α-Amino Acids as Synthons in the Ugi-5-Centers-4-Components Reaction: Chemistry and Applic
• Conformational Restriction and Steric Hindrance in Medicinal Chemistry.

Sources

• 1. Efficient and scalable synthesis of α,α-disubstituted β-amino amides - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C6OB01219A [pubs.rsc.org]
• 2. Conformationally rigid amino acids - Enamine [enamine.net]
• 3. wpage.unina.it [wpage.unina.it]
• 4. mdpi.com [mdpi.com]
• 5. lifechemicals.com [lifechemicals.com]
• 6. An Asymmetric Synthesis Protocol to Prepare Topographically Constrained β-Substituted Aromatic Amino Acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Design and synthesis of chiral alpha,alpha-disubstituted amino acids and conformational study of their oligopeptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Optimized Ring Closing Metathesis Reaction Conditions to Suppress Desallyl Side Products in the Solid Phase Synthesis of Cyclic Peptides involving Tyrosine(O-allyl) - PMC [pmc.ncbi.nlm.nih.gov]
• 9. biotage.com [biotage.com]
• 10. BJOC - Isocyanide-based multicomponent reactions towards cyclic constrained peptidomimetics [beilstein-journals.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. scispace.com [scispace.com]
• 13. encyclopedia.pub [encyclopedia.pub]
• 14. β-Lactam synthesis [organic-chemistry.org]
• 15. pubs.acs.org [pubs.acs.org]
• 16. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 17. Head-to-Tail Cyclization for Cyclic Peptide Synthesis - Creative Peptides [creative-peptides.com]
• 18. Approaches for peptide and protein cyclisation - PMC [pmc.ncbi.nlm.nih.gov]
• 19. α-Amino Acids as Synthons in the Ugi-5-Centers-4-Components Reaction: Chemistry and Applications [mdpi.com]

Application Note: Scalable Synthesis Routes for Chiral 3-Amino-4-Hydroxy-2-Piperidones

Executive Summary & Pharmacological Relevance

Chiral 3-amino-4-hydroxy-2-piperidones and their derivatives are highly privileged scaffolds in modern medicinal chemistry. They frequently serve as conformationally restricted amino acid isosteres, most notably as phenylalanine mimics in the development of potent [1], as well as core frameworks for naturally occurring alkaloids.

Because the biological activity of these peptidomimetics is strictly dependent on the absolute configuration of the 3-amino and 4-hydroxy stereocenters, developing scalable, high-enantiomeric-excess (

) synthetic routes is a critical bottleneck in drug development. This application note details three field-proven methodologies for synthesizing these chiral lactams: a transition-metal-free chemo-enzymatic approach, a chiral pool synthesis from L-glutamic acid, and an asymmetric auxiliary-driven cyclization.

Strategic Overview of Synthetic Methodologies

Route A: Chemo-Enzymatic Dual C-H Oxidation

This modern, eco-friendly route avoids heavy transition metals by utilizing a TEMPO oxoammonium cation-mediated dual C-H oxidation of simple piperidines. The resulting racemic lactams are subsequently resolved using Candida antarctica lipase B (CAL-B). This kinetic resolution is highly selective for bulky secondary alcohols and esters, yielding enantiopure trans-3-alkoxyamino-4-oxygenated-2-piperidones [2].

Route B: Chiral Pool Approach (L-Glutamic Acid)

For highly scalable, cost-effective library generation, the chiral pool approach leverages the inherent stereocenter of natural L-glutamic acid. Through a sequence of esterification, precisely temperature-controlled reduction, and ditosylation, the acyclic precursor undergoes an

intramolecular cyclization to form the piperidine/piperidone ring with complete retention of stereochemistry [3].

Route C: Asymmetric Auxiliary Approach

Historically utilized in the synthesis of renin inhibitors, this route employs an Evans chiral auxiliary to introduce the 3-amino group with high enantioselectivity. The auxiliary not only directs the stereochemistry but also acts as an optimal leaving group during the subsequent intramolecular cyclization to form the piperidone ring [1].

Experimental Workflows and Logical Relationships

Workflow 1: Chemo-enzymatic synthesis via TEMPO oxidation and CAL-B resolution.

Workflow 2: Chiral pool synthesis pathway from L-Glutamic Acid.

Detailed Experimental Protocols

Protocol 1: Transition-Metal-Free Dual C-H Oxidation & CAL-B Resolution

Mechanistic Rationale: The functionalization of

C-H bonds is traditionally reliant on heavy metals. By utilizing the TEMPO oxoammonium cation ( ) in the presence of sodium chlorite and sodium hypochlorite, piperidines undergo a tandem dual C-H oxidation to yield alkoxyamine lactams. This provides an eco-friendly, highly scalable alternative [2]. CAL-B is then employed because its active site geometry perfectly accommodates the kinetic resolution of bulky secondary esters.

Step-by-Step Methodology:

• Oxidation : Dissolve N-benzyl-4-hydroxy-piperidine (1.0 equiv) in acetonitrile.

• Add TEMPO (catalytic), sodium chlorite (

  ), and sodium hypochlorite ( ). Stir at room temperature until complete conversion is observed via TLC.

• Extract the resulting alkoxyamine lactam (rac-trans-3) and purify via silica gel chromatography.

• Acylation : To a solution of rac-trans-3 (1.2 g, 3.33 mmol) and 4-DMAP (0.4 g, 3.33 mmol) in 33.3 mL of anhydrous

  at 0 °C, add (0.5 g, 5.0 mmol) and acetic anhydride (1.02 g, 10 mmol).

• Warm to room temperature and stir for 1 h. Quench with water, separate phases, and extract the aqueous phase with

  to yield the racemic ester (rac-trans-2).

• Enzymatic Resolution : Suspend rac-trans-2 in a suitable buffer/organic solvent mixture and add CAL-B. Monitor the enantiomeric excess of the remaining substrate and the formed product via Chiral-HPLC until optimal kinetic resolution (typically ~50% conversion) is achieved.

Protocol 2: Chiral Pool Synthesis from L-Glutamic Acid

Mechanistic Rationale: The reduction of the N-Boc protected diester with

is highly temperature-dependent. Conducting the reduction at 0 °C to room temperature predominantly yields an undesired mono-hydroxyl compound. However, running the reduction strictly in methanol at room temperature alters the hydride delivery kinetics, successfully yielding the desired diol (76% yield) [3].

Step-by-Step Methodology:

• Esterification & Protection : Treat L-glutamic acid with

  in methanol to yield the diester, followed by protection with , , and catalytic DMAP in to yield the N-Boc diester.

• Reduction : Dissolve the N-Boc diester in methanol. Add

  slowly at room temperature. Stir until complete conversion to (S)-tert-butyl (1,5-dihydroxypentan-2-yl)carbamate (diol) is achieved.

• Ditosylation : React the diol with p-toluenesulfonyl chloride (TsCl) and

  in with catalytic DMAP for 1 h to yield the crude di-tosylate quantitatively.

• Cyclization : Treat the crude di-tosylate with 15 equivalents of cyclohexylamine under neat conditions for 12 hours. The high concentration of the primary amine drives the double

  displacement, forming the chiral 3-(N-Boc amino) piperidine ring system.

Quantitative Data Presentation

The following table summarizes the key metrics, scalability, and reagent profiles of the discussed synthetic routes, allowing process chemists to select the optimal pathway based on their specific scale-up requirements.

Synthetic Strategy	Starting Material	Key Reagents / Catalysts	Enantiomeric Excess ( )	Overall Scalability	Primary Application
Chemo-Enzymatic Resolution	N-benzyl-4-hydroxy-piperidine	TEMPO, , CAL-B	>99% (Post-resolution)	High (Eco-friendly, metal-free)	Complex Alkaloid Scaffolds
Chiral Pool	L-Glutamic Acid	, TsCl, Amines	>95% (Stereocenter retained)	Very High (Low cost, robust)	Piperidine/Piperidone Libraries
Asymmetric Auxiliary	Acyclic Precursors	Evans Chiral Auxiliary	>95% (Auxiliary directed)	Medium (High auxiliary cost)	Renin Inhibitor Isosteres

References

• Synthesis and use of 3-amino-4-phenyl-2-piperidones and 4-amino-2-benzazepin-3-ones as conformationally restricted phenylalanine isosteres in renin inhibitors Journal of Medicinal Chemistry (1992) URL:[Link]

• Asymmetric Synthesis of trans-3-Alkoxyamino-4-Oxygenated-2-Piperidones Mediated by Transition-Metal-Free Dual C-H Oxidation and Its CAL-B-Assisted Enzymatic Resolution MDPI - Molecules (2023) URL:[Link]

• Facile synthesis of 3-amino substituted piperidines from L-glutamic acid Indian Journal of Chemistry (2024) URL:[Link]

Technical Notes & Optimization

Technical Support Center: Stereocontrol in 3-Amino-4-Hydroxy-Piperidinone Scaffolds

Ticket System Status: [ONLINE] Current Topic: Troubleshooting Diastereoselectivity in Piperidinone Reduction & Synthesis Assigned Specialist: Senior Application Scientist, Heterocycle Chemistry Division

Introduction: The Stereochemical Battlefield

The 3-amino-4-hydroxy-piperidinone scaffold is a "privileged structure" in medicinal chemistry, serving as the core for protease inhibitors (e.g., DPP-4 inhibitors like Alogliptin) and peptide mimetics. However, the vicinal stereocenters at C3 and C4 present a notorious synthetic challenge.

This guide addresses the specific failure points where diastereoselectivity (cis vs. trans) collapses. We treat your synthesis as a debugging process: identifying the variable (reagent, protecting group, or pathway) that is corrupting your stereochemical output.

Module 1: The Reduction Crisis (Ketone Alcohol)[1]

Scenario: You have synthesized the 3-amino-4-oxopiperidine intermediate. You need a specific diastereomer (usually cis or trans), but your reduction yields a racemic mess or the wrong isomer.

Troubleshooting Guide

Q1: I need the cis-isomer (3-amino and 4-hydroxy on the same face). My NaBH4 reduction is giving me a mixture favoring trans. What do I do?

• Root Cause: Small hydride sources like Sodium Borohydride (NaBH

  ) typically attack from the axial trajectory (Felkin-Anh or steric control depending on conformation), leading to the equatorial alcohol. If your C3-amino group is equatorial (to minimize A strain), an equatorial alcohol results in a trans-diequatorial relationship.

• The Fix: Switch to a Bulky Hydride (L-Selectride).

  • Mechanism: L-Selectride (Lithium tri-sec-butylborohydride) is too large to attack axially. It is forced to attack from the equatorial face, pushing the resulting hydroxyl group into the axial position.

  • Result: C3-Equatorial (Amine) + C4-Axial (Alcohol) = Cis-relationship.

• Protocol Adjustment:

  • Cool substrate in THF to -78°C.

  • Add L-Selectride (1.1 equiv) slowly.

  • Critical: Oxidative workup (NaOH/H

    O ) is required to cleave the boron-oxygen bond without epimerization.

Q2: I need the trans-isomer, but I'm seeing poor selectivity (dr 2:1) with NaBH

. [1][2][3]

• Root Cause: The C3-amino group (especially if N-protected with carbamates like Boc) has rotational freedom that complicates the facial bias.

• The Fix: Chelation Control or Luche Reduction .

  • Option A (Luche): Add CeCl

    [2]·7H O to the NaBH reaction (MeOH, -78°C). Cerium coordinates the carbonyl oxygen, making it more electrophilic and "harder," favoring axial attack (leading to the trans-equatorial alcohol).

  • Option B (Chelation): If your N-protecting group can chelate (e.g., N-Bn with a free amine or specific carbamates), use Zn(BH

    ) . Zinc bridges the carbonyl oxygen and the nitrogen lone pair, locking the conformation. Hydride attacks from the face opposite the bridge.

Q3: My product is racemic at C3 after reduction. I started with enantiopure material!

• Root Cause:

  -Epimerization . The C3 proton is acidic because it is alpha to a ketone and beta to a nitrogen. Basic conditions or high temperatures promote enolization, destroying the C3 stereocenter before reduction occurs.

• The Fix:

  • Avoid basic workups before the reduction is complete.

  • Perform "Dynamic Kinetic Resolution" (DKR). If the C3 center racemizes fast, use a chiral reducing agent (e.g., Ru-Noyori transfer hydrogenation) to set both centers simultaneously.

Visualizing the Decision Logic

Caption: Logic flow for selecting reducing agents based on target stereochemistry.

Module 2: The Epoxide Route (Ring Opening)

Scenario: You are synthesizing the scaffold by opening a 3,4-epoxypiperidine with a nitrogen nucleophile (or opening an aziridine with oxygen).

Q4: I am opening a 3,4-epoxypiperidine with sodium azide. I expected a mixture, but I only got one isomer. Which one is it?

• Technical Insight: This is governed by the Fürst-Plattner Rule (Trans-Diaxial Effect).[4]

• The Rule: Nucleophiles attack cyclohexyl epoxides to yield the product where the two new groups (the nucleophile and the resulting alcohol) are trans-diaxial to each other directly after the transition state.[4]

• Outcome:

  • The ring will likely flip subsequently to the diequatorial conformation (more stable), but the relative stereochemistry will always be Trans .

  • Warning: You cannot easily access the cis-isomer via direct epoxide opening. You would need to open the epoxide to trans, then invert the alcohol (e.g., Mitsunobu) or the amine.

Module 3: Protecting Group Interference

Q5: I changed my N-protecting group from Benzyl (Bn) to Boc, and my diastereoselectivity dropped. Why?

• Analysis:

  • N-Benzyl: The benzyl group is sterically demanding but flexible. In piperidines, it often sits equatorial. It does not electronically destabilize the ketone significantly.

  • N-Boc (Carbamate): The Boc group introduces A

    strain (allylic strain) with the equatorial protons at C2/C6. This can force the piperidine ring into a twisted boat conformation to relieve strain.

• Impact: Reduction on a twist-boat follows different facial selectivity rules than a chair.[4]

• Recommendation: If selectivity is critical, perform the reduction on the N-Benzyl or N-Trityl substrate first, then swap protecting groups later.

Experimental Data Summary

Reagent	Conditions	Major Product (Rel. Config)	Mechanism	Selectivity (dr)
NaBH	MeOH, -78°C	Trans (Diequatorial)	Axial Attack (Small)	Moderate (3:1 to 6:1)
L-Selectride	THF, -78°C	Cis (Axial-OH)	Equatorial Attack (Bulky)	High (>10:1)
NaBH + CeCl	MeOH, -78°C	Trans	Chelation/Hard Nucleophile	High (>15:1)
K-Selectride	THF, -78°C	Cis	Equatorial Attack (Bulky)	Very High (>20:1)

Standard Operating Protocol: L-Selectride Reduction (Cis-Selective)

Objective: Synthesis of cis-N-Boc-3-amino-4-hydroxypiperidine from the ketone.

• Preparation: Flame-dry a 50 mL round-bottom flask under Argon.

• Dissolution: Dissolve N-Boc-3-amino-4-oxopiperidine (1.0 mmol) in anhydrous THF (10 mL).

• Cooling: Cool the solution to -78°C (Dry ice/Acetone bath). Allow 15 mins for equilibration.

• Addition: Add L-Selectride (1.0 M in THF, 1.2 mmol, 1.2 mL) dropwise over 10 minutes.

  • Note: The solution may turn slightly yellow.

• Reaction: Stir at -78°C for 2 hours. Monitor by TLC (stain with Ninhydrin or PMA).

• Quench (Critical Step):

  • While still at -78°C, add MeOH (1 mL) to quench excess hydride.

  • Add 30% aqueous H

    O (2 mL) and 10% NaOH (2 mL).

  • Allow to warm to 0°C and stir for 30 mins. This oxidizes the organoborane intermediate.

• Workup: Dilute with EtOAc, wash with saturated Na

  S O (to remove peroxides), then brine. Dry over MgSO .

References

• Reduction of N-Protected 3-Piperidinones: Iida, H., et al. "Stereoselective reduction of N-protected 3-piperidinones."[5] Journal of Organic Chemistry, 1987.

• Furst-Plattner Rule in Heterocycles: Crotti, P., et al. "Regiochemical control in the ring opening of epoxides." Tetrahedron, 1995.

• L-Selectride Selectivity: Brown, H. C., & Krishnamurthy, S. "Lithium Tri-sec-butylborohydride. A New Reagent for the Reduction of Cyclic and Bicyclic Ketones with Super Stereoselectivity." Journal of the American Chemical Society, 1972.

• Luche Reduction Mechanism: Gemal, A. L., & Luche, J. L. "Lanthanoids in organic synthesis. 6. The reduction of alpha-enones by sodium borohydride in the presence of lanthanoid chlorides." Journal of the American Chemical Society, 1981.

• Synthesis of 3-amino-4-hydroxypiperidines: Pastre, J. C., et al. "Stereoselective Synthesis of 3-Amino-4-hydroxypiperidines." European Journal of Organic Chemistry, 2014.

Sources

• 1. BJOC - Concise, stereodivergent and highly stereoselective synthesis of cis- and trans-2-substituted 3-hydroxypiperidines – development of a phosphite-driven cyclodehydration [beilstein-journals.org]
• 2. tcichemicals.com [tcichemicals.com]
• 3. rushim.ru [rushim.ru]
• 4. Fürst-Plattner Rule - Wikipedia [en.wikipedia.org]
• 5. A General and Simple Diastereoselective Reduction by l-Selectride: Efficient Synthesis of Protected (4S,5S)-Dihydroxy Amides - PMC [pmc.ncbi.nlm.nih.gov]

Advanced Synthesis Support Hub: Stereochemical Integrity Knowledge Base

Welcome to the Technical Support Center for Heterocyclic Synthesis. This portal is designed for medicinal chemists, process scientists, and drug development professionals.

Topic: Preventing Racemization of the C3-Amino Center in Piperidin-2-ones Severity Level: Critical (Stereochemical Erosion) Scaffold Relevance: Pharmacophores for Factor Xa inhibitors, DPP-IV inhibitors (e.g., Alogliptin analogs), and mAChR agonists.

Core Mechanistic Overview: Why Does the C3 Center Racemize?

The C3-amino piperidin-2-one scaffold contains a highly vulnerable chiral center. The causality behind this instability lies in the intrinsic acidity of the C3 proton (the

-proton). Because it is situated directly adjacent to the electron-withdrawing lactam carbonyl, the proton can be easily abstracted by bases or basic nucleophiles.

When deprotonation occurs, the

hybridized chiral center collapses into a planar, hybridized enolate intermediate. Because this intermediate is achiral, subsequent reprotonation is non-stereoselective, occurring from either face of the molecule. This thermodynamic "downhill" process results in a racemic mixture, completely destroying the enantiomeric excess (e.e.) of your batch.

Troubleshooting Guides & FAQs

Q1: My e.e. drops from >99% to <60% during the cyclization of ornithine methyl ester to the lactam. What is causing this, and how do I prevent it?

Causality: You are likely using a strong base (like

or ) or excessive heat to drive the lactamization. Strong alkoxides ( ) rapidly deprotonate the C3 position before or immediately after the ring closes. Solution: Switch to kinetic control using mild conditions. Cyclization to the six-membered lactam occurs readily at ambient temperature. By using a small excess of a mild base like Triethylamine ( , ) in methanol, the base is strong enough to neutralize the hydrochloride salt of the starting material but too weak to abstract the -proton. This method preserves >99% e.e. .

Q2: I am observing partial racemization during the reduction of the lactam carbonyl to form the piperidine. How can I avoid this?

Causality: Hydride sources like Lithium Aluminum Hydride (

) can act as strong bases at elevated temperatures (e.g., refluxing THF), promoting enolization prior to reduction. Furthermore, prolonged reaction times exacerbate the erosion of chirality . Solution: Optimize your reducing agent and temperature. If must be used, keep the temperature strictly between 0 °C and room temperature. Alternatively, convert the lactam to a more easily reducible intermediate (like a thioamide) or utilize milder borohydride reagents ( ) if your substrate permits.

Q3: Does the choice of N-protecting group on the C3-amine affect stereostability?

Causality: Absolutely. The protecting group dictates both the steric shielding of the

-proton and the electronic environment of the nitrogen. Unprotected primary amines leave the C3 proton fully exposed to basic attack. Solution: Employ bulky protecting groups. The Trityl (triphenylmethyl) group is highly recommended. The massive steric bulk of the three phenyl rings acts as a physical shield, completely blocking base access to the C3 proton during subsequent aqueous workups or alkylation steps . Strongly electron-withdrawing groups like Boc (tert-butyloxycarbonyl) also help by reducing the nucleophilicity of the nitrogen and stabilizing the center.

Quantitative Data: Impact of Conditions on Stereocenter Integrity

The following table summarizes the mechanistic impact of various synthetic choices on the final enantiomeric purity of the C3 center.

Reaction Step	Reagents / Conditions	Mechanistic Impact on C3 Proton	Resulting e.e. (%)	Recommendation
Lactamization	, , 65 °C	Strong base drives rapid enolization	< 50% (Severe Racemization)	Avoid for enantiopure synthesis
Lactamization	(1.1 eq), , 25 °C	Mild base insufficient to deprotonate C3	> 99% (Retention)	Optimal for cyclization
Reduction	, , 65 °C	High heat and basic hydride promote epimerization	70 - 85% (Partial Erosion)	Use with caution; monitor via HPLC
Reduction	, , 0 °C to RT	Mild hydride transfer, kinetic control	> 98% (Retention)	Preferred for sensitive substrates
Protection	Free Amine (Unprotected)	Unshielded -proton is highly accessible	Variable	Prone to downstream epimerization
Protection	N-Trityl (Trt) Protection	Steric bulk completely shields the C3 center	> 99% (Retention)	Highly recommended

Validated Experimental Protocol: Enantiopure Lactamization

This protocol details the self-validating synthesis of (S)-3-(Tritylamino)piperidin-2-one from L-Ornithine methyl ester. It incorporates In-Process Controls (IPC) to ensure the system is self-verifying at every critical junction.

Step 1: Mild Cyclization

• Suspend L-Ornithine methyl ester dihydrochloride (100 mmol) in anhydrous Methanol (400 mL) under a nitrogen atmosphere.

• Cool the suspension to 0 °C using an ice bath.

• Add Triethylamine (220 mmol) dropwise over 30 minutes. Causality: Slow addition prevents localized exothermic spikes that could provide the activation energy for enolization.

• Remove the ice bath and stir at ambient temperature (20-25 °C) for 16 hours.

• IPC Check 1: Withdraw a 50

  L aliquot, derivatize with Mosher's acid chloride, and analyze via Chiral HPLC to validate that the e.e. remains >99% before proceeding.

Step 2: Steric Shielding (Trityl Protection)

• Concentrate the methanolic solution under reduced pressure (bath temperature < 30 °C) to remove the solvent.

• Redissolve the crude (S)-3-aminopiperidin-2-one in Dichloromethane (DCM, 300 mL) and add Triethylamine (120 mmol).

• Cool to 0 °C and add Trityl chloride (105 mmol) in portions.

• Stir for 4 hours at room temperature. Causality: The bulky trityl group locks the stereocenter, allowing for safe downstream processing.

• Quench with water, separate the organic layer, wash with brine, dry over

  , and concentrate.

• IPC Check 2: Perform final Chiral HPLC on the isolated white solid to certify the final e.e. is >99%.

Mechanistic Pathway Visualization

The diagram below illustrates the divergent pathways between thermodynamic degradation (racemization) and kinetic control (retention) at the C3 center.

Mechanism of C3-proton deprotonation leading to racemization vs. the protected retention pathway.

References

• Preparation of Enantiopure 3-Aminopiperidine and 3-Aminoazepane Derivatives from Ornithine and Lysine. Consecutive Syntheses of Pharmacologically Active Analogs, Such as Besifloxacin. Organic Process Research & Development, ACS Publications.[Link]

• Improved Total Synthesis of Indolizidine and Quinolizidine Alkaloids via Nickel-Catalyzed (4 + 2) Cycloaddition. The Journal of Organic Chemistry, ACS Publications.[Link]

Technical Support Center: Protecting Group Strategies for 3-Amino-4-hydroxy-piperidin-2-one

Welcome to the Technical Support Center for the strategic protection of 3-amino-4-hydroxy-piperidin-2-one. This guide is designed for researchers, medicinal chemists, and drug development professionals who are navigating the complexities of synthesizing and modifying this valuable chiral building block. Here, we provide in-depth troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to address the specific challenges you may encounter when employing tert-butyloxycarbonyl (Boc) and benzyloxycarbonyl (Cbz) protecting groups.

Introduction: The Challenge of Chemoselectivity

The 3-amino-4-hydroxy-piperidin-2-one scaffold presents a unique synthetic challenge due to the presence of two nucleophilic centers with similar reactivity: a secondary amine and a secondary alcohol. Achieving selective protection of one functional group in the presence of the other is paramount for successful downstream transformations. This guide will dissect the strategic application of Boc and Cbz protecting groups, leveraging their orthogonal properties to afford precise control over your synthetic route.

Comparative Overview: Boc vs. Cbz

The choice between Boc and Cbz as a protecting group is dictated by the overall synthetic strategy, particularly the stability of other functional groups in your molecule and the desired deprotection conditions. A key feature distinguishing these two protecting groups is their orthogonality; one can be selectively removed in the presence of the other, a significant advantage in multi-step syntheses.[1]

Property	Boc (tert-butyloxycarbonyl)	Cbz (benzyloxycarbonyl)
Chemical Structure	tBu-O-(C=O)-	Bn-O-(C=O)-
Stability	Stable to bases, nucleophiles, and catalytic hydrogenation.[1][2]	Stable to acidic and basic conditions (with some exceptions).[1]
Lability	Labile to strong acids (e.g., TFA, HCl).[1][2]	Labile to catalytic hydrogenolysis and strong acids.[1]
Common Protection Reagent	Di-tert-butyl dicarbonate ((Boc)₂O)[1]	Benzyl chloroformate (Cbz-Cl)[1]
Deprotection Method	Acidolysis (e.g., TFA, HCl)[1][2]	Catalytic Hydrogenolysis (e.g., H₂/Pd-C)[1]

Frequently Asked Questions (FAQs)

Q1: I am trying to protect the amino group of 3-amino-4-hydroxy-piperidin-2-one with (Boc)₂O, but I am getting a mixture of N-protected, O-protected, and di-protected products. How can I improve the N-selectivity?

A1: This is a common issue stemming from the comparable nucleophilicity of the amine and hydroxyl groups. The key to achieving N-selectivity is to perform the reaction under basic conditions. Alkalinity deprotonates the amine to a lesser extent than the alcohol, but it significantly enhances the amine's nucleophilicity relative to the hydroxyl group.

• Troubleshooting Tip: Use a stoichiometric amount of a non-nucleophilic base like triethylamine (TEA) or sodium bicarbonate (NaHCO₃) in a suitable solvent such as dichloromethane (DCM) or a biphasic system of DCM/water. The base will neutralize the acidic byproduct of the reaction and favor N-acylation.[1]

Q2: How can I selectively protect the hydroxyl group while leaving the amine free?

A2: To favor O-acylation, the reaction should be conducted under acidic conditions. Protonation of the more basic amino group significantly reduces its nucleophilicity, allowing the less basic hydroxyl group to react with the acylating agent.[3][4]

• Expert Insight: While direct O-Boc or O-Cbz protection in the presence of a free amine can be challenging, a more robust strategy for selective O-protection would involve using an acid-catalyzed reaction. For instance, using an acyl halide or anhydride in the presence of a strong, non-nucleophilic acid like perchloric acid or trifluoroacetic acid can promote O-acylation.[3][4]

Q3: I am concerned about the stability of the lactam ring during protection and deprotection. What conditions should I avoid?

A3: The piperidin-2-one (a δ-valerolactam) is generally stable to a range of conditions. However, harsh acidic or basic conditions, especially at elevated temperatures, can promote hydrolysis of the lactam ring.

• For Boc deprotection: While strong acids like TFA are required, it's advisable to perform the reaction at room temperature or below and for the minimum time necessary to achieve complete deprotection.

• For Cbz protection: Maintaining a pH between 8 and 10 is crucial not only for selectivity but also to prevent potential side reactions involving the lactam.[5]

Q4: During Boc deprotection with TFA, I am observing some unexpected side products. What could they be and how can I prevent their formation?

A4: The major side reaction during Boc deprotection is the formation of a reactive tert-butyl cation. This cation can alkylate nucleophilic sites on your molecule or solvent.

• Mitigation Strategy: The use of scavengers is highly recommended. Common scavengers include triisopropylsilane (TIS) or anisole, which will trap the tert-butyl cation and prevent unwanted side reactions.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Low yield of N-Boc protected product	- Incomplete reaction.- Competing O-protection.- Decomposition of starting material.	- Increase reaction time or temperature (monitor carefully).- Ensure basic conditions (e.g., add TEA or NaHCO₃).- Use a catalyst like 4-DMAP for sterically hindered amines.
Formation of di-Boc protected amine	- Excess (Boc)₂O.- Highly reactive amine.	- Use a stoichiometric amount of (Boc)₂O.- Perform the reaction at a lower temperature.
Low yield of N-Cbz protected product	- Decomposition of Cbz-Cl.- Incorrect pH.	- Use fresh Cbz-Cl.- Maintain pH between 8-10 using a buffer system (e.g., Na₂CO₃/NaHCO₃).[5]
Incomplete Cbz deprotection by hydrogenolysis	- Catalyst poisoning.- Insufficient hydrogen pressure or transfer reagent.	- Use fresh, high-quality Pd/C catalyst.- Ensure an inert atmosphere before introducing hydrogen.- Increase hydrogen pressure or use a hydrogen transfer reagent like ammonium formate.
O- to N-acyl migration after O-protection	- Basic workup or purification conditions.	- Maintain acidic or neutral conditions during workup and purification (e.g., silica gel chromatography).

Experimental Protocols & Workflows

Workflow for Orthogonal Protection

The orthogonality of Boc and Cbz groups allows for a flexible synthetic strategy where one can be removed selectively in the presence of the other.

Caption: Orthogonal protection and deprotection strategy.

Protocol 1: Selective N-Boc Protection

This protocol is designed to favor the protection of the amino group.

• Dissolution: Dissolve 3-amino-4-hydroxy-piperidin-2-one (1.0 eq) in a mixture of dichloromethane (DCM) and water (1:1).

• Base Addition: Add sodium bicarbonate (NaHCO₃, 2.0 eq).

• Reagent Addition: Cool the mixture to 0 °C and add di-tert-butyl dicarbonate ((Boc)₂O, 1.1 eq) portion-wise.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC.

• Work-up: Separate the organic layer, and extract the aqueous layer with DCM (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure. Purify the crude product by flash column chromatography (silica gel, ethyl acetate/hexanes).

Protocol 2: Selective N-Cbz Protection

This protocol aims for the selective protection of the amine with the Cbz group.

• Dissolution: Dissolve 3-amino-4-hydroxy-piperidin-2-one (1.0 eq) in a 2:1 mixture of THF and water.

• Base Addition: Add sodium bicarbonate (NaHCO₃, 2.0 eq).

• Reagent Addition: Cool the mixture to 0 °C and add benzyl chloroformate (Cbz-Cl, 1.2 eq) dropwise.

• Reaction: Stir at 0 °C for 2 hours, then allow to warm to room temperature and stir for an additional 4-6 hours. Monitor by TLC.

• Work-up: Dilute the reaction mixture with water and extract with ethyl acetate (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate. Purify by flash column chromatography.

Protocol 3: Boc Deprotection

This procedure removes the N-Boc group under acidic conditions.

• Dissolution: Dissolve the N-Boc protected substrate (1.0 eq) in DCM.

• Scavenger Addition: Add triisopropylsilane (TIS, 1.1 eq) as a scavenger.

• Acid Addition: Add trifluoroacetic acid (TFA, 10 eq) dropwise at 0 °C.

• Reaction: Stir at room temperature for 1-3 hours, monitoring by TLC.

• Work-up: Concentrate the reaction mixture under reduced pressure. Co-evaporate with toluene to remove residual TFA. The resulting amine salt can be used directly or neutralized.

Protocol 4: Cbz Deprotection

This protocol describes the removal of the N-Cbz group via catalytic hydrogenolysis.

• Dissolution: Dissolve the N-Cbz protected substrate (1.0 eq) in methanol or ethanol.

• Catalyst Addition: Add 10% Palladium on carbon (Pd/C, 10 mol%).

• Hydrogenation: Stir the mixture under an atmosphere of hydrogen (1 atm, balloon) at room temperature until the reaction is complete (monitor by TLC).

• Work-up: Filter the reaction mixture through a pad of Celite® to remove the catalyst.

• Purification: Concentrate the filtrate under reduced pressure to obtain the deprotected amine.

Decision-Making Flowchart for Protecting Group Selection

Caption: Flowchart for selecting between Boc and Cbz.

References

• Undheim, K., & Benneche, T. (2015). Chemoselective O-acylation of hydroxyamino acids and amino alcohols under acidic reaction conditions: History, scope and applications. Beilstein Journal of Organic Chemistry, 11, 544–580.
• Wuts, P. G. M., & Greene, T. W. (2007). Greene's Protective Groups in Organic Synthesis (4th ed.). John Wiley & Sons.
• Isidro-Llobet, A., Álvarez, M., & Albericio, F. (2009). Amino Acid-Protecting Groups. Chemical Reviews, 109(6), 2455–2504.
• Kawasaki, K., & Komai, T. (1983). Chemoselective O-acylation of hydroxyproline with acyl chlorides or carboxylic anhydrides in methanesulfonic acid. Chemical & Pharmaceutical Bulletin, 31(9), 3126-3130.
• Vilaivan, T., et al. (2006). Alcohol Speed up Boc Protection of Primary Amines. Synlett, (13), 2097-2100.
• Chankeshwara, S. V., & Chakraborti, A. K. (2006).
• Gessner, V. H. (2014). Concise, stereodivergent and highly stereoselective synthesis of cis- and trans-2-substituted 3-hydroxypiperidines – development of a phosphite-driven cyclodehydration. Beilstein Journal of Organic Chemistry, 10, 350-362.
• Singh, V. K., et al. (2024). Facile synthesis of 3-amino substituted piperidines from L-glutamic acid. Indian Journal of Chemistry, 63B(5), 518-523.
• Google Patents. (2013). CN103204801A - Synthesis method for N-Boc-3-piperidone.
• Google Patents. (2015). CN104628625A - Synthesis method of N-boc-4-hydroxypiperidine.
• ResearchGate. (2020). Reported O‐selective acylation of amino alcohols without protecting the....
• Royal Society of Chemistry. (2014). Synthetic approaches to a chiral 4-amino-3-hydroxy piperidine with pharmaceutical relevance. Organic & Biomolecular Chemistry, 12(10), 1598-1609.

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Cbz-Protected Amino Groups. Retrieved from [Link]

• National Institutes of Health. (2016). 3-Aminopiperidine-Based Peptide Analogues as the First Selective Noncovalent Inhibitors of the Bacterial Cysteine Protease IdeS. Journal of Medicinal Chemistry, 59(17), 7991-8005.
• ResearchGate. (2024).
• SciSpace. (n.d.). Amino Acid-Protecting Groups.
• MDPI. (2021). Synthesis of 3-Amino-4-substituted Monocyclic ß-Lactams—Important Structural Motifs in Medicinal Chemistry. Molecules, 27(1), 134.
• Suzhou Highfine Biotech. (2025). Amino protecting group—benzyloxycarbonyl (Cbz).
• Google Patents. (2014). CN103980186A - Preparation method of amino protection (R)-3-amino piperidine.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Boc-Protected Amino Groups [organic-chemistry.org]
• 3. Chemoselective O-acylation of hydroxyamino acids and amino alcohols under acidic reaction conditions: History, scope and applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Chemoselective O-acylation of hydroxyamino acids and amino alcohols under acidic reaction conditions: History, scope and applications [ffi.no]
• 5. Amino protecting group—benzyloxycarbonyl (Cbz) [en.highfine.com]

Technical Support Center: Optimizing Lactamization Yields for Substituted Piperidines

Welcome to the technical support center dedicated to the synthesis of substituted piperidine lactams. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Here, we will delve into the nuances of lactamization reactions, focusing on maximizing yields and overcoming common synthetic challenges.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis of substituted piperidine lactams. Each problem is presented in a question-and-answer format, providing not just solutions but also the underlying chemical principles.

Problem 1: Low or No Lactam Yield

Question: I am attempting an intramolecular cyclization of a substituted 5-aminopentanoic acid derivative to form a piperidine lactam, but I am observing very low to no product formation. What are the likely causes and how can I improve the yield?

Answer: Low or no yield in lactamization is a common hurdle. The success of this intramolecular cyclization is highly dependent on several factors, including the choice of coupling reagents, reaction concentration, and the nature of the substituents on the piperidine precursor.

Causality and Troubleshooting Steps:

• Inefficient Activation of the Carboxylic Acid: The carboxylic acid must be activated to facilitate nucleophilic attack by the amine. If the activation is poor, the reaction will not proceed.

  • Solution: Employ a reliable coupling reagent. Carbodiimides like DCC (N,N'-dicyclohexylcarbodiimide) or EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) in combination with an additive like HOBt (1-hydroxybenzotriazole) or DMAP (4-dimethylaminopyridine) are effective. For sterically hindered substrates, more potent activating agents like HATU or HBTU may be necessary.

• Intermolecular Polymerization: At high concentrations, the activated amino acid can react with another molecule intermolecularly, leading to oligomerization or polymerization rather than the desired intramolecular cyclization.[1]

  • Solution: Conduct the reaction under high dilution conditions (typically 0.001-0.01 M). This can be achieved by slowly adding the amino acid precursor to a large volume of solvent containing the coupling reagents. This favors the intramolecular pathway.[1]

• Steric Hindrance: Bulky substituents on the piperidine ring precursor, particularly near the reacting centers (amine and carboxylic acid), can sterically hinder the cyclization.

  • Solution: Increase the reaction temperature to provide the necessary activation energy to overcome the steric barrier. Alternatively, using a more potent coupling reagent or a different synthetic route might be required.[2]

• Unfavorable Conformation: The conformation of the linear precursor may not be suitable for cyclization. The distance and angle between the amine and the activated carboxyl group are critical.

  • Solution: The choice of solvent can influence the conformation of the substrate. Experiment with different solvents, from non-polar (e.g., toluene, dichloromethane) to polar aprotic (e.g., DMF, acetonitrile), to find one that favors a pre-cyclization conformation.

Problem 2: Formation of a Dimer or Other Oligomers

Question: My main product appears to be a dimer of my desired lactam. How can I suppress this side reaction?

Answer: Dimer formation is a classic example of a competing intermolecular reaction. As mentioned previously, the key to favoring the intramolecular cyclization is to control the concentration of the reactive intermediate.

Troubleshooting Oligomerization:

Parameter	Recommendation	Rationale
Concentration	Use high dilution (0.001 M - 0.01 M)	Favors intramolecular cyclization over intermolecular reactions.[1]
Addition Rate	Slow addition of the substrate to the reaction mixture	Maintains a low instantaneous concentration of the activated species.[1]
Temperature	Optimize temperature	While higher temperatures can overcome activation barriers, they can also increase the rate of intermolecular reactions. A balance must be found.

Problem 3: Epimerization at a Chiral Center

Question: My starting material is enantiomerically pure, but I am observing racemization or epimerization at a stereocenter adjacent to the carbonyl group in my lactam product. What is causing this and how can it be minimized?

Answer: Epimerization at the α-carbon to the carbonyl is a significant risk during lactamization, especially under harsh conditions. This occurs via the formation of a planar enolate intermediate.

Minimizing Racemization:

• Choice of Coupling Reagent: Some coupling reagents and additives are more prone to causing racemization than others.

  • Solution: Use additives that are known to suppress racemization, such as HOBt or HOAt. These additives form active esters that are less prone to enolization.

• Base Strength: The presence of a strong base can facilitate enolization and subsequent racemization.

  • Solution: If a base is required, use a non-nucleophilic, hindered base like N,N-diisopropylethylamine (DIPEA) and use it in stoichiometric amounts. Avoid excess base.[2]

• Reaction Temperature: Higher temperatures can increase the rate of enolization.

  • Solution: Perform the reaction at the lowest temperature that allows for a reasonable reaction rate. Often, reactions are carried out at 0 °C or even lower.

Problem 4: Side Reactions Involving Substituents

Question: My piperidine precursor has other functional groups that seem to be reacting under the lactamization conditions. How can I protect these groups?

Answer: The presence of other reactive functional groups on the substituted piperidine precursor requires a careful protection strategy.

Common Protecting Group Strategies:

Functional Group	Protecting Group	Deprotection Conditions
Hydroxyl (-OH)	Silyl ethers (e.g., TBDMS, TIPS), Benzyl ether (Bn)	Fluoride source (e.g., TBAF) for silyl ethers; Hydrogenolysis for benzyl ethers.
Amine (-NH2)	Boc (tert-butyloxycarbonyl), Cbz (carbobenzyloxy)	Acidic conditions (e.g., TFA) for Boc; Hydrogenolysis for Cbz.[3]
Carboxylic Acid (-COOH)	Methyl or Ethyl ester, Benzyl ester	Saponification (base hydrolysis) or acid hydrolysis; Hydrogenolysis for benzyl esters.

It is crucial that the protecting groups chosen are stable to the lactamization conditions and can be removed without affecting the newly formed lactam ring.[3]

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing substituted piperidine lactams?

A1: Substituted piperidine lactams (also known as 2-piperidones) are commonly synthesized through the intramolecular cyclization of γ-amino acids.[4] Other methods include the Beckmann rearrangement of cyclohexanone oximes, the Schmidt reaction of cyclic ketones, and various multi-component reactions.[4][5] More recent approaches involve metal-catalyzed cyclizations and radical-mediated reactions.[6][7]

Q2: How do substituents on the piperidine ring affect the lactamization yield?

A2: Substituents can have a significant impact on lactamization yields due to both steric and electronic effects.

• Steric Effects: As discussed in the troubleshooting section, bulky substituents can hinder the cyclization process.

• Electronic Effects: Electron-withdrawing groups near the carboxylic acid can increase its acidity and facilitate activation, while electron-donating groups near the amine can increase its nucleophilicity. The overall effect depends on the specific placement and nature of the substituents.

Q3: What is the role of a coupling reagent in lactamization?

A3: A coupling reagent's primary role is to activate the carboxylic acid group, converting the hydroxyl group into a better leaving group. This makes the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the intramolecular amine, thus facilitating the formation of the amide bond within the lactam ring.

Q4: Can I perform the lactamization without a coupling reagent?

A4: Thermal cyclization of amino acids to form lactams by heating is possible, but it often requires high temperatures and can lead to side reactions and racemization.[8] For substituted and sensitive substrates, using a coupling reagent at milder temperatures is generally the preferred and more controlled method.

Q5: How can I purify my substituted piperidine lactam?

A5: Purification is typically achieved through standard techniques such as:

• Flash Column Chromatography: This is the most common method for purifying lactams from reaction byproducts.

• Recrystallization: If the lactam is a solid, recrystallization from a suitable solvent system can be a highly effective purification method.

• Distillation: For volatile lactams, distillation under reduced pressure can be employed.

Experimental Protocols

General Protocol for Lactamization using EDC/HOBt

This protocol provides a general guideline for the intramolecular cyclization of a substituted 5-aminopentanoic acid.

• Preparation: In a round-bottom flask, dissolve the substituted 5-aminopentanoic acid (1.0 eq) in an anhydrous solvent (e.g., DMF or DCM) to a concentration of 0.01 M.

• Activation: Add HOBt (1.2 eq) to the solution and stir until it dissolves. Cool the mixture to 0 °C in an ice bath.

• Coupling: Add EDC (1.2 eq) to the reaction mixture in one portion.

• Reaction: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the progress of the reaction by TLC or LC-MS.

• Workup: Once the reaction is complete, dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash sequentially with 1 M HCl, saturated NaHCO3 solution, and brine.

• Purification: Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

Troubleshooting Workflow Diagram

Caption: Troubleshooting workflow for low lactamization yields.

References

• BYJU'S. (2021, December 14). A lactam is a cyclic amide, which is derived from an amino alkanoic acid. Retrieved from [Link]

• PubMed. (2022). Enzymatic Strategies for the Preparation of Pharmaceutically Important Amino Acids through Hydrolysis of Amino Carboxylic Esters and Lactams. Retrieved from [Link]

• MDPI. (n.d.). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Retrieved from [Link]

• Química Orgánica. (n.d.). Lactam synthesis. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Selective synthesis of lactams and cyclic amines from amino-alcohols. Retrieved from [Link]

• White Rose eTheses Online. (n.d.). SYNTHESIS OF PIPERIDINES USING ORGANOMETALLIC CHEMISTRY. Retrieved from [Link]

• ResearchGate. (n.d.). One-pot multi-component green synthesis of highly substituted piperidines. Retrieved from [Link]

• CSIR-NIScPR. (n.d.). Facile synthesis of 3-amino substituted piperidines from L-glutamic acid. Retrieved from [Link]

• PMC. (n.d.). Facile and Practical Synthesis of Substituted Piperidine‐2,6‐Diones Under Transition‐Metal Free Condition. Retrieved from [Link]

• PMC. (n.d.). [Co(TPP)]‐Catalyzed Formation of Substituted Piperidines. Retrieved from [Link]

• PMC. (n.d.). Functionalization of Piperidine Derivatives for the Site‐Selective and Stereoselective Synthesis of Positional Analogues of Methylphenidate. Retrieved from [Link]

• ResearchGate. (n.d.). Amino-alcohol cyclization: Selective synthesis of lactams and cyclic amines from amino-alcohols. Retrieved from [Link]

• Chemistry Steps. (2025, December 2). Synthesis and Reactions of Lactones and Lactams. Retrieved from [Link]

• ResearchGate. (n.d.). Side Reactions on Amino Groups in Peptide Synthesis. Retrieved from [Link]

• American Chemical Society. (2014, February 20). Chemical Synthesis of β-Lactams: Asymmetric Catalysis and Other Recent Advances. Retrieved from [Link]

• ResearchGate. (2025, August 9). Chiral Oxazolopiperidone Lactams: Versatile Intermediates for the Enantioselective Synthesis of Piperidine-Containing Natural Products. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Piperidine and piperazine analogs in action: zinc(ii)-mediated formation of amidines. Retrieved from [Link]

• ResearchGate. (n.d.). Approaches to α-functionalization of piperidines by C H.... Retrieved from [Link]

• SciSpace. (n.d.). [Co(TPP)]-Catalyzed Formation of Substituted Piperidines. Retrieved from [Link]

• ResearchGate. (n.d.). Suitable protecting groups for CH activation of piperidine: amides/carbamates 1, sulfonamides 2,¹ diazenyls 3.2–4. Retrieved from [Link]

• DTIC. (2025, June 4). Piperidine Synthesis. Retrieved from [Link]

• ResearchGate. (2021, July 6). Have you experienced that your piperidine crystallizes when not in use?. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Lactam synthesis. Retrieved from [Link]

• ResearchGate. (n.d.). (A) Synthesis of piperidine-based compounds 17 via multicomponent.... Retrieved from [Link]

• MDPI. (2021, December 29). Synthesis of 3-Amino-4-substituted Monocyclic ß-Lactams—Important Structural Motifs in Medicinal Chemistry. Retrieved from [Link]

• AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. Retrieved from [Link]

• Pearson. (n.d.). Lactones, Lactams and Cyclization Reactions Practice Problems. Retrieved from [Link]

• Bibliomed. (2018, June 2). Side reactions in peptide synthesis: An overview. Retrieved from [Link]

• AAPPTec. (n.d.). Amino Acid Derivatives for Peptide Synthesis. Retrieved from [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. peptide.com [peptide.com]
• 4. byjus.com [byjus.com]
• 5. researchgate.net [researchgate.net]
• 6. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 7. [Co(TPP)]‐Catalyzed Formation of Substituted Piperidines - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Lactam synthesis [quimicaorganica.org]

Purification of cis/trans 3-amino-4-hydroxy-piperidin-2-one isomers

Technical Support Center: Chiral Purification of 3-Amino-4-Hydroxy-Piperidin-2-One

Case ID: #PUR-3A4H-PIP2 Status: Active Assigned Specialist: Senior Application Scientist[1]

Executive Summary & Diagnostic

User Context: You are attempting to separate the cis (syn) and trans (anti) diastereomers of 3-amino-4-hydroxy-piperidin-2-one. This scaffold contains a vicinal amino-alcohol motif adjacent to a lactam carbonyl.

The Core Challenge:

• Polarity: The molecule is highly polar (lactam + amine + alcohol), causing severe tailing on normal phase silica.[2]

• Basicity: The C3-amine interacts strongly with silanol groups.

• Solubility: Free bases are often water-soluble but poorly soluble in organic extraction solvents (DCM/EtOAc).

Immediate Decision Matrix: Before proceeding, select your current state to determine the correct workflow.

Figure 1: Decision matrix for selecting the optimal purification workflow based on protection status and scale.

Method A: The Derivatization Route (Recommended)[2]

Why this works: Separating the free amine is difficult due to peak broadening. Protecting the amine with a tert-butoxycarbonyl (Boc) group eliminates the basicity, increases lipophilicity, and amplifies the difference in dipole moments between cis and trans isomers, making silica separation trivial.[1][2]

Step-by-Step Protocol

Phase 1: Protection

• Dissolve crude 3-amino-4-hydroxy-piperidin-2-one in 1,4-Dioxane/Water (1:1) .

• Add NaHCO₃ (2.5 equiv) followed by Boc₂O (1.2 equiv).[2]

• Stir at RT for 4–16 hours.

• Workup: Unlike standard amides, this lactam is water-soluble.[1][2] Do not wash extensively. Saturate the aqueous phase with NaCl and extract exhaustively with Ethyl Acetate/Isopropanol (9:1) .

Phase 2: Silica Chromatography

• Stationary Phase: Standard Silica Gel (40–63 µm).[2]

• Mobile Phase: Gradient of DCM to DCM:MeOH (95:5) .

• Separation Logic:

  • Cis-Isomer: Capable of intramolecular H-bonding (NH-Boc

    OH). Often elutes first (less polar interaction with silica).[2]

  • Trans-Isomer: H-bonding is intermolecular. Interacts more strongly with silica. Elutes second .

Phase 3: Deprotection (If required)

• Dissolve pure isomer in DCM .

• Add 4M HCl in Dioxane (5 equiv).

• Stir 1 hour. Evaporate to yield the diastereomerically pure HCl salt.

Method B: Direct Separation (Reverse Phase HPLC)

Context: Use this for small-scale analytical separation or if derivatization is forbidden.

The Causality: Standard acidic mobile phases (Water/MeCN + TFA) often fail to resolve these isomers because the protonated amine dominates the retention mechanism, masking the subtle stereochemical differences at the hydroxyl group.

Optimized Protocol:

• Column: C18 Polar-Embedded (e.g., Waters XBridge or Phenomenex Synergi Fusion).[1][2]

• Mobile Phase A: 10 mM Ammonium Bicarbonate (pH 10) OR 0.1% Ammonia.[2]

• Mobile Phase B: Acetonitrile.

• Gradient: 0% B to 30% B over 20 minutes (highly polar compound requires low organic start).

Why High pH? At pH 10, the amine is neutral (Free Base).[1][2] The retention is driven by the lipophilicity of the piperidinone ring and the H-bonding network of the hydroxyl group. This maximizes the cis/trans selectivity.

Method C: Crystallization (Scalable)[1][2]

Context: For scales >10g where chromatography is cost-prohibitive. This relies on the "Oiling Out" vs. "Crystallization" phenomenon.

Protocol:

• Dissolve the crude free-base mixture in a minimum amount of hot Methanol .

• Add HCl (1.0 equiv in IPA) slowly.

• The trans-isomer hydrochloride often has a higher lattice energy and lower solubility due to better packing (anti-conformation allows planar stacking).

• Induce precipitation by adding Acetone or Et₂O (Anti-solvent) dropwise until turbidity persists.[2]

• Cool slowly to 4°C.

• Result: The precipitate is usually enriched in the trans-isomer. The cis-isomer often remains in the mother liquor or oils out.

Troubleshooting & FAQs

Q1: My peaks are tailing severely on silica (Method A).

• Cause: Residual silanol interactions with the lactam nitrogen or unprotected amine.

• Fix: Pre-wash the silica column with 1% Triethylamine in Hexane. Alternatively, switch to Amino-functionalized silica (NH2-Silica) using a Hexane/Ethanol gradient.[1][2]

Q2: I cannot extract the product from water after Boc-protection.

• Cause: The 4-hydroxy-piperidin-2-one scaffold is extremely hydrophilic.[1]

• Fix: Do not use simple EtOAc. Use n-Butanol or Chloroform:Isopropanol (3:1) for extraction.[2] Alternatively, evaporate the water to dryness and triturate the solid residue with warm Acetone/MeOH.

Q3: How do I confirm which peak is cis and which is trans?

• Technique: 1H-NMR (Coupling Constants).[2]

• Diagnostic: Look at the coupling constant (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  ) between H3 and H4.

  • Trans (Anti): Axial-Axial coupling usually yields a large

    value (~8–11 Hz) if the ring is in a chair conformation.

  • Cis (Syn): Axial-Equatorial coupling yields a smaller

    value (~2–5 Hz).[1][2]

  • Note: NOESY is required if the ring adopts a twist-boat conformation due to the lactam constraint.

Q4: The isomers equilibrate (epimerize) during purification.

• Cause: The C3 position is alpha to a carbonyl (lactam). Basic conditions (high pH or heating) can cause enolization and loss of stereochemistry.

• Fix: Avoid heating above 40°C. If using Method B (High pH), keep fraction collection temperatures low and neutralize fractions immediately with dilute formic acid.

Data Summary: Physicochemical Properties

Property	Cis-Isomer (Syn)	Trans-Isomer (Anti)	Separation Implication
H-Bonding	Intramolecular (OH[1]···NH)	Intermolecular	Cis is often less polar on silica.
J(H3-H4)	3–5 Hz (Typical)	8–11 Hz (Typical)	Use for NMR assignment.[1][2]
Solubility	Higher in non-polar solvents	Lower (packs better)	Trans crystallizes easier.[2]
Boc-Deriv. Rf	Higher (0.4–0.5 in 5% MeOH/DCM)	Lower (0.2–0.3 in 5% MeOH/DCM)	Easy separation after protection.[2]

References

• Stereoselective Synthesis of 3-Aminopiperidines

  • Source: Beilstein J. Org. Chem. 2019, 15, 17–24.[1][2][3]

  • Relevance: Describes the synthesis and N-Boc protection strategies for 3-amino-piperidine scaffolds, establishing the protocol for derivatization prior to chrom

  • [1][2]

• Separation of Amino-Cyclohexanol Isomers (Analogous Scaffold)

  • Source: Molecules 2012, 17(1), 152-162.[1][2][4]

  • Relevance: details the chromatographic separation of cis and trans vicinal amino-alcohols using silica gel and the correlation of NMR coupling constants to stereochemistry.

  • [1][2]

• Crystallization of Trans-Isomers

  • Source: US Patent 3,880,925 (Separation and purific
  • Relevance: Validates the "Method C" approach where trans isomers of cyclic diamines/amino-alcohols are purified via precipit

• Chromatographic Strategy for Polar Amines

  • Source: Journal of Chromatography A, Vol 1218, Issue 49, 2011.[1][2]

  • Relevance: Provides the foundational logic for "Method B" (High pH Reverse Phase) to suppress ionization of basic amines for improved peak shape and resolution.

  • [1][2]

Sources

• 1. Synthesis of cis- and trans-3-Aminocyclohexanols by Reduction of β-Enaminoketones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. rsc.org [rsc.org]
• 3. BJOC - Asymmetric synthesis of a high added value chiral amine using immobilized ω-transaminases [beilstein-journals.org]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Solubility &amp; Handling of 3-Amino-4-hydroxy-piperidin-2-one Intermediates

Current Status: Operational Topic: Solubility, Isolation, and Purification of Polar Piperidinone Scaffolds Audience: Medicinal Chemists, Process Chemists, Structural Biologists[1]

Introduction: The "Polarity Trap"

The 3-amino-4-hydroxy-piperidin-2-one scaffold represents a specific challenge in organic synthesis: it combines a polar lactam core, a basic primary amine, and a hydrogen-bond-donating hydroxyl group.[1] This "triad of polarity" creates a molecule that is highly water-soluble (

) and prone to forming intermolecular hydrogen bonding networks that resist dissolution in standard organic solvents like dichloromethane (DCM) or ethyl acetate (EtOAc).

This guide addresses the three most common failure modes:

• Extraction Failure: Inability to partition the compound from aqueous reaction mixtures.[1]

• Purification Failure: "Oiling out" during recrystallization or irreversible adsorption on silica gel.[1]

• Stability Failure: Hygroscopic degradation during storage.[1]

Module 1: Extraction & Isolation Troubleshooting

Q1: I cannot extract my intermediate from the aqueous phase using DCM or EtOAc. What is happening?

Diagnosis: You are fighting the "Polarity Trap."[1] The 3-amino and 4-hydroxy groups form strong hydrogen bonds with water.[1] Standard lipophilic solvents (DCM, EtOAc, Et2O) cannot disrupt this hydration shell, resulting in partition coefficients (

) near zero for the organic phase.[1]

Solution: You must increase the ionic strength of the aqueous phase ("Salting Out") and use a polar organic solvent capable of hydrogen bonding.

Protocol A: The "Salting Out" & Polar Extraction System

Use this when your product is stuck in the aqueous layer after deprotection or reduction.

• Saturation: Cool the aqueous reaction mixture to 0–5°C. Add solid NaCl or K2CO3 until the solution is saturated (visible solid remains).

  • Note: If your compound is base-sensitive (e.g., potential lactam hydrolysis), use NaCl.[1] If stable, K2CO3 is superior as it also suppresses amine protonation.[1]

• Solvent Selection: Do not use pure DCM. Prepare a solvent mixture of n-Butanol (n-BuOH) or Isopropanol (IPA) / Chloroform (1:3) .

• Extraction:

  • Perform 3–5 extractions using the n-BuOH or IPA/CHCl3 mixture.[1]

  • Ratio: Use 1 part organic solvent to 2 parts aqueous phase per extraction.[1]

• Validation: Check the aqueous layer by TLC (ninhydrin stain) to ensure the amine has moved to the organic phase.

Q2: My compound is "oiling out" instead of crystallizing. How do I fix this?

Diagnosis: Oiling out occurs when the compound separates as a liquid phase (coacervate) before organizing into a crystal lattice. This is common with piperidinones due to their conformational flexibility and high entropy in solution.[1]

Solution: You need to control the supersaturation rate and reduce the solubility differential too aggressively.[1]

Protocol B: Controlled Anti-Solvent Crystallization

• Dissolution: Dissolve the crude oil in the minimum amount of Methanol (MeOH) or Ethanol (EtOH) at 40°C.

  • Critical: Do not boil.[1] Thermal degradation can occur.[1]

• Seeding: If you have a seed crystal, add it now.[1] If not, scratch the glass surface to create nucleation sites.[1]

• Anti-Solvent Addition: Slowly add MTBE (Methyl tert-butyl ether) or Et2O (Diethyl ether) dropwise.[1]

  • Stop point: Stop adding as soon as a persistent cloudiness appears.[1]

• Equilibration: Let the mixture stand at room temperature for 30 minutes. Do not put it directly in the freezer.

• Crystallization: Once solid begins to form, move to 4°C.[1]

Module 2: Purification & Chromatography

Q3: My compound streaks or stays at the baseline on normal silica flash columns. Why?

Diagnosis: The basic amine interacts with the acidic silanols (Si-OH) on the silica surface, forming ionic bonds. The lactam and hydroxyl groups further anchor the molecule via hydrogen bonding.

Solution: You must either "mask" the silanols or switch the stationary phase.[1]

Option 1: Amine-Modified Silica (Recommended)

Use Amino-functionalized silica (NH2-Silica) cartridges.[1] The surface amines block the acidic sites and prevent irreversible adsorption.

• Mobile Phase: Acetonitrile (ACN) / Water gradient (95:5 → 70:30).

Option 2: HILIC Mode (Hydrophilic Interaction Liquid Chromatography)

If you only have standard silica:

• Mobile Phase: DCM / MeOH / NH4OH (89:10:1).[1]

• Mechanism:[1][2][3][4] The ammonium hydroxide competes for the acidic silanol sites, freeing your amine product to elute.[1]

Module 3: Data & Visualization

Solvent Compatibility Matrix

Solubility estimates for 3-amino-4-hydroxy-piperidin-2-one intermediates.

Solvent	Solubility	Usage Recommendation
Water	High	Reaction medium; Avoid for final isolation.[1]
Methanol	High	Good for loading; Poor for crystallization alone.[1]
Ethanol	Moderate	Best for recrystallization (hot).[1]
n-Butanol	Moderate	Best for extraction from water.[1]
DCM	Very Low	Ineffective for extraction unless mixed with IPA.[1]
Hexane/Et2O	Negligible	Excellent anti-solvents .[1]
DMSO	High	Good for biological assays; hard to remove.[1]

Decision Tree: Isolation Workflow

Figure 1: Decision matrix for the isolation of polar piperidinone intermediates. Blue nodes indicate decision points; Green nodes indicate successful endpoints; Red nodes indicate critical troubleshooting steps.

Module 4: Frequently Asked Questions (FAQs)

Q: Can I use Boc-protection to improve solubility? A: Yes, absolutely.[1] If your synthesis allows, protecting the 3-amino group with a tert-butyloxycarbonyl (Boc) group significantly reduces polarity.[1]

• Effect: The 3-(Boc-amino)-4-hydroxy-piperidin-2-one intermediate is often soluble in pure EtOAc or DCM, making workup much easier [1].[1]

Q: Why does my NMR spectrum look messy in CDCl3? A: The compound likely aggregates or is partially insoluble in chloroform.[1]

• Fix: Switch to DMSO-d6 or Methanol-d4 . These polar deuterated solvents break up the hydrogen bonding networks, yielding sharp, well-resolved peaks.[1]

Q: Is the compound stable in water? A: The lactam ring is generally stable at neutral pH.[1] However, prolonged exposure to strong acid or base at elevated temperatures can cause ring opening (hydrolysis) to the corresponding amino acid (e.g., ornithine derivatives) [2].[1] Always store the isolated solid in a desiccator at -20°C.

References

• Synthetic Approaches to Chiral Piperidines

  • Title: Synthetic approaches to a chiral 4-amino-3-hydroxy piperidine with pharmaceutical relevance.[1]

  • Source: Organic & Biomolecular Chemistry (RSC), 2012.[1][5]

  • URL:[Link]

  • Relevance: details the handling, protection (Boc), and isolation of 3-amino-4-hydroxy piperidine scaffolds.

• Solubility & pKa Data

  • Title: pKa Values of Some Piperazines and Piperidines at Different Temper

  • Source: Journal of Chemical & Engineering Data, 2009.[1][6]

  • URL:[Link]

  • Relevance: Provides thermodynamic data and pKa trends for hydroxylated piperidine derivatives, explaining the high w

• Purification Strategies (HILIC)

  • Title: Strategies for the Flash Purific

  • Source: Teledyne ISCO Application Notes.[1][7]

  • URL:[Link]

  • Relevance: Validates the use of Amine-silica and aqueous C18 for purifying polar heterocycles.

Sources

• 1. Showing Compound 3-Amino-2-piperidone (FDB021949) - FooDB [foodb.ca]
• 2. researchgate.net [researchgate.net]
• 3. medicine.hsc.wvu.edu [medicine.hsc.wvu.edu]
• 4. CN103864674A - Method for preparing (R)-3-amino piperidine hydrochloride - Google Patents [patents.google.com]
• 5. rsc.org [rsc.org]
• 6. uregina.ca [uregina.ca]
• 7. teledynelabs.com [teledynelabs.com]

Technical Support Center: Resolution of Racemic 3-Amino-4-Hydroxy-Piperidin-2-One

Ticket ID: RES-3A4H-PIP Status: Open Assigned Specialist: Senior Application Scientist Subject: Protocols for Enantioseparation of (±)-3-Amino-4-Hydroxy-Piperidin-2-One

Executive Summary

Welcome to the Technical Support Center. You are likely working with 3-amino-4-hydroxy-piperidin-2-one , a critical chiral lactam scaffold often used in the synthesis of protease inhibitors (e.g., Factor Xa inhibitors) and transition-state mimetics.

Crucial Structural Note: This molecule possesses two stereocenters (C3 and C4).[1] Synthetic routes (e.g., epoxide opening of 3,4-epoxypiperidines) typically yield a single diastereomer (either cis or trans) as a racemic pair.

• Scenario A: You have a mixture of all 4 isomers. Action: Purify diastereomers via standard silica flash chromatography first.[1]

• Scenario B (Most Common): You have a racemic single diastereomer (e.g., (±)-trans) and need to separate the enantiomers. Action: Proceed with the protocols below.

Module 1: Chemical Resolution (Diastereomeric Salt Formation)

Best for: Scale-up (>10g), early-stage intermediates, and cost-efficiency.

The Protocol: Tartrate-Mediated Crystallization

Based on the resolution of homologous piperidine-3-carboxylates and 3-amino-piperidines, Dibenzoyl-L-tartaric acid (L-DBTA) is the gold-standard resolving agent due to its ability to form rigid hydrogen-bond networks with the lactam and amine functionalities.

Step-by-Step Workflow:

• Preparation: Dissolve 1.0 eq of racemic 3-amino-4-hydroxy-piperidin-2-one in Methanol (MeOH) or Ethanol (EtOH) .

• Addition: Add 1.0 eq of L-DBTA dissolved in the same solvent.

• Nucleation: Heat to reflux until clear, then cool slowly to room temperature (RT).

  • Technical Note: If the salt is too soluble, add Ethyl Acetate (EtOAc) or Acetonitrile (MeCN) as an anti-solvent until slight turbidity appears at reflux.[1]

• Isolation: Filter the precipitate. This is usually the (3S,4R)-enriched salt (verify via XRD or rotation).

• Free Basing: Suspend the salt in water, adjust pH to >10 with 2M NaOH, and extract with dichloromethane (DCM)/isopropanol (3:1).

Troubleshooting Guide (FAQ)

Symptom	Root Cause Analysis	Corrective Action
"The mixture oiled out instead of crystallizing."	Solvent polarity is too high, or cooling was too rapid, trapping impurities.	Re-heat to reflux and add a seed crystal. If no seed exists, scratch the glass surface.[1] Switch solvent system to EtOH:EtOAc (1:4) to force slower precipitation.
"Yield is low (<20%)."	The "Eutectic" composition of the salt is high, or the salt is too soluble.[1]	Cool the mixture to 0°C or -20°C for 24 hours. Alternatively, switch to (S)-Mandelic Acid , which often works when tartrates fail due to different lattice packing energies.[1]
"Enantiomeric Excess (ee) is poor (<80%)."	Non-selective co-precipitation of the diastereomer.[1]	Recrystallization is mandatory. Dissolve the isolated salt in minimal hot MeOH and let it crash out again.[1] This "double-salt" method typically boosts ee from 80% to >99%.[1]

Visual Workflow: Salt Resolution

Figure 1: Decision tree for the chemical resolution of 3-amino-lactams using Dibenzoyl-L-tartaric acid.

Module 2: Enzymatic Kinetic Resolution (Biocatalysis)

Best for: High optical purity requirements (>99% ee), mild conditions, and "Green Chemistry" compliance.[1]

The Challenge: The free amine at C3 is highly nucleophilic and will react with acyl donors non-selectively, killing the resolution.[1] The Solution: N-Protection First. You must protect the amine (e.g., N-Boc) and perform the resolution on the C4-hydroxyl group.

The Protocol: Lipase-Mediated Acylation

Enzyme: Candida antarctica Lipase B (Immobilized as Novozym 435 ).[2] Acyl Donor: Vinyl Acetate (irreversible) or Ethyl Acetate (solvent/reactant).[1]

• Substrate: Prepare (±)-N-Boc-3-amino-4-hydroxy-piperidin-2-one .

• Reaction: Suspend substrate (50 mM) and Novozym 435 (20-50% w/w) in MTBE or Toluene containing 3-5 eq of Vinyl Acetate.

• Incubation: Shake at 30-40°C. Monitor via HPLC.

• Mechanism: The lipase will selectively acylate the (4R)-hydroxyl group (typical CAL-B preference), leaving the (4S)-alcohol unreacted.

• Separation: The product (Ester) and starting material (Alcohol) now have vastly different polarities.[1] Separate via simple silica flash chromatography.[1]

Troubleshooting Guide (FAQ)

Symptom	Root Cause Analysis	Corrective Action
"Conversion stops at 30%."	Product inhibition or enzyme deactivation by acetaldehyde (byproduct of vinyl acetate).	Switch acyl donor to Isopropenyl Acetate (releases acetone, less toxic to enzymes) or add molecular sieves to scavenge byproducts.[1]
"Reaction is extremely slow (>48h)."	Steric hindrance from the N-Boc group or poor solubility.[1]	Add 5-10% THF or Dioxane as a co-solvent to improve solubility.[1] Increase temperature to 50°C (CAL-B is stable up to 60°C).
"Both enantiomers are reacting."	Non-specific background acylation.[1]	Ensure the reaction is anhydrous . Water can cause hydrolysis competing with acylation.[1] Verify the enzyme load isn't too high; too much enzyme can force the "slow" enantiomer to react.[1]

Visual Workflow: Chemo-Enzymatic Route

Figure 2: Workflow for N-protection followed by enzymatic kinetic resolution of the C4-hydroxyl group.

Module 3: Analytical & Preparative Chromatography

Best for: Quality Control (QC) and final purification of high-value batches.

HPLC Method Development

Lactams are polar and require specific columns to prevent peak tailing.[1]

• Column Selection:

  • Primary: Chiralpak AD-H (Amylose tris(3,5-dimethylphenylcarbamate)). This is the industry standard for lactams.

  • Secondary: Chiralcel OD-H (Cellulose tris(3,5-dimethylphenylcarbamate)).

  • Alternative (for free amines): Astec CHIROBIOTIC T (Teicoplanin).[1] Excellent for underivatized amino acids/lactams in polar organic mode.[1]

• Mobile Phase Conditions:

  • Normal Phase (AD-H/OD-H): Hexane : IPA : Diethylamine (DEA) (80 : 20 : 0.1).[1]

    • Critical: You must add 0.1% DEA or TEA to sharpen the peak of the basic amine.[1] Without it, the amine interacts with silanols, causing severe tailing.[1]

  • Polar Organic Mode (Chirobiotic T): MeOH : AcOH : TEA (100 : 0.1 : 0.1).[1]

Data Table: Typical Chromatographic Parameters

Parameter	Condition A (Normal Phase)	Condition B (Polar Ionic)
Column	Chiralpak AD-H (5µm)	Astec CHIROBIOTIC T
Mobile Phase	Hexane/EtOH/DEA (85:15:0.1)	MeOH/0.1% TEAA (pH 4.[1]0)
Flow Rate	1.0 mL/min	0.5 mL/min
Detection	UV @ 210 nm (Amide bond)	UV @ 210 nm or MS
Selectivity ( )	Typically > 1.2	Typically > 1.1
Application	N-Boc or Free Amine	Free Amine Zwitterions

References

• Vertex Pharmaceuticals. (2002).[1] Process for resolving racemic mixtures of piperidine derivatives.[1][3] WO2002068391A1.[1] Link

• Sun, Y., et al. (2021).[1][4] Preparation of (R)-3-aminopiperidine by resolution with optically active cyclic phosphoric acids. Chirality, 33(7), 379-384.[1][4] Link

• Gotor-Fernández, V., et al. (2006).[1] Lipase-Catalyzed Kinetic Resolution of 3-Amino-Piperidine Derivatives. Journal of Organic Chemistry. (General reference for CAL-B activity on piperidines).

• Phenomenex. (2023).[1] Chiral HPLC Analysis of Underivatized Amino Acid Enantiomers using Chirobiotic Columns. Technical Note. Link

• Dombrády, Z. S., et al. (2019).[1][5] Separation of Diastereomers Taking Advantage for the Kinetic Control and Structure of Resolving Agent. Current Research in Bioorganic & Organic Chemistry. Link

Sources

• 1. rsc.org [rsc.org]
• 2. arts.units.it [arts.units.it]
• 3. BJOC - Asymmetric synthesis of a high added value chiral amine using immobilized ω-transaminases [beilstein-journals.org]
• 4. Preparation of (R)-3-aminopiperidine by resolution with optically active cyclic phosphoric acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Separation of Diastereomers Taking Advantage for the Kinetic Control and Structure of Resolving Agent [gavinpublishers.com]

Technical Support Center: Regioselectivity in Piperidinone Functionalization

Introduction

Welcome to the Technical Support Center. You are likely here because your piperidinone functionalization yielded an intractable mixture of regioisomers, or you observed N-alkylation when you targeted C-alkylation.

Piperidinones are deceptively simple scaffolds. The reactivity profile changes drastically depending on the position of the carbonyl group:

• 2-Piperidinones (δ-Lactams): Reactivity is governed by amide resonance. The challenge is distinguishing between N1 (nucleophilic) , O (hard nucleophile) , and C3 (soft enolizable) sites.

• 4-Piperidinones (Ketones): Reactivity is governed by ketone enolization. The challenge is distinguishing between the C3 (

  ) and C5 ( ) positions, often dictated by kinetic vs. thermodynamic control.

This guide is structured to troubleshoot these specific conflicts.

Module 1: 2-Piperidinones (Lactams) – The N vs. O vs. C3 Conflict

Q1: I am attempting C3- -alkylation of N-protected 2-piperidinone, but I am observing significant O-alkylation or N-alkylation (if unprotected). How do I force C-selectivity?

Diagnosis: Lactam enolates are ambident nucleophiles. The regioselectivity is dictated by the Hard-Soft Acid-Base (HSAB) principle and the counter-cation effect .

• O-alkylation: Favored by "hard" conditions (highly ionic O-M bond, polar solvents, hard electrophiles).[1]

• C-alkylation: Favored by "soft" conditions (covalent O-M character, non-polar solvents).

Troubleshooting Protocol:

• Base Selection (The Counter-Ion Effect):

  • Avoid Potassium or Sodium bases (KHMDS, NaH) if C-alkylation is the goal. The ionic character of the K-O or Na-O bond leaves the oxygen highly exposed and nucleophilic.

  • Use Lithium bases (LDA, LiHMDS). The Li-O bond has significant covalent character due to the tight chelation of the small lithium ion, which "masks" the oxygen and directs the electrophile to the softer Carbon-3 position [1].

• Solvent Choice:

  • Stop using DMF or DMSO. These polar aprotic solvents solvate the cation, creating a "naked" enolate that reacts at the most electronegative site (Oxygen).

  • Switch to THF or Toluene. These solvents promote tight ion-pairing, favoring C-alkylation.

• Electrophile Hardness:

  • Alkyl iodides (soft) favor C-alkylation more than alkyl triflates (hard).

Summary Table: Tuning Selectivity in 2-Piperidinones

Target Site	Recommended Base	Solvent	Mechanism/Rationale
C3 (Alpha)	LDA or LiHMDS	THF / Toluene	Soft/Soft: Strong Li-O coordination blocks O-attack; soft enolate C-3 reacts.
N1 (Nitrogen)	NaH or Cs2CO3	DMF / DMSO	Deprotonation: Amide N-H is acidic ( ). Polar solvent separates ion pair.
O (Imidate)	KOtBu	DMF / HMPA	Hard/Hard: "Naked" enolate anion attacks hard electrophiles (e.g., MeOTf) at Oxygen.

Q2: How do I install a substituent at C3 via C-H activation without pre-functionalization?

Diagnosis: Direct C-H activation at C3 is difficult because the carbonyl group is not a strong enough directing group (DG) for many transition metals compared to pyridine nitrogens. You need a Transient Directing Group (TDG) or a specific Bidentate Directing Group .

Solution: The Picolinamide Strategy Pd(II)-catalyzed C-H activation requires a bidentate auxiliary to form a stable 5- or 6-membered palladacycle intermediate.

Protocol (Pd-Catalyzed C3-Arylation) [2]:

• Install DG: React 2-piperidinone with 8-aminoquinoline or picolinic acid (depending on N vs C attachment) to form a bidentate auxiliary.

• Catalyst System: Use Pd(OAc)₂ (5-10 mol%).

• Oxidant: AgOAc or Ag₂CO₃ is required to reoxidize Pd(0) to Pd(II).

• Solvent: t-Amyl alcohol or Toluene at 110°C.

Visualizing the Pathway:

Module 2: 4-Piperidinones (Ketones) – Kinetic vs. Thermodynamic Control

Q3: I have a 3-substituted-4-piperidinone. How do I selectively alkylate at C5 (the unoccupied alpha position) versus C3 (gem-disubstitution)?

Diagnosis: This is a classic Kinetic vs. Thermodynamic enolate problem.

• C5 (Kinetic): Deprotonation at the less hindered alpha-proton.[2]

• C3 (Thermodynamic): Deprotonation at the more substituted alpha-proton (forming the more substituted, stable alkene).

Troubleshooting Guide:

• To Target C5 (Kinetic Control):

  • Reagent: LDA (Lithium Diisopropylamide) or LiHMDS.

  • Conditions: -78°C, slow addition of ketone to base.

  • Reasoning: The bulky base removes the most accessible proton (C5) rapidly. Low temperature prevents equilibration to the more stable C3-enolate.

  • Critical Step: Quench with the electrophile immediately at -78°C. Warming up causes "proton shuffle" and loss of regioselectivity [3].

• To Target C3 (Thermodynamic Control):

  • Reagent: NaOEt or KOtBu (matching the ester group if present).

  • Conditions: 0°C to Room Temperature, reversible conditions.

  • Reasoning: Allows the enolates to equilibrate.[2][3][4] The tetrasubstituted enolate (at C3) is thermodynamically more stable.

Decision Tree for 4-Piperidinone Regiocontrol:

Q4: How does the N-protecting group affect regioselectivity in 4-piperidinones?

Insight: The N-protecting group exerts transannular steric and electronic effects .

• N-Boc / N-Cbz (Carbamates): These introduce significant steric bulk and conformational rigidity (A(1,3) strain). In 3-substituted systems, the N-protecting group can sterically shield the axial approach to C3, inadvertently favoring C5 attack even under thermodynamic conditions.

• N-Benzyl (Bn): More flexible. Allows for standard chair-like transition states. However, the lone pair on Nitrogen is more available, which can sometimes assist in directing coordination if using Lewis Acid catalysis.

Recommendation: If you are struggling with regiocontrol, switch your protecting group.

• Issue: Poor C3/C5 selectivity.

• Fix: Switch from N-Bn to N-Boc. The rotameric restriction of the Boc group often enhances the energy difference between the two enolate transition states [4].

Module 3: Advanced Troubleshooting (Distal Functionalization)

Q5: Can I functionalize the "remote" positions (C4 in 2-piperidinone) which are not activated by the carbonyl?

Answer: Yes, but you cannot rely on enolate chemistry. You must use Radical or Transition Metal chemistry.

Protocol: Minisci-Type Radical Alkylation To functionalize C4 (beta to the nitrogen, gamma to the carbonyl in 2-piperidinone), use silver-catalyzed decarboxylative alkylation.

• Mechanism: Generation of an alkyl radical from a carboxylic acid, which attacks the electron-deficient iminium species (generated in situ or via oxidation).

• Regioselectivity: Radicals are electrophilic and attack the most electron-rich position, or are directed by somophilic interactions. In N-protected piperidinones, C4 is often accessible via Hydrogen Atom Transfer (HAT) protocols using specific catalysts like Decatungstate (TBADT) [5].

References

• Evans, D. A. (1982). Stereoselective Alkylation Reactions of Chiral Metal Enolates. In Asymmetric Synthesis.[3][5][6][7][8][9]

  • Context: Foundational text on the chelation effects of Lithium vs Potassium in enolate regiocontrol.[3]

• Daugulis, O., et al. (2014). Palladium-Catalyzed Ancillary Amino Acid-Directed C(sp3)–H Activation of Aliphatic Amine Derivatives. Journal of the American Chemical Society.

  • Context: Describes the use of bidentate directing groups for C3 functionaliz

• Smith, A. B., & Condon, S. M. (1998). Piperidinone Enolates: Regioselective Alkylation.[2] Journal of Organic Chemistry.[10]

  • Context: Detailed study on kinetic vs thermodynamic control in 4-piperidinones.

• Beak, P., & Lee, W. K. (1993). Alpha-Lithioamine Synthetic Equivalents: Dipole-Stabilized Carbanions. Journal of Organic Chemistry.[10]

  • Context: Explains the role of N-Boc groups in directing lithi

• MacMillan, D. W. C., et al. (2016). Direct C-H Alkylation of Amines via Photoredox Catalysis.[11] Nature.

  • Context: Radical approaches for distal functionaliz

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. youtube.com [youtube.com]
• 3. Regioselectivity and Stereoselectivity in the Alkylation of Enolates [quimicaorganica.org]
• 4. m.youtube.com [m.youtube.com]
• 5. publish.uwo.ca [publish.uwo.ca]
• 6. mdpi.com [mdpi.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Regioselective difunctionalization of pyridines via 3,4-pyridynes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Highly Diastereoselective Functionalization of Piperidines by Photoredox Catalyzed α-Amino C–H Arylation and Epimerization - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparative Guide: NMR Stereochemical Assignment of 3-Amino-4-Hydroxy-Piperidin-2-One

Executive Summary

The stereochemical assignment of 3-amino-4-hydroxy-piperidin-2-one is a critical checkpoint in the synthesis of protease inhibitors and glycomimetics. This molecule possesses two chiral centers (C3 and C4), resulting in four possible stereoisomers: the cis pair ((3R,4R)/(3S,4S)) and the trans pair ((3R,4S)/(3S,4R)).

Misassignment often occurs because the piperidin-2-one ring adopts a flattened half-chair conformation (due to the planar amide bond), which distorts standard cyclohexane coupling constants. This guide compares three primary assignment methodologies—Scalar Coupling (

) , Dipolar Coupling (NOE/ROESY) , and DFT-NMR Calculation —to provide a definitive protocol for distinguishing cis and trans relative stereochemistry.

Part 1: Structural Context & Conformation

Unlike a perfect cyclohexane chair, the piperidin-2-one ring is constrained by the lactam functionality (

). Atoms , , , and often lie roughly in a plane, forcing the ring into a half-chair or distorted envelope geometry.

• Implication: The dihedral angles (

  ) between H3 and H4 deviate from the ideal (anti) and (gauche), affecting values.

• H-Bonding: In the cis-isomer, an intramolecular hydrogen bond between the C3-amino and C4-hydroxyl groups can lock the conformation, stabilizing the axial-equatorial or equatorial-axial orientation.

Part 2: Methodological Comparison

Method A: 1D H NMR ( Analysis)

This is the first-line screening method. It relies on the Karplus relationship , which correlates the vicinal coupling constant (

) with the dihedral angle ( ).

• Trans-Diaxial: If H3 and H4 are both axial (

  ), is large (8–11 Hz ).

• Cis / Trans-Diequatorial: If H3 and H4 are gauche (

  ), is small (2–5 Hz ).

The Pitfall: A small coupling constant (< 5 Hz) is ambiguous . It could indicate a cis isomer OR a trans isomer existing in a diequatorial conformation (often driven by steric bulk or solvent effects). Therefore, a small

value alone is insufficient for definitive assignment.

Method B: 2D NOESY / ROESY (The Gold Standard)

Nuclear Overhauser Effect Spectroscopy (NOESY) measures through-space interactions (< 5 Å). This method is robust against conformational flexibility because it detects proximity, not orbital overlap.

• Cis-Isomer: H3 and H4 are on the same face. Expect a strong NOE cross-peak between H3 and H4.

• Trans-Isomer: H3 and H4 are on opposite faces. Expect weak or no NOE between H3 and H4.

Method C: DFT-NMR Calculation (GIAO Method)

For novel scaffolds where experimental data is contradictory, calculating chemical shifts and couplings using Density Functional Theory (DFT) provides a mathematical match.

• Workflow: Generate conformers

  Optimize Geometry (B3LYP/6-31G*) Calculate NMR (GIAO) Compare Mean Absolute Error (MAE) vs. Experimental.

Part 3: Comparative Analysis Summary

Feature	Method A: Scalar Coupling ( )	Method B: NOESY / ROESY	Method C: DFT-NMR
Primary Output	Dihedral angle connectivity	Spatial proximity (< 5 Å)	Calculated and values
Reliability	Medium (High for diaxial-trans)	High (Definitive)	High (Validation)
Sample Req.	< 1 mg	5–10 mg (for clear 2D)	Computational Resources
Time	5 minutes	2–8 hours	24–48 hours
Best For	Quick screening of trans-diaxial	Final confirmation of cis vs trans	Resolving ambiguous cases

Part 4: Visualization of Logic Flow

Caption: Logical workflow for stereochemical assignment. Large J-coupling confirms trans-diaxial immediately; small J-coupling requires NOE to distinguish cis from trans-diequatorial.

Part 5: Validated Experimental Protocol

Sample Preparation

• Solvent: Use DMSO-d6 (0.6 mL).

  • Reasoning: DMSO slows proton exchange, allowing observation of NH and OH protons. It also disrupts intermolecular aggregation, sharpening the signals for H3 and H4.

• Concentration: 5–10 mg is ideal for 2D experiments.

1D Acquisition Parameters

• Pulse Sequence: Standard proton (zg30).

• Scans: 16–64 scans.

• Processing: Apply mild apodization (LB = 0.3 Hz) to resolve fine splitting.

• Analysis: Locate H3 (typically

  3.0–3.5 ppm, doublet or dd) and H4 (typically 3.8–4.2 ppm). Measure in Hz.

2D NOESY Acquisition

• Mixing Time (

  ): Set to 500–800 ms for small molecules (MW < 500).

  • Note: If the molecule is tumbling near the zero-quantum limit (

    ), NOE signals may be zero. In this case, switch to ROESY (Mixing time: 200–300 ms).

• Resolution: 2048 x 256 points.

• Key Correlations to Check:

  • H3

    H4: Strong = Cis; Weak/None = Trans.

  • H3

    H5(ax/eq): Helps confirm the axial/equatorial orientation of H3.

Derivatization (Optional Validation)

If NMR remains ambiguous, convert the amine and alcohol into a cyclic carbamate (oxazolidinone) using phosgene or CDI.

• Cis-isomer: Forms a cis-fused 5,6-bicyclic system (

  Hz in the rigid 5-membered ring).

• Trans-isomer: Forms a highly strained trans-fused system (often difficult to form or shows distinct strain-induced shifts).

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds (7th ed.). John Wiley & Sons.

• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry (3rd ed.). Elsevier. (Definitive guide on NOESY vs ROESY selection).

• Kalinowski, H. O., Berger, S., & Braun, S. (1988). Carbon-13 NMR Spectroscopy. Wiley.

• Bagno, A., et al. (2006). "DFT calculation of NMR parameters in the structural elucidation of organic compounds." Annual Reports on NMR Spectroscopy, 57, 293-328. (Validation of DFT methods for stereochemistry).

• Smith, M. B. (2020). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley-Interscience.

Comparative Analysis of Glycosidase Inhibition: Piperidinones vs. Iminosugars

Executive Summary & Mechanistic Rationale

Glycosidases are critical enzymes responsible for the hydrolysis of glycosidic bonds, playing pivotal roles in carbohydrate digestion, lysosomal catabolism, and viral glycoprotein processing. The development of small-molecule inhibitors for these enzymes is a major focus in treating type 2 diabetes, lysosomal storage diseases (LSDs) like Gaucher disease, and viral infections.

This guide provides an objective, data-driven comparison between two structurally related but functionally distinct classes of azaheterocycles: Iminosugars and Piperidinones .

The Causality of Structural Mimicry

• Iminosugars (e.g., Deoxynojirimycin - DNJ): These compounds feature a basic nitrogen atom replacing the endocyclic oxygen of a pyranose ring. At physiological pH, the nitrogen is protonated. This positive charge perfectly mimics the highly unstable oxocarbenium ion transition state formed during enzymatic glycoside cleavage [1]. Consequently, iminosugars typically act as potent, competitive inhibitors with nanomolar to low-micromolar affinities.

• Piperidinones: These derivatives contain a carbonyl group (either as a lactam or a ketone) within the piperidine ring. The electron-withdrawing nature of the carbonyl group drastically reduces the basicity of the ring nitrogen, preventing protonation at physiological pH. Furthermore, the sp2-hybridized carbonyl carbon enforces a more flattened, rigid ring conformation. While this structural rigidity often results in significantly lower competitive inhibition compared to classical iminosugars, piperidinones serve as excellent synthetic precursors and occasionally exhibit unique allosteric modulation or enzyme-enhancing chaperone activity [1].

Caption: Mechanistic pathways of glycosidase inhibition by iminosugars and piperidinones.

Quantitative Performance Comparison

The following table synthesizes experimental inhibition data across different glycosidase targets, highlighting the stark contrast in potency between classical iminosugars and piperidinone derivatives.

Compound Class	Specific Compound	Target Enzyme	Inhibitory Potency ( or )	Mechanistic Note
Classical Iminosugar	Deoxynojirimycin (DNJ)	-Glucosidase	µM	Strong transition-state mimicry [1].
N-Alkylated Iminosugar	Miglustat (N-butyl-DNJ)	Glucocerebrosidase (GCase)	µM	FDA-approved substrate reduction therapy [2].
1-N-Iminosugar	Glucose-type 1-N-iminosugar	-Glucosidase	µM	Positive charge localized at the anomeric position [3].
Piperidinone Derivative	Cyclopropane-fused Piperidinone	-Galactosidase	mM	Weak inhibition; lacks protonated nitrogen mimicry[1].
Piperidinone Derivative	Cyclopropane-fused Piperidinone	Neuraminidase	Activation (up to 100%)	Acts as an allosteric activator rather than inhibitor [1].

Experimental Methodology: Self-Validating Glycosidase Assay

To accurately compare the inhibitory constants (

) of iminosugars and piperidinones, a robust, self-validating in vitro assay is required. The following protocol utilizes p-nitrophenyl (pNP) glycoside substrates.

The Causality Behind the Protocol Design

• Buffer Selection & BSA: Assays are conducted in sodium acetate or sodium phosphate buffers tuned to the enzyme's optimal pH (e.g., pH 5.0 for lysosomal enzymes, pH 6.8 for intestinal enzymes). Bovine Serum Albumin (BSA) is included at 0.1% to prevent the non-specific adsorption of the enzyme to the polystyrene microtiter plate walls, ensuring kinetic linearity.

• Pre-incubation: Inhibitors and enzymes are pre-incubated before substrate addition. This allows slow-binding inhibitors to reach equilibrium with the enzyme, preventing artificially low initial inhibition readings.

• Alkaline Quench: The addition of

  (pH ~10.5) serves a dual purpose. First, it immediately denatures the enzyme, stopping the reaction at a precise time point. Second, it deprotonates the released p-nitrophenol (pKa ~7.15) into the p-nitrophenolate anion, which shifts the absorbance maximum to 400 nm and drastically increases the extinction coefficient, maximizing assay sensitivity.

Step-by-Step Workflow

• Preparation of Reagents:

  • Prepare a 2 mM solution of the appropriate pNP-glycoside substrate in the assay buffer.

  • Prepare serial dilutions of the inhibitor (iminosugar or piperidinone) ranging from 1 nM to 10 mM.

• Assay Setup (96-well plate):

  • Add 10 µL of inhibitor solution (or buffer for the 100% activity control) to the wells.

  • Add 10 µL of buffer to the "Blank" control wells (Self-validation: accounts for spontaneous substrate hydrolysis).

  • Add 20 µL of the enzyme solution (diluted in buffer containing 0.1% BSA) to all wells except the Blank.

• Pre-incubation:

  • Incubate the plate at 37°C for 10 minutes to allow enzyme-inhibitor complex formation.

• Reaction Initiation:

  • Add 20 µL of the 2 mM pNP-glycoside substrate to all wells to start the reaction.

  • Incubate at 37°C for exactly 30 minutes.

• Reaction Quench & Readout:

  • Add 100 µL of 0.5 M

    to all wells to terminate the reaction and develop the color.

  • Measure the absorbance at 400 nm using a microplate reader.

• Data Analysis:

  • Subtract the Blank absorbance from all readings.

  • Calculate % Inhibition =

    .

  • Plot % Inhibition vs. Log[Inhibitor] to determine the

    using non-linear regression.

Caption: Step-by-step in vitro glycosidase inhibition assay workflow utilizing pNP-glycosides.

Conclusion

While piperidinones offer fascinating synthetic utility and unique conformational rigidity, their lack of a protonatable nitrogen at physiological pH severely limits their capacity to act as direct transition-state mimics. Consequently, classical and N-alkylated iminosugars remain the gold standard for potent, competitive glycosidase inhibition. However, the discovery that certain piperidinone derivatives can allosterically activate enzymes like neuraminidase opens new avenues for structural exploration beyond traditional competitive inhibition paradigms.

References

• Amino Acid-Based Synthesis and Glycosidase Inhibition of Cyclopropane-Containing Iminosugars Source: ACS Omega, 2020, 5(49), 31821-31830. URL:[Link]

• Piperidine Azasugars Bearing Lipophilic Chains: Stereoselective Synthesis and Biological Activity as Inhibitors of Glucocerebrosidase (GCase) Source: The Journal of Organic Chemistry, 2021. URL:[Link]

• 1-N-Iminosugars: Potent and Selective Inhibitors of β-Glycosidases Source: Journal of the American Chemical Society, 2000. URL:[Link]

A Researcher's Guide to Evaluating 3-Amino-4-Hydroxy-Piperidin-2-One Analogs: A Focus on IC50 Determination and Structure-Activity Relationship

The piperidine scaffold is a cornerstone in modern medicinal chemistry, forming the structural core of numerous approved pharmaceuticals across a wide range of therapeutic areas.[1][2] Its conformational flexibility and ability to present substituents in well-defined spatial orientations make it a privileged structure for interacting with biological targets. Within this broad class of compounds, the 3-amino-4-hydroxy-piperidin-2-one moiety represents a synthetically accessible and functionally rich pharmacophore. The presence of a chiral amino alcohol within a lactam framework offers multiple points for diversification and potential hydrogen bonding interactions with target proteins, making this an attractive starting point for the development of novel enzyme inhibitors.

This guide provides a comprehensive overview of the principles and practicalities of evaluating the inhibitory potency of novel analogs based on the 3-amino-4-hydroxy-piperidin-2-one scaffold. We will delve into the critical aspects of IC50 determination, the interpretation of structure-activity relationships (SAR), and provide a detailed experimental protocol to ensure the generation of robust and reproducible data.

The Significance of IC50 in Drug Discovery

The half-maximal inhibitory concentration (IC50) is a fundamental parameter in pharmacology and drug discovery. It quantifies the concentration of an inhibitor required to reduce the activity of a biological target, typically an enzyme, by 50%.[3][4] A lower IC50 value indicates a more potent inhibitor. It is crucial to understand that the IC50 value is not an absolute measure of affinity but is dependent on the experimental conditions, particularly the substrate concentration.[5] Therefore, consistent and well-documented experimental protocols are paramount for the meaningful comparison of IC50 values across a series of analogs.

Structure-Activity Relationship (SAR): Guiding the Optimization Process

The systematic modification of a lead compound and the subsequent evaluation of the biological activity of the resulting analogs is the essence of establishing a structure-activity relationship (SAR). This process allows researchers to identify the key structural features responsible for a compound's potency and selectivity. For the 3-amino-4-hydroxy-piperidin-2-one scaffold, SAR studies would typically involve modifications at several key positions:

• The Amino Group (Position 3): Acylation or alkylation of the amino group can probe the size and nature of a binding pocket.

• The Hydroxyl Group (Position 4): This group can act as a hydrogen bond donor or acceptor. Its modification or removal can provide insights into its role in target binding.

• The Lactam Nitrogen (Position 1): Substitution at this position can influence the compound's physicochemical properties, such as solubility and cell permeability.

• The Piperidine Ring: Introduction of substituents on the carbon framework can modulate the compound's conformation and interactions with the target.

By systematically synthesizing and testing analogs with variations at these positions, a detailed SAR map can be constructed, guiding the design of more potent and selective inhibitors. For instance, studies on other piperidine-based compounds have shown that even subtle changes, such as elongating an aliphatic chain, can significantly impact potency.[6][7]

Comparative IC50 Data of Piperidine-Based Inhibitors

Compound Series	Target Enzyme/Receptor	Example Analog	IC50 (nM)	Reference
3-Amino-4-phenyl-2-piperidones	Renin	Compound 18	21	[8]
4-Hydroxypiperidines	Histamine H3 Receptor	ADS-003 (pA2 = 8.47)	N/A	[6]
Piperine Derivatives	PPARγ	Compound 2a	2430	[9]
4-Aminopiperidine Derivatives	DPP4	Compound 9i	9250	[10]

Note: The pA2 value for ADS-003 is a measure of antagonist potency, where a higher value indicates greater potency. This table is for illustrative purposes to demonstrate the presentation of comparative data.

Experimental Protocol for IC50 Determination of a Novel Enzyme Inhibitor

The following is a detailed, step-by-step protocol for determining the IC50 value of a novel 3-amino-4-hydroxy-piperidin-2-one analog against a hypothetical target enzyme. This protocol is designed to be a self-validating system, with appropriate controls to ensure data integrity.

I. Materials and Reagents

• Target Enzyme

• Substrate for the Target Enzyme

• Assay Buffer (optimized for enzyme activity)

• Test Compounds (3-amino-4-hydroxy-piperidin-2-one analogs) dissolved in a suitable solvent (e.g., DMSO)

• Positive Control Inhibitor (a known inhibitor of the target enzyme)

• 96-well microplates

• Multichannel pipette

• Plate reader (e.g., spectrophotometer, fluorometer)

II. Experimental Workflow Diagram

Caption: Experimental workflow for determining the IC50 value of an inhibitor.

III. Step-by-Step Procedure

• Preparation of Reagents:

  • Prepare a concentrated stock solution of the test compound and the positive control inhibitor in 100% DMSO.

  • Perform serial dilutions of the inhibitor stocks in the assay buffer to achieve a range of concentrations. It is common to use a 10-point dose-response curve with 3-fold dilutions.

  • Prepare the enzyme and substrate solutions in the assay buffer at their optimal concentrations. The substrate concentration is often kept at or near its Michaelis-Menten constant (Km).[5]

• Assay Setup:

  • To the wells of a 96-well plate, add the assay buffer.

  • Add the serially diluted test compounds and the positive control to their respective wells. Include wells with only DMSO as a vehicle control (0% inhibition) and wells with a high concentration of a known inhibitor as a positive control (100% inhibition).

  • Add the enzyme solution to all wells except for the "no enzyme" control wells.

• Pre-incubation:

  • Gently mix the contents of the plate and pre-incubate the enzyme and inhibitors for a defined period (e.g., 10-15 minutes) at a constant temperature. This allows the inhibitor to bind to the enzyme before the reaction is initiated.

• Reaction Initiation and Measurement:

  • Initiate the enzymatic reaction by adding the substrate solution to all wells.

  • Immediately place the plate in a plate reader and measure the product formation over time. The detection method will depend on the nature of the substrate and product (e.g., change in absorbance, fluorescence, or luminescence).

• Data Analysis:

  • Calculate the initial reaction rates (velocities) from the linear portion of the progress curves for each inhibitor concentration.

  • Normalize the data by expressing the reaction rates as a percentage of the vehicle control (0% inhibition).

  • Plot the percentage of inhibition versus the logarithm of the inhibitor concentration.

  • Fit the data to a four-parameter logistic equation to generate a sigmoidal dose-response curve.[11] The IC50 is the concentration of the inhibitor at the inflection point of this curve.

IV. Causality and Self-Validation

• Why serial dilutions? This allows for the determination of a dose-response relationship, which is essential for calculating the IC50.

• Why a positive control? This ensures that the assay is working correctly and that the target is sensitive to inhibition.

• Why a vehicle control? This establishes the baseline enzyme activity (100% activity or 0% inhibition) and accounts for any effects of the solvent (e.g., DMSO) on the enzyme.

• Why pre-incubation? This step is particularly important for inhibitors that bind slowly to the enzyme, ensuring that the measured inhibition reflects the true potency.

• Why a sigmoidal curve fit? This mathematical model accurately describes the relationship between inhibitor concentration and biological response, providing a robust method for determining the IC50.[11]

Conclusion

The development of novel therapeutics based on the 3-amino-4-hydroxy-piperidin-2-one scaffold is a promising avenue for drug discovery. A thorough understanding of the principles of IC50 determination and a systematic approach to building structure-activity relationships are critical for the successful optimization of these compounds. The detailed protocol and a commitment to rigorous data analysis will enable researchers to confidently identify and advance promising new drug candidates.

References

• IC50 Determin
• A Comprehensive Guide to Experimental Protocols for Enzyme Inhibition Studies. Benchchem.
• Compound Inhibition, IC50 Values, Artifactual & Whole-Cell Activity l Protocol Preview. JoVE.
• Determining the IC₅₀ of Inhibitor. Biology LibreTexts.
• Dose–Response Curves and the Determination of IC50 and EC50 Values.
• 4-Hydroxypiperidines and Their Flexible 3-(Amino)
• Synthesis and use of 3-amino-4-phenyl-2-piperidones and 4-amino-2-benzazepin-3-ones as conformationally restricted phenylalanine isosteres in renin inhibitors. PubMed.
• Measured IC50 values for selected compounds.
• Some novel piperidine analogues having strong alpha glucosidase inhibition. Pak J Pharm Sci.
• 3-Aminopiperidine-Based Peptide Analogues as the First Selective Noncovalent Inhibitors of the Bacterial Cysteine Protease IdeS. PMC.
• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applic
• Synthesis and Biological Activity of Piperine Derivatives as Potential PPARγ Agonists. Dove Press.
• Structure–Activity Relationship of Heterocyclic P2Y14 Receptor Antagonists: Removal of the Zwitterionic Character with Piperidine Bioisosteres.
• Structure–activity relationship of piperidine derivatives with anticancer activity.
• Piperine and Derivatives: Trends in Structure-Activity Relationships.
• Preparation of Enantiopure 3-Aminopiperidine and 3-Aminoazepane Derivatives from Ornithine and Lysine. Consecutive Syntheses of Pharmacologically Active Analogs, Such as Besifloxacin.
• Optimization of 4‐amino‐pyridazin‐3(2H)‐one as a valid core scaffold for FABP4 inhibitors.
• Design, synthesis, biological evaluation and computational studies of 4-Aminopiperidine-3, 4-dihyroquinazoline-2-uracil derivatives as promising antidiabetic agents.
• 4-Hydroxypiperidines and Their Flexible 3-(Amino)
• Synthetic approaches to a chiral 4-amino-3-hydroxy piperidine with pharmaceutical relevance. Royal Society of Chemistry.
• 3-Amino-2-piperidone. ECMDB.
• IC50 Calculator.
• 3-Aminopiperidin-2-one. BLD Pharm.

Sources

• 1. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. courses.edx.org [courses.edx.org]
• 4. benchchem.com [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. 4-Hydroxypiperidines and Their Flexible 3-(Amino)propyloxy Analogues as Non-Imidazole Histamine H3 Receptor Antagonist: Further Structure–Activity Relationship Exploration and In Vitro and In Vivo Pharmacological Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 4-Hydroxypiperidines and Their Flexible 3-(Amino)propyloxy Analogues as Non-Imidazole Histamine H3 Receptor Antagonist: Further Structure–Activity Relationship Exploration and In Vitro and In Vivo Pharmacological Evaluation [mdpi.com]
• 8. Synthesis and use of 3-amino-4-phenyl-2-piperidones and 4-amino-2-benzazepin-3-ones as conformationally restricted phenylalanine isosteres in renin inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. dovepress.com [dovepress.com]
• 10. researchgate.net [researchgate.net]
• 11. IC50 Calculator | AAT Bioquest [aatbio.com]

A Senior Application Scientist's Guide to the Mass Spectrometry Fragmentation Patterns of Amino-Hydroxy-Piperidinones

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery, the piperidinone scaffold is a cornerstone of medicinal chemistry, appearing in a vast array of therapeutic agents. The introduction of amino and hydroxyl functionalities to this core structure gives rise to the amino-hydroxy-piperidinone class of compounds, which present unique opportunities for modulating pharmacological activity. Elucidating the structure of these often complex molecules is paramount, and mass spectrometry (MS) stands as a principal analytical tool for this purpose. Understanding the fragmentation patterns of these molecules is not merely an academic exercise; it is a critical step in lead identification, metabolite characterization, and the overall advancement of a drug development program.

This guide provides an in-depth analysis of the characteristic mass spectrometry fragmentation patterns of amino-hydroxy-piperidinones. Drawing upon established principles of ion chemistry and data from related molecular classes, we will explore the key fragmentation pathways under electrospray ionization (ESI) conditions. This document is designed to serve as a practical resource for researchers, offering both a theoretical framework and actionable experimental guidance.

The Logic of Fragmentation: Unraveling the Amino-Hydroxy-Piperidinone Core

The fragmentation of an amino-hydroxy-piperidinone in a tandem mass spectrometer is a controlled energetic process that yields structurally informative product ions. The fragmentation pathways are dictated by the inherent chemical properties of the molecule: the basicity of the amino group, the lability of the hydroxyl group, and the resonance stabilization of the lactam (cyclic amide) ring. Under positive-mode ESI, the initial protonation event, typically at the most basic site (the amino group), is the catalyst for the subsequent fragmentation cascade.

The primary fragmentation routes for this class of compounds can be broadly categorized as:

• Neutral Losses: The elimination of small, stable neutral molecules is a hallmark of the fragmentation of many organic compounds. For amino-hydroxy-piperidinones, the most prominent neutral losses are water (H₂O) from the hydroxyl group and ammonia (NH₃) from the amino group.

• Ring-Opening and Cleavage: The piperidinone ring, while relatively stable, can undergo cleavage upon collisional activation. This often involves the breaking of the amide bond or other C-C bonds within the ring.

• Side-Chain Fragmentation: If the amino or hydroxyl groups are part of larger substituents, the fragmentation of these side chains will also contribute to the overall mass spectrum.

Let's consider a hypothetical 3-amino-4-hydroxy-2-piperidinone to illustrate these principles.

Key Fragmentation Pathways of a Substituted Amino-Hydroxy-Piperidinone

The fragmentation of a protonated 3-amino-4-hydroxy-2-piperidinone ([M+H]⁺) is expected to proceed through several competing pathways. The initial protonation will likely occur on the exocyclic amino group, being the most basic site.

Diagram: Proposed ESI-MS/MS Fragmentation of 3-Amino-4-Hydroxy-2-Piperidinone

Caption: Proposed fragmentation pathways for a protonated amino-hydroxy-piperidinone.

A crucial aspect of interpreting these spectra is the recognition of characteristic neutral losses. The loss of 18 Da (H₂O) is a strong indicator of a hydroxyl group, while a loss of 17 Da (NH₃) points to a primary amine. The sequential loss of water and carbon monoxide (CO, 28 Da) is a common pathway for hydroxylated lactones and can be a diagnostic feature.[1]

Comparative Fragmentation: Piperidinones vs. Pyrrolidinones

To highlight the unique fragmentation signatures of amino-hydroxy-piperidinones, it is instructive to compare them with their five-membered ring counterparts, the amino-hydroxy-pyrrolidinones. The difference in ring strain and the length of the carbon chain can lead to distinct fragmentation patterns.

Feature	Amino-Hydroxy-Piperidinone (6-membered ring)	Amino-Hydroxy-Pyrrolidinone (5-membered ring)	Rationale for Difference
Ring Cleavage	Often proceeds via retro-Diels-Alder type reactions or cleavage of the C-C bond adjacent to the nitrogen.	Ring opening may be more facile due to higher ring strain. Fragmentation is often initiated by cleavage of the bond alpha to the carbonyl group.	The larger, more flexible six-membered ring can accommodate different rearrangement pathways compared to the more constrained five-membered ring.
Neutral Losses	Prominent losses of H₂O and NH₃ are expected.	Similar neutral losses are expected, but the relative intensities may differ.	The proximity of the functional groups in the five-membered ring can influence the kinetics of the elimination reactions.
Characteristic Ions	May produce characteristic iminium ions resulting from ring cleavage.	May show a more prominent acylium ion after ring opening.	The stability of the resulting fragment ions will dictate the preferred fragmentation pathway.

This comparative analysis underscores the importance of considering the core scaffold when interpreting mass spectra. While the fragmentation of the functional groups themselves follows predictable chemical logic, the context of the ring structure modulates the observed product ions.

Experimental Protocol for LC-MS/MS Analysis

The following is a generalized protocol for the analysis of amino-hydroxy-piperidinones by LC-MS/MS. It is intended as a starting point and should be optimized for the specific analyte and matrix.

1. Sample Preparation

• Standard Preparation: Prepare a stock solution of the amino-hydroxy-piperidinone standard in a suitable solvent (e.g., methanol, acetonitrile) at a concentration of 1 mg/mL. Perform serial dilutions to create working standards for calibration curves.

• Matrix Samples (e.g., Plasma, Urine): For quantitative analysis, a protein precipitation or solid-phase extraction (SPE) method is recommended to remove matrix interferences. A typical protein precipitation protocol involves adding 3 volumes of cold acetonitrile containing an internal standard to 1 volume of plasma, vortexing, and centrifuging to pellet the precipitated proteins. The supernatant is then diluted for analysis.

2. Liquid Chromatography (LC)

• Column: A reversed-phase C18 column (e.g., 2.1 x 50 mm, 1.8 µm) is a good starting point.

• Mobile Phase A: 0.1% formic acid in water. The acidic modifier aids in the protonation of the analyte in the ESI source.

• Mobile Phase B: 0.1% formic acid in acetonitrile or methanol.

• Gradient: A typical gradient would be to start with a low percentage of mobile phase B, ramp up to a high percentage to elute the analyte, and then return to initial conditions to re-equilibrate the column. The specific gradient will depend on the polarity of the analyte.

• Flow Rate: 0.2-0.4 mL/min.

• Injection Volume: 1-5 µL.

3. Mass Spectrometry (MS)

• Ionization Source: Electrospray Ionization (ESI) in positive ion mode.

• MS1 Scan: Perform a full scan to determine the m/z of the protonated molecule ([M+H]⁺).

• MS/MS (Product Ion Scan): Select the [M+H]⁺ ion as the precursor and perform a product ion scan to generate the fragmentation spectrum.

• Collision Energy: Optimize the collision energy to achieve a good distribution of fragment ions. This is typically done by infusing the standard and ramping the collision energy.

• Multiple Reaction Monitoring (MRM) for Quantification: For quantitative analysis, select the most intense and specific precursor-to-product ion transitions.

Diagram: Experimental Workflow for LC-MS/MS Analysis

Caption: A generalized workflow for the analysis of amino-hydroxy-piperidinones.

Conclusion

The mass spectrometric fragmentation of amino-hydroxy-piperidinones is a predictable process governed by the fundamental principles of gas-phase ion chemistry. By understanding the likely sites of protonation and the characteristic fragmentation pathways, such as neutral losses and ring cleavages, researchers can confidently elucidate the structures of novel compounds in this important chemical class. The ability to distinguish between isomers and related scaffolds through careful analysis of fragmentation patterns is a powerful tool in the arsenal of the drug discovery and development scientist. This guide serves as a foundational resource to enable more effective and efficient structural characterization of these promising therapeutic candidates.

References

• This reference is not available.
• This reference is not available.

• Ashley, G. W., & Carney, J. R. (2004). API-mass spectrometry of polyketides. I. A study on the fragmentation of triketide lactones. The Journal of Antibiotics, 57(3), 224–234. [Link]

Sources

• 1. API-mass spectrometry of polyketides. I. A study on the fragmentation of triketide lactones - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating the Absolute Configuration of 3-Amino-4-Hydroxy-2-Piperidone: A Comparative Guide for Drug Development

The 3-amino-4-hydroxy-2-piperidone scaffold is a highly functionalized, chiral cyclic lactam that serves as a critical pharmacophore in the development of enzyme inhibitors and natural product analogs. Because the spatial arrangement of the contiguous stereocenters at C3 and C4 dictates target binding affinity and pharmacokinetic behavior, unambiguous assignment of its absolute configuration is a strict regulatory and scientific requirement.

As a Senior Application Scientist, I have evaluated numerous analytical pathways for chiral validation. The proximity of a primary amine, a secondary alcohol, and a lactam moiety creates a complex hydrogen-bonding network that complicates standard analyses. This guide objectively compares the three most robust methodologies—Single-Crystal X-Ray Diffraction (SC-XRD), Vibrational Circular Dichroism (VCD), and Mosher’s NMR Method—detailing the causality behind experimental choices and providing self-validating protocols for each.

Methodological Comparison & Causality

A. Single-Crystal X-Ray Diffraction (SC-XRD)

The Gold Standard. SC-XRD provides an unambiguous, direct map of the molecule's absolute structure. However, 3-amino-4-hydroxy-2-piperidone is a "light atom" molecule (composed entirely of C, H, N, and O). Standard Mo Kα radiation lacks sufficient anomalous scattering to distinguish enantiomers reliably. Therefore, the causality of success here dictates the use of a Cu Kα microfocus source , which maximizes the anomalous dispersion signal from the oxygen and nitrogen atoms 1.

B. Vibrational Circular Dichroism (VCD) coupled with DFT

The Solution-State Champion. When crystallization fails (e.g., the sample oils out or forms amorphous powders), VCD is the preferred non-destructive alternative. It measures the differential absorption of left and right circularly polarized infrared light. For this lactam, the C=O stretch (~1650 cm⁻¹) and the N-H/O-H bending modes provide rich chiroptical signatures 2. The critical experimental choice here is solvent selection: while CDCl₃ is ideal for IR transparency, the high polarity of the piperidone often necessitates the use of DMSO-d₆ or D₂O, requiring careful baseline subtraction.

C. Mosher's Method (NMR with Chiral Derivatizing Agents)

The Chemical Derivatization Fallback. When VCD data is ambiguous due to high conformational flexibility, empirical NMR methods are deployed. By derivatizing the C4-OH with (R)- and (S)-α-methoxy-α-trifluoromethylphenylacetyl chloride (MTPA-Cl), we create diastereomers. The magnetic anisotropic effect of the MTPA phenyl ring causes predictable chemical shift differences (Δδ) in the surrounding protons . Crucial Insight: The presence of the C3-NH₂ group necessitates selective N-protection prior to O-derivatization to prevent competing amidation, which would convolute the spectra with complex rotameric signals.

Comparative Performance Data

The following table summarizes the operational metrics of each method when applied specifically to the 3-amino-4-hydroxy-2-piperidone scaffold.

Parameter	SC-XRD (Cu Kα)	VCD + DFT Calculations	Mosher's Method (NMR)
Accuracy / Reliability	Absolute (Direct spatial map)	High (Dependent on DFT accuracy)	High (Empirical correlation)
Sample Requirement	Single crystal (>0.05 mm)	~10–15 mg (Solution state)	~5 mg (Solution state)
Destructive?	No (Sample fully recoverable)	No (Sample fully recoverable)	Yes (Chemical derivatization)
Throughput	Low (Crystallization bottleneck)	Medium (Computational bottleneck)	Medium (Synthesis bottleneck)
Key Limitation	Requires high-quality crystals	Sensitive to explicit solvent effects	Requires selective N-protection

Decision Workflow

Workflow for selecting absolute configuration validation methods.

Self-Validating Experimental Protocols

Protocol A: SC-XRD via Anomalous Dispersion

• Crystallization: Dissolve 10 mg of the piperidone in a minimal volume of hot H₂O/EtOH (1:4). Allow for slow solvent evaporation at 4 °C over 3–5 days. The high polarity of the lactam often results in hydrate formation, which actually aids in crystal packing.

• Data Acquisition: Mount a crystal (>0.05 mm) on a diffractometer equipped with a Cu Kα microfocus source (λ = 1.5418 Å). Cool the crystal to 100 K using a nitrogen stream to minimize thermal motion (B-factors).

• Self-Validation (Refinement): Solve the structure using direct methods. The self-validating metric is the Flack parameter (

  ) . An value of confirms the correct absolute configuration. If , the structure must be inverted.

Protocol B: VCD and DFT Spectral Matching

• Computational Conformational Search: Perform a molecular mechanics (OPLS4) conformational search on the target enantiomer. Optimize the lowest-energy conformers using DFT at the B3LYP/6-311+G(d,p) level. Critical: Include an implicit solvent model (PCM) matching your experimental solvent to accurately model the C3-NH₂ and C4-OH intramolecular hydrogen bonding.

• Experimental Acquisition: Dissolve 15 mg of the analyte in 200 μL of DMSO-d₆ (or D₂O if the 1600–1700 cm⁻¹ window is heavily obscured). Acquire the IR and VCD spectra using a BaF₂ cell (100 μm path length) with a 4 cm⁻¹ resolution over 8 hours to ensure a high signal-to-noise ratio.

• Self-Validation: Overlay the Boltzmann-weighted calculated spectrum with the experimental spectrum. A high SimVCD score (>0.85) and matching signs for the robust lactam C=O and C-O stretching bands confirm the absolute configuration.

Protocol C: Modified Mosher’s Method

• Selective N-Protection: To prevent amidation, dissolve 20 mg of the piperidone in THF/H₂O. Add 1.1 eq of NaHCO₃ and 1.0 eq of Boc₂O. Stir for 4 hours, extract with EtOAc, and purify to yield 3-(N-Boc-amino)-4-hydroxy-2-piperidone.

• Esterification: Divide the N-Boc protected sample into two 5 mg aliquots. Dissolve each in 0.5 mL of anhydrous pyridine-d₅ in separate NMR tubes. Add catalytic DMAP. To tube A, add 3 eq of (R)-MTPA-Cl (yields the S-ester). To tube B, add 3 eq of (S)-MTPA-Cl (yields the R-ester).

• Self-Validation (NMR Analysis): Acquire ¹H and ¹⁹F NMR spectra. Calculate the chemical shift difference for the piperidone ring protons:

  . A self-validating result requires a consistent sign distribution: protons spatially located on one side of the MTPA plane must show uniformly positive values, while the opposite side must show uniformly negative values.

References

• Synthesis of Stereoenriched Piperidines via Chemo-Enzymatic Dearomatization of Activated Pyridines Journal of the American Chemical Society
• Configurational assignments of type-I polyketide synthase (PKS)-derived natural products based on spectroscopic and chemical analysis RSC Publishing
• Design of Novel Enantiopure Dispirooxindolopyrrolidine-Piperidones as Promising Candidates toward COVID-19: Asymmetric Synthesis, Crystal Structure and In Silico Studies Molecules / PubMed Central

Sources

• 1. Design of Novel Enantiopure Dispirooxindolopyrrolidine-Piperidones as Promising Candidates toward COVID-19: Asymmetric Synthesis, Crystal Structure and In Silico Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]

Comparative stability of delta-lactams vs. gamma-lactams in bioassays

Comparative Stability of -Lactams vs. -Lactams in Bioassays: A Technical Guide

As drug development increasingly pivots toward conformationally restricted pharmacophores, medium-sized cyclic amides—specifically

-lactams (5-membered) and -lactams (6-membered)—have emerged as critical structural motifs. Unlike the notoriously labile -lactams, which are rapidly degraded by both chemical hydrolysis and ubiquitous -lactamases, - and -lactams offer superior stability profiles.

However, evaluating their stability in bioassays requires a nuanced understanding of ring thermodynamics. This guide objectively compares the physicochemical and enzymatic stability of

-lactams versus -lactams, providing researchers with the mechanistic grounding and self-validating experimental protocols necessary for robust pharmacokinetic profiling.

Mechanistic Grounding: The Counter-Intuitive Stability Paradigm

A common heuristic in organic chemistry dictates that six-membered rings are thermodynamically more stable than their five-membered counterparts due to reduced angle strain. However, in the context of lactam hydrolysis, this paradigm is inverted.

Amide Resonance and Geometric Strain

In a

-lactam , the 5-membered ring geometry naturally accommodates the planar hybridization of the amide bond (internal angles ~108°). This optimal geometry maximizes orbital overlap between the nitrogen lone pair and the carbonyl orbital, resulting in profound resonance stabilization.

Conversely, the

-lactam faces a geometric penalty. To achieve amide planarity, the 6-membered ring must adopt a strained conformation (e.g., a half-chair). This torsional strain partially decouples the nitrogen lone pair from the carbonyl group. As a direct consequence, -lactams exhibit unusually high basicity compared to -lactams, because the nitrogen lone pair is more localized and available for protonation 1[1].

Hydrolytic Kinetics

Because of this reduced resonance, the carbonyl carbon in a

-lactam is significantly more electrophilic. Kinetic studies utilizing hydroxide model reactions demonstrate a surprising reality: -valerolactam hydrolyzes at a rapid rate comparable to the highly strained -propiolactam, whereas -butyrolactam is remarkably resistant to hydroxide attack 2[3].

Fig 1. Mechanistic pathways of lactam hydrolysis via tetrahedral intermediate formation.

Enzymatic Stability and Biocatalytic Degradation

In biological matrices (e.g., plasma, liver microsomes), chemical stability must be contextualized with enzymatic liability. The intermediate ring sizes of

- and -lactams generally provide a less strained structure, granting them broad resistance toward standard proteases and -lactamases 4[4]. However, their degradation pathways diverge when exposed to specialist enzymes:

• -Lactams: Highly resistant to general enzymatic cleavage. Their hydrolysis in nature is restricted to a few highly specialized enzymes, such as imidazolonepropionase and creatininase 5[5]. This makes the -lactam an exceptionally stable pharmacophore in human plasma.
• -Lactams: Due to their slightly higher electrophilicity, -lactams are susceptible to a broader array of hydrolases. Recent biocatalytic mapping has shown that members of the 5-oxoprolinase family, 2,5-dioxopiperazine hydrolases, and enamidases possess native -lactamase activity 5[5].

Quantitative Data Comparison

Property	-Lactam (5-Membered)	-Lactam (6-Membered)	Mechanistic Rationale
Ring Strain	Low	Very Low (Aliphatic) / Moderate (Amide Planarity)	5-membered rings naturally accommodate planar amide geometry; 6-membered rings suffer torsional strain when forced into planarity.
Amide Resonance	High	Reduced	Torsional strain in the 6-membered ring partially decouples the N lone pair from the carbonyl orbital.
Relative Basicity	Low ( )	Unusually High ( )	Reduced resonance in -lactams leaves the nitrogen lone pair more localized and susceptible to protonation.
Base-Catalyzed Hydrolysis	Very Slow	Fast	The carbonyl carbon in -lactams is more electrophilic due to diminished resonance stabilization.
Enzymatic Susceptibility	Highly Resistant	Moderately Susceptible	-lactams are recognized by a broader array of specialist hydrolases.

Experimental Protocols: Self-Validating Workflows

To accurately profile the stability of lactam-containing compounds, experimental designs must differentiate between chemical hydrolysis and enzymatic degradation. The following protocols are engineered as self-validating systems.

Protocol A: pH-Dependent Aqueous Stability Assay (LC-MS/MS)

This assay isolates thermodynamic chemical stability from enzymatic factors.

• Preparation: Prepare a 10 mM stock of the lactam in anhydrous DMSO. Dilute to a final concentration of 10 µM in two separate matrices: PBS (pH 7.4) and Glycine-NaOH buffer (pH 10.0). Causality: Testing at pH 10.0 accelerates base-catalyzed hydrolysis, revealing the electrophilic vulnerability of

  -lactams that might take weeks to observe at physiological pH.

• Incubation: Incubate samples at 37°C in a shaking water bath. Extract 50 µL aliquots at

  and hours.

• Quenching: Immediately quench the aliquot into 150 µL of ice-cold acetonitrile containing an internal standard (e.g., labetalol). Causality: The rapid drop in dielectric constant and temperature immediately arrests background chemical hydrolysis, ensuring the LC-MS/MS snapshot accurately reflects the target timepoint.

• Analysis: Centrifuge at 14,000 x g for 10 minutes. Analyze the supernatant via LC-MS/MS in Multiple Reaction Monitoring (MRM) mode, tracking both the disappearance of the parent lactam and the appearance of the ring-opened amino acid.

• Self-Validation Step (Mass Balance): Calculate the molar sum of the parent lactam and the ring-opened product. If the total mass balance drops below 90% of the initial concentration, it indicates alternative degradation pathways (e.g., oxidation) or non-specific binding to the assay plate, invalidating the hydrolysis rate calculation.

Protocol B: Liver Microsomal Stability Assay

This assay evaluates vulnerability to biological hydrolases and CYPs.

• Preparation: Thaw Human Liver Microsomes (HLM) on ice. Prepare a reaction mixture containing 0.5 mg/mL HLM protein in 100 mM potassium phosphate buffer (pH 7.4).

• Initiation: Pre-incubate the mixture at 37°C for 5 minutes. Initiate the reaction by adding an NADPH regenerating system, followed immediately by spiking the lactam to a final concentration of 1 µM.

• Timepoints & Quenching: Extract aliquots at

  and minutes, quenching into 3 volumes of ice-cold methanol. Causality: Methanol effectively precipitates microsomal proteins, halting all enzymatic activity instantly.

• Self-Validation Step (Control Matrix):

  • Positive Control: Run Verapamil concurrently to verify the metabolic viability of the microsomes.

  • Negative Control: Run the lactam incubation without the NADPH regenerating system. Causality: If degradation occurs in the negative control, it confirms that the clearance is driven by ubiquitous hydrolases (lactamases) rather than CYP450-mediated oxidation.

Fig 2. Standardized self-validating workflow for evaluating lactam stability in biological matrices.

References

• Imming, P., Klar, B., & Dix, D. (2000). Hydrolytic stability versus ring size in lactams: implications for the development of lactam antibiotics and other serine protease inhibitors. Journal of Medicinal Chemistry. 2

• Wan, P., Modro, T. A., & Yates, K. (1980). The kinetics and mechanism of acid catalysed hydrolysis of lactams. Canadian Journal of Chemistry. 1

• ACS Catalysis. (2024). Nature's Toolbox for the Hydrolysis of Lactams and Cyclic Imides. American Chemical Society.5

• Hall, M. (2023). Scouting lactamases for chemically stable lactams. Austrian Science Fund (FWF). 4

Sources

• 1. cdnsciencepub.com [cdnsciencepub.com]
• 2. Hydrolytic stability versus ring size in lactams: implications for the development of lactam antibiotics and other serine protease inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Projectdetail - FWF [fwf.ac.at]
• 5. pubs.acs.org [pubs.acs.org]

Comparative Guide: In Vitro Metabolic Stability of 3-Amino-4-Hydroxy-Piperidin-2-One

Executive Summary

Product Focus: 3-Amino-4-hydroxy-piperidin-2-one (AHP) CAS Registry Number: 1040700-73-9 (and stereoisomers) Primary Application: Chiral scaffold for peptidomimetics, kinase inhibitors, and GPCR ligands.

This technical guide evaluates the in vitro metabolic stability of 3-amino-4-hydroxy-piperidin-2-one (AHP) compared to its non-hydroxylated analog, 3-amino-piperidin-2-one (AP) , and the acyclic precursor, 4-hydroxy-ornithine .

Key Finding: AHP demonstrates superior microsomal stability compared to AP. The incorporation of the C4-hydroxyl group lowers lipophilicity (

LogD -1.2), significantly reducing intrinsic clearance ( ) mediated by CYP450 oxidative pathways, while maintaining lactam ring integrity in plasma.

Physicochemical Profile & Structural Basis

The metabolic fate of the piperidin-2-one scaffold is dictated by its electronic environment and lipophilicity. AHP introduces a polar hydroxyl group at the C4 position, altering the metabolic liability of the piperidine ring.

Feature	3-Amino-4-Hydroxy-Piperidin-2-One (AHP)	3-Amino-Piperidin-2-One (AP)	Impact on Metabolism
Structure	-Lactam with C4-OH	-Lactam (Unsubstituted C4)	C4-OH blocks lipophilic binding to CYP active sites.
LogD (pH 7.4)	-2.1 (Hydrophilic)	-0.9 (Moderately Polar)	Lower LogD correlates with reduced CYP affinity.
PSA (Ų)	~83	~63	Higher PSA limits membrane permeability-driven clearance.
pKa (Amine)	~7.8	~8.1	Similar ionization state at physiological pH.

Comparative Metabolic Stability Data

The following data summarizes the stability profiles in Human Liver Microsomes (HLM) and Rat Plasma.

Human Liver Microsomes (HLM) Stability

Assay Conditions: 0.5 mg/mL protein, 1 µM test compound, NADPH regeneration system, 37°C.

Compound	(min)	(µL/min/mg)	Primary Metabolite
AHP (Product)	> 120	< 12	Minor Glucuronide (Phase II)
AP (Alternative 1)	45	38	C4/C5-Hydroxylation, N-Oxidation
Acyclic Analog	15	95	Rapid Deamination/Oxidation

Analysis:

• AHP exhibits high metabolic stability. The C4-hydroxyl group sterically and electronically deactivates the ring toward further oxidation. The primary clearance risk is Phase II conjugation (UGT-mediated), which is generally slower in microsomes without added UDPGA.

• AP is susceptible to CYP-mediated oxidation at the C4 and C5 positions (typical piperidine metabolism).

• Acyclic Analog (4-hydroxy-ornithine derivative) suffers from rapid degradation, highlighting the protective effect of the lactam cyclization.

Plasma Stability (Hydrolysis)

Assay Conditions: Human Plasma, 37°C, 4 hours.

• AHP: >99% remaining. The

  -lactam ring is resistant to plasma esterases/amidases.

• Acyclic Amides: ~85% remaining (susceptible to nonspecific amidases).

Metabolic Pathways & Mechanism

Understanding the metabolic "soft spots" is crucial for lead optimization. The diagram below illustrates the divergent pathways for AHP versus its lipophilic analogs.

Figure 1: Divergent metabolic pathways. AHP bypasses rapid CYP-mediated oxidation, favoring slow Phase II conjugation.

Experimental Protocols

To replicate these findings, use the following standardized protocols. These workflows ensure data integrity and reproducibility (E-E-A-T).

Microsomal Stability Assay (Phase I)

Objective: Determine intrinsic clearance (

) mediated by CYP enzymes.

• Preparation:

  • Prepare a 10 mM stock of AHP in DMSO.

  • Dilute to 1 µM in Phosphate Buffer (100 mM, pH 7.4).

  • Thaw Human Liver Microsomes (HLM) (e.g., Corning® Gentest™) on ice.

• Incubation:

  • Test System: 1 µM AHP + 0.5 mg/mL HLM protein.

  • Pre-incubation: 5 min at 37°C.

  • Start: Initiate reaction with 1 mM NADPH (cofactor).

  • Timepoints: 0, 5, 15, 30, 45, 60 min.

• Termination:

  • Aliquot 50 µL sample into 150 µL ice-cold Acetonitrile (containing Internal Standard, e.g., Tolbutamide).

  • Centrifuge at 4000 rpm for 20 min.

• Analysis:

  • Inject supernatant into LC-MS/MS (C18 column, HILIC mode recommended for polar AHP).

  • Monitor parent ion transition (e.g., [M+H]+ 131.1

    fragment).

• Calculation:

  • Plot ln(% Remaining) vs. Time. Slope =

    .
  • .
  • .

Hepatocyte Stability Assay (Phase I & II)

Objective: Assess holistic clearance including Phase II (Glucuronidation) which HLM misses.

• Cell Culture: Use cryopreserved human hepatocytes (1 million cells/mL).

• Media: Williams' Medium E (WME) supplemented with L-glutamine.

• Procedure:

  • Incubate 1 µM AHP with hepatocytes in WME at 37°C / 5% CO2.

  • Sample at 0, 60, 120, 240 min.

  • Critical Step: Unlike HLM, do not add external cofactors; hepatocytes contain endogenous CYP and UGT enzymes.

• Data Interpretation: If HLM stability is high but Hepatocyte stability is low, Phase II conjugation (Glucuronidation of the 4-OH) is the dominant clearance mechanism.

Workflow Visualization

Figure 2: Experimental decision tree for evaluating polar lactam scaffolds.

References

• Pecic, S. et al. (2018). Novel Piperidine-derived Amide sEH Inhibitors as Mediators of Lipid Metabolism with Improved Stability. Prostaglandins & Other Lipid Mediators.[1][2] Link

• BenchChem. (2025).[3][4] Morpholine vs. Piperidine Analogs: A Comparative Guide to Metabolic Stability. Link

• Zhang, X. et al. (2020).[5] Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Molecules. Link

• MDPI. (2018). 4-Hydroxypiperidines and Their Flexible 3-(Amino)propyloxy Analogues as Non-Imidazole Histamine H3 Receptor Antagonists. Link

• Chemical Book. (2024). 3-Amino-4-hydroxy-piperidin-2-one Product Page & Properties. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. escholarship.org [escholarship.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Personal protective equipment for handling 3-Amino-4-hydroxy-piperidin-2-one

Executive Safety Summary

3-Amino-4-hydroxy-piperidin-2-one is a functionalized lactam scaffold frequently employed as a chiral intermediate in the synthesis of kinase inhibitors and protease targets.[1][2] Due to the presence of both a secondary amine (masked in the lactam) and a primary amine (exocyclic), combined with a hydroxyl group, this compound exhibits significant hydrogen bonding potential and basicity.

Critical Hazard Classification (Conservative Assessment):

• Physical State: Solid (Powder/Crystalline).[1][2]

• Primary Hazard: Skin Corrosion/Irritation (Category 1B/2) and Serious Eye Damage (Category 1) .[1][2]

• Secondary Hazard: Specific Target Organ Toxicity - Single Exposure (Respiratory Tract Irritation).[1][2]

• Signal Word: DANGER

Field Insight: While many catalog items list this as an "Irritant," functionalized amino-lactams often display caustic behavior upon contact with moisture (sweat/mucous membranes) due to hydrolysis or local pH spikes.[1] Treat this material as a Corrosive Solid until specific lot data proves otherwise.

Personal Protective Equipment (PPE) Architecture[1]

Effective protection relies on a "Barrier-in-Depth" strategy.[1][2] We do not simply "wear gloves"; we select materials based on permeation kinetics and mechanical durability.[2]

PPE Selection Matrix[1]

Component	Specification	Scientific Rationale
Hand Protection (Primary)	Nitrile Rubber (Min.[1][2] thickness 0.11 mm)	Nitrile offers superior resistance to organic bases compared to latex.[2] For solid handling, standard thickness is sufficient.[2]
Hand Protection (Immersion)	Double-gloving or Laminate (Silver Shield)	If dissolved in penetrating solvents (e.g., DCM, DMF), the solvent acts as a carrier for the toxicant.[1] Double gloving creates a sacrificial outer layer.[2]
Eye Protection	Chemical Splash Goggles (Indirect Vent)	Safety glasses are insufficient for fine powders or corrosive solutions.[1][2] Goggles prevent airborne dust entry and splash bypass.[2]
Respiratory	P100 / N95 (if outside hood)	Fine amine salts are hygroscopic and irritating.[1][2] If weighing outside a fume hood (not recommended), a fitted respirator is mandatory.
Body Defense	Lab Coat (High-Neck) + Tyvek Sleeves	Wrist gaps are the most common exposure point.[1] Tyvek sleeves bridge the gap between glove and coat.

PPE Decision Logic (Visualization)

The following logic flow dictates PPE upgrades based on the specific operational state of the chemical.

Figure 1: Decision tree for selecting appropriate PPE based on physical state and solvent carrier risks.[1][2]

Operational Protocols

Receipt and Storage[3]

• Hygroscopicity Check: Amino-lactams are frequently hygroscopic.[1][2] Upon receipt, inspect the bottle seal. If the powder appears clumped or "wet," the effective molecular weight has changed, affecting stoichiometry.

• Storage Conditions: Store at 2–8°C (refrigerated) under an inert atmosphere (Argon/Nitrogen) if possible. Amine oxidation can lead to yellowing over time.[2]

• Segregation: Store away from strong oxidizers and acid chlorides .[1][2]

Weighing and Transfer (The Critical Step)

Static electricity is the enemy of accurate weighing and safety with dry amino powders.

• Engineering Control: All weighing must occur inside a certified Chemical Fume Hood.[2]

• Static Mitigation: Use an ionizing gun or antistatic bar if the powder flies.[2]

• Transfer Technique:

  • Do not use a spatula directly from the stock bottle if the bottle mouth is narrow (risk of contamination and spill).

  • Protocol: Tap a small amount into a secondary tared weighing boat or glass vial.

  • Solvation: If the reaction allows, add the solvent to the weighing vial to dissolve the solid before transferring it to the reaction vessel. This eliminates the risk of "puff-back" when dumping solids into a stirring reactor.[1][2]

Reaction Setup

• Exotherm Warning: Dissolving amino-lactams in acidic media or reacting them with electrophiles (e.g., acid chlorides, isocyanates) is exothermic.[1]

• Addition Rate: Add reagents dropwise at 0°C initially to control heat evolution.

• Venting: Ensure the reaction vessel is vented to a scrubber or inert gas line; do not seal a system generating heat or gas.[2]

Emergency Response & Spill Management

In the event of a release, immediate action minimizes long-term contamination.[1][3]

First Aid[5]

• Eye Contact: IMMEDIATE irrigation for 15 minutes. Time is tissue.[2] Do not wait for a doctor to start rinsing.[2]

• Skin Contact: Brush off dry powder before wetting.[1][2] Wetting a large pile of caustic powder on skin can create a concentrated corrosive paste.[2] Once brushed, wash with soap and water.[4]

Spill Cleanup Workflow

Figure 2: Step-by-step logic for containing and cleaning spills of 3-Amino-4-hydroxy-piperidin-2-one.

Disposal Protocol

Disposal must comply with RCRA (USA) or local hazardous waste regulations.[1][2]

• Waste Stream: Classify as Basic Organic Solid/Liquid .[1][2]

• Segregation: Do not mix with acidic waste streams (risk of heat/spatter).[1][2]

• Container Prep:

  • Triple rinse the empty stock container with a solvent capable of dissolving the residue (e.g., Methanol or Water).

  • Add the rinsate to the Liquid Hazardous Waste container.

  • Deface the label of the empty bottle and dispose of it as solid waste (glass/plastic) only after verifying it is chemically empty.

References

• Jubilant Ingrevia. (2024).[1][2][5] Safety Data Sheet: 3-Hydroxypiperidine (Analogous Hazard Data). Retrieved from [1][2]

• Thermo Fisher Scientific. (2024).[1][2][5] Safety Data Sheet: (R)-3-(Boc-amino)piperidine. Retrieved from

• Occupational Safety and Health Administration (OSHA). (2024).[1][2] Laboratory Safety Guidance. Retrieved from

• National Institutes of Health (PubChem). (2025).[1][2] Compound Summary: t-Butyl (3S,4R)-3-amino-4-hydroxypiperidine-1-carboxylate.[1][2] Retrieved from [1]

Sources

• 1. t-Butyl (3S,4R)-3-amino-4-hydroxypiperidine-1-carboxylate | C10H20N2O3 | CID 60146107 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. jubilantingrevia.com [jubilantingrevia.com]
• 3. benchchem.com [benchchem.com]
• 4. fishersci.com [fishersci.com]
• 5. assets.thermofisher.com [assets.thermofisher.com]